3-Methyl-1-hexene

• CAS: 3404-61-3

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methyl-1-hexene: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-hexene is an unsaturated hydrocarbon belonging to the alkene family. Its chemical structure, characterized by a six-carbon chain with a double bond at the first position and a methyl group at the third, imparts specific chemical and physical properties that are of interest in various chemical syntheses and research applications. This technical guide provides a comprehensive overview of the core chemical and physical properties of 3-Methyl-1-hexene, supported by experimental protocols and data visualizations to facilitate its use in a laboratory setting.

Chemical and Physical Properties

The fundamental properties of 3-Methyl-1-hexene are summarized in the tables below. These values are compiled from various sources and represent the most commonly cited figures in the scientific literature.

General and Molecular Properties

Property	Value	Source(s)
Molecular Formula	C₇H₁₄	[1][2][3]
Molecular Weight	98.19 g/mol	[1][2][4]
IUPAC Name	3-methylhex-1-ene	[1][3]
CAS Number	3404-61-3	[1][2][3]
Synonyms	1-Hexene, 3-methyl-	[1][3]
InChI	InChI=1S/C7H14/c1-4-6-7(3)5-2/h5,7H,2,4,6H2,1,3H3	[1][3]
InChIKey	RITONZMLZWYPHW-UHFFFAOYSA-N	[1][3]
SMILES	CCCC(C)C=C	[5][6]

Physical Properties

Property	Value	Conditions	Source(s)
Appearance	Colorless to Almost colorless clear liquid	Ambient	[7]
Boiling Point	83.9 °C	[4]
Melting Point	-128.15°C	[4]
Density	0.695 g/mL	at 20 °C	[2][8]
Flash Point	-6 °C	[4]
Refractive Index	n20/D 1.393	at 20 °C	[4]
Purity	>99.0% (GC)	[7]

Experimental Protocols

Determination of Density of a Liquid Hydrocarbon

This protocol outlines a standard laboratory procedure for determining the density of a liquid such as 3-Methyl-1-hexene.[9][10]

Objective: To accurately measure the mass and volume of a liquid sample to calculate its density.

Materials:

• 3-Methyl-1-hexene sample

• Analytical balance (accurate to ±0.001 g)

• Volumetric flask (e.g., 10 mL or 25 mL, Class A)

• Pipette (e.g., 10 mL or 25 mL, Class A)

• Thermometer

• Beaker

Procedure:

• Ensure all glassware is clean and dry.

• Measure and record the ambient temperature.

• Place the empty, dry volumetric flask on the analytical balance and tare it to zero.

• Carefully transfer the 3-Methyl-1-hexene into the volumetric flask using a pipette until the bottom of the meniscus aligns with the calibration mark.

• Record the mass of the volumetric flask containing the liquid.

• The mass of the liquid is the difference between the final mass and the initial mass of the empty flask.

• The volume of the liquid is the calibrated volume of the flask.

• Calculate the density using the formula: Density = Mass / Volume.

• Repeat the measurement at least two more times and calculate the average density.

Analysis of Purity by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of a volatile organic compound like 3-Methyl-1-hexene using gas chromatography.[11][12]

Objective: To separate and quantify the components of a liquid sample to determine the purity of 3-Methyl-1-hexene.

Materials and Equipment:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for hydrocarbon analysis (e.g., non-polar)

• Helium or Nitrogen carrier gas

• Microsyringe for sample injection

• Vials for sample preparation

• 3-Methyl-1-hexene sample

• High-purity solvent for dilution (if necessary)

Procedure:

• Instrument Setup:

  • Set the GC oven to an appropriate initial temperature.

  • Program the oven for a temperature ramp suitable for separating C7 hydrocarbons.

  • Set the injector and detector temperatures.

  • Set the carrier gas flow rate.

• Sample Preparation:

  • If necessary, dilute a small amount of the 3-Methyl-1-hexene sample in a suitable volatile solvent.

• Injection:

  • Rinse the microsyringe several times with the sample.

  • Draw a small, precise volume of the sample into the syringe (e.g., 1 µL).

  • Inject the sample into the GC's injection port.

• Data Acquisition:

  • Start the data acquisition software simultaneously with the injection.

  • The GC will separate the components of the sample, and the detector will generate a signal for each component, resulting in a chromatogram.

• Analysis:

  • Identify the peak corresponding to 3-Methyl-1-hexene based on its retention time (which can be confirmed by running a standard).

  • Integrate the areas of all peaks in the chromatogram.

  • Calculate the purity of 3-Methyl-1-hexene by dividing the area of its peak by the total area of all peaks and multiplying by 100.

Visualizations

Key Properties of 3-Methyl-1-hexene

Caption: A summary of the key properties of 3-Methyl-1-hexene.

Experimental Workflow for Density Determination

Caption: A workflow diagram for determining the density of a liquid.

References

• 1. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-METHYL-1-HEXENE | 3404-61-3 [chemicalbook.com]
• 3. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 4. echemi.com [echemi.com]
• 5. 3-methyl-1-hexene [stenutz.eu]
• 6. PubChemLite - 3-methyl-1-hexene (C7H14) [pubchemlite.lcsb.uni.lu]
• 7. 3-Methyl-1-hexene | 3404-61-3 | TCI AMERICA [tcichemicals.com]
• 8. 3-METHYL-1-HEXENE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. dem.ri.gov [dem.ri.gov]
• 12. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to 3-Methyl-1-hexene (CAS: 3404-61-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Methyl-1-hexene (CAS: 3404-61-3), a valuable alkene in organic synthesis and polymer chemistry. The document details its chemical and physical properties, spectroscopic data, and key chemical reactions. While direct applications in drug development are not prominent in current literature, its role as a versatile chemical intermediate is highlighted. Safety and handling information is also provided. All quantitative data is presented in clear, tabular formats, and key reaction pathways are illustrated with diagrams.

Chemical and Physical Properties

3-Methyl-1-hexene is a colorless, flammable liquid with a characteristic alkene odor.[1][2] It is an unsaturated hydrocarbon with one double bond, making it a reactive intermediate for various chemical transformations.[1]

Table 1: Physical and Chemical Properties of 3-Methyl-1-hexene

Property	Value	Source(s)
CAS Number	3404-61-3	[2]
Molecular Formula	C₇H₁₄	[2]
Molecular Weight	98.19 g/mol	[2]
Density	0.695 g/mL at 20 °C	[3]
Boiling Point	83-84 °C	[4]
Melting Point	-128.15 °C	[4]
Refractive Index (n20/D)	1.393	[4]
Flash Point	-6 °C	[4]
InChI	InChI=1S/C7H14/c1-4-6-7(3)5-2/h5,7H,2,4,6H2,1,3H3	[2]
InChIKey	RITONZMLZWYPHW-UHFFFAOYSA-N	[2]
SMILES	CCCC(C)C=C	[2]

Synthesis

A potential synthetic route to 3-Methyl-1-hexene.

Chemical Reactions

3-Methyl-1-hexene, as a terminal alkene, undergoes a variety of addition reactions. Key transformations include hydroboration-oxidation, hydroformylation, and the addition of hydrogen halides.

Hydroboration-Oxidation

The hydroboration-oxidation of 3-Methyl-1-hexene is a two-step process that results in the anti-Markovnikov addition of water across the double bond, yielding 3-methyl-1-hexanol (B83377) as the major product. The reaction proceeds via a syn-addition of the borane (B79455) to the alkene.[5]

Experimental Protocol (General):

• Hydroboration: To a solution of 3-Methyl-1-hexene in an anhydrous ether solvent (e.g., THF) under an inert atmosphere, a solution of borane-tetrahydrofuran (B86392) complex (BH₃·THF) is added dropwise at 0 °C. The reaction mixture is stirred at room temperature for a specified period to ensure complete reaction.

• Oxidation: The reaction mixture is cooled again to 0 °C, and an aqueous solution of sodium hydroxide (B78521) is carefully added, followed by the slow, dropwise addition of hydrogen peroxide (30% solution). The mixture is then stirred at room temperature until the oxidation is complete. The product is typically extracted with an organic solvent, washed, dried, and purified by distillation.

Hydroboration-oxidation of 3-Methyl-1-hexene.

Hydroformylation (Oxo Process)

Hydroformylation of 3-Methyl-1-hexene involves the addition of a formyl group (CHO) and a hydrogen atom across the double bond, typically using a cobalt or rhodium catalyst. This reaction can lead to a mixture of isomeric aldehydes. Studies have shown that direct formylation of the methyl group does not occur.[6]

Hydroformylation of 3-Methyl-1-hexene.

Addition of Hydrogen Halides (e.g., HCl)

The reaction of 3-Methyl-1-hexene with hydrogen chloride (HCl) proceeds via an electrophilic addition mechanism.[7] The reaction follows Markovnikov's rule, where the hydrogen atom adds to the carbon atom of the double bond that has the greater number of hydrogen atoms, leading to the formation of a secondary carbocation intermediate. This carbocation can then be attacked by the chloride ion. It is important to consider the possibility of carbocation rearrangements (e.g., a 1,2-hydride shift) to form a more stable tertiary carbocation, which would lead to a different constitutional isomer.[7][8]

Addition of HCl to 3-Methyl-1-hexene, showing potential rearrangement.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Methyl-1-hexene.

Table 2: Spectroscopic Data for 3-Methyl-1-hexene

Spectrum Type	Key Features	Source(s)
¹H NMR	Signals corresponding to the vinyl protons, the allylic proton, and the alkyl chain protons.	[3]
¹³C NMR	Resonances for the two sp² hybridized carbons of the double bond and the five sp³ hybridized carbons of the alkyl chain.	[3]
IR Spectroscopy	Characteristic peaks for C=C stretching (around 1640 cm⁻¹) and =C-H stretching (around 3080 cm⁻¹).	[3]
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 98, with a fragmentation pattern typical for an alkene.	[2]

Applications

The primary application of 3-Methyl-1-hexene is in the field of polymer chemistry . It can be used as a comonomer in the production of certain types of polyethylene (B3416737) to control the density and other physical properties of the resulting polymer.[9][10] Its high reactivity also makes it a useful intermediate in organic synthesis for the preparation of a variety of other compounds.

Based on an extensive review of the scientific literature, there is currently no significant evidence to suggest that 3-Methyl-1-hexene or its simple derivatives have direct applications in drug development or possess notable biological activity. While substituted hexanes and related cyclic structures are explored as bioisosteres in medicinal chemistry, these are structurally distinct from 3-Methyl-1-hexene.[1][11]

Safety and Handling

3-Methyl-1-hexene is a highly flammable liquid and vapor. It may be fatal if swallowed and enters airways.[2]

Table 3: GHS Hazard Information for 3-Methyl-1-hexene

Pictogram	Hazard Class	Hazard Statement
🔥	Flammable liquids (Category 2)	H225: Highly flammable liquid and vapor
स्वास्थ्य खतरा	Aspiration hazard (Category 1)	H304: May be fatal if swallowed and enters airways

Source: [2]

Precautionary Measures:

• Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.

• Keep container tightly closed.

• Ground/bond container and receiving equipment.

• Use explosion-proof electrical/ventilating/lighting equipment.

• Use only non-sparking tools.

• Take precautionary measures against static discharge.

• Wear protective gloves/protective clothing/eye protection/face protection.

• IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.

• Store in a well-ventilated place. Keep cool.

Conclusion

3-Methyl-1-hexene (CAS 3404-61-3) is a key building block in organic synthesis with well-characterized physical, chemical, and spectroscopic properties. Its reactivity, particularly at the terminal double bond, allows for a range of chemical transformations, making it a valuable intermediate. While its primary industrial application lies in polymer manufacturing, its potential in other areas of chemical synthesis remains an area for exploration. For researchers and scientists, understanding the reaction pathways and safety considerations outlined in this guide is essential for its effective and safe utilization in the laboratory. The current body of scientific literature does not indicate a direct role for this compound in drug development.

References

• 1. 1,2-Disubstituted bicyclo[2.1.1]hexanes as saturated bioisosteres of ortho-substituted benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-METHYL-1-HEXENE | 3404-61-3 [chemicalbook.com]
• 4. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 5. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. brainly.com [brainly.com]
• 8. Solved For the following reaction ( 3-methyl-1-hexene with | Chegg.com [chegg.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Molecular Weight of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3-Methyl-1-hexene, including its determination, the underlying principles, and relevant experimental protocols. This document is intended for professionals in research and development who require precise chemical information for applications such as organic synthesis, analytical chemistry, and metabolic studies.

Core Molecular Properties

3-Methyl-1-hexene is an aliphatic alkene with the chemical formula C₇H₁₄.[1] Its molecular weight is a fundamental property derived from the sum of the atomic weights of its constituent atoms.

The molecular weight of 3-Methyl-1-hexene is calculated based on the atomic weights of carbon and hydrogen. The following table summarizes the quantitative data.

Component	Symbol	Quantity	Atomic Weight (amu)	Total Weight (amu)
Carbon	C	7	~12.011	~84.077
Hydrogen	H	14	~1.008	~14.112
Total	C₇H₁₄	~98.189

The monoisotopic mass is 98.109550447 Da. For most practical applications, the molecular weight is cited as 98.19 g/mol .[2][3]

Diagram 1: Calculation of Molecular Weight.

Experimental Determination of Molecular Weight

For volatile organic compounds like 3-Methyl-1-hexene, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for experimental determination of molecular weight and structure elucidation.[4][5] The technique separates the compound from a mixture and then ionizes it to determine its mass-to-charge ratio.

The following is a generalized protocol for the determination of the molecular weight of 3-Methyl-1-hexene.

Objective: To separate 3-Methyl-1-hexene from a sample matrix and confirm its molecular weight using mass spectrometry.

1. Sample Preparation:

• Prepare a dilute solution of the sample containing 3-Methyl-1-hexene in a volatile organic solvent (e.g., dichloromethane (B109758) or methanol). A typical concentration is approximately 10 µg/mL.

• If necessary, filter or centrifuge the sample to remove any particulate matter.

• Transfer the final solution to a 1.5 mL glass autosampler vial.

2. Gas Chromatography (GC) Parameters:

• Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), suitable for separating volatile compounds.[6]

• Injector: Use a split/splitless injector, typically at 250°C to ensure rapid volatilization. The split ratio (e.g., 10:1 to 50:1) should be optimized based on sample concentration.

• Carrier Gas: Helium is the most common carrier gas, used at a constant flow rate of 1.0-1.5 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 40-60°C, hold for 2-5 minutes.

  • Ramp: Increase temperature to 200-250°C at a rate of 5-10°C/min.

  • Final hold: Maintain the final temperature for 2-5 minutes to ensure all compounds elute.

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electron Ionization (EI) is standard for generating reproducible mass spectra.[6]

• Electron Energy: 70 eV.

• Mass Range: Scan a mass-to-charge (m/z) range of 35-350 to cover the molecular ion and expected fragments.

• Ion Source Temperature: 230-250°C to prevent condensation.

• Transfer Line Temperature: ~280°C to ensure efficient transfer from the GC to the MS.

4. Data Analysis:

• The mass spectrum will show the molecular ion (M⁺) peak, which corresponds to the molecular weight of the compound. For 3-Methyl-1-hexene, this will appear at an m/z of approximately 98.

• The fragmentation pattern can be used to confirm the structure of the molecule.

Diagram 2: GC-MS Experimental Workflow.

Synthesis Context: The Wittig Reaction

While 3-Methyl-1-hexene is not directly implicated in signaling pathways in drug development, understanding its synthesis is crucial for its use as a building block or intermediate. The Wittig reaction is a powerful method for creating alkenes from aldehydes or ketones.[7][8]

To synthesize 3-Methyl-1-hexene, one could react butanal with a propylidene-triphenylphosphorane ylide.

Diagram 3: Synthesis via Wittig Reaction.

Although 3-Methyl-1-hexene itself is a simple hydrocarbon, the strategic placement of methyl groups is a key tactic in drug design, often referred to as the "magic methyl" effect.[9][10] This modification can significantly alter a molecule's pharmacodynamic and pharmacokinetic properties by influencing its conformation, metabolic stability, and binding affinity.[9] Therefore, understanding the properties and synthesis of simple methylated compounds remains relevant to the broader field of drug development.

References

• 1. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 2. 3-METHYL-1-HEXENE | 3404-61-3 [chemicalbook.com]
• 3. 1-Hexene, 3-methyl | C7H14 | CID 50930587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 9. mdpi.com [mdpi.com]
• 10. Methyl-containing pharmaceuticals: Methylation in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Boiling Point of 3-Methyl-1-hexene

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 3-Methyl-1-hexene, a key physicochemical property essential for its application in chemical synthesis, polymer production, and as a solvent in various research and development settings. The document details its physical properties, the structural factors influencing its boiling point relative to its isomers, and standardized protocols for its experimental determination.

Physicochemical Properties of 3-Methyl-1-hexene

3-Methyl-1-hexene is a colorless, flammable liquid with the chemical formula C₇H₁₄. A summary of its key physical and chemical properties is presented below for easy reference.

Data Presentation: Key Properties

Property	Value
Boiling Point	83-85.4 °C at 760 mmHg
Melting Point	-128.15 °C
Density	0.695 g/mL at 20 °C
Molecular Weight	98.19 g/mol
Flash Point	-6 °C
Refractive Index	n20/D 1.393
CAS Number	3404-61-3

Structural Influence on Boiling Point: A Comparative Analysis

The boiling point of an alkene is primarily determined by the strength of its intermolecular van der Waals forces, which are influenced by molecular weight, shape, and polarity. For isomers of heptene (B3026448) (C₇H₁₄), variations in boiling point can be attributed to differences in molecular structure, specifically chain branching and the position of the double bond.

• Branching: Increased branching in an alkane or alkene chain leads to a more compact, spherical shape. This reduces the surface area available for intermolecular contact, weakening the van der Waals forces and resulting in a lower boiling point compared to its straight-chain isomer. As shown in the table below, 3-Methyl-1-hexene and 2-Methyl-1-hexene (B165367) have lower boiling points than the linear 1-heptene (B165124).[1][2][3]

• Double Bond Position: The position of the double bond can also subtly affect the boiling point. Moving the double bond from a terminal position (1-ene) to an internal position (e.g., 2-ene) can slightly increase the boiling point, as seen in the comparison between 1-heptene and the 2-heptene (B165337) isomers.[1][4][5][6]

Data Presentation: Boiling Points of C₇H₁₄ Isomers

Compound	Structure	Boiling Point (°C)
1-Heptene	Straight Chain, Terminal C=C	93-94[1][3][7][8]
2-Methyl-1-hexene	Branched, Terminal C=C	92[2][9][10][11]
3-Methyl-1-hexene	Branched, Terminal C=C	83-84
cis-2-Heptene (B123394)	Straight Chain, Internal C=C	98-99[5][12][13]
trans-2-Heptene (B81623)	Straight Chain, Internal C=C	98-98.5[6][14][15][16]

The following diagram illustrates the relationship between molecular structure and the resulting boiling point for 3-Methyl-1-hexene and its selected isomers.

Structural comparison of C₇H₁₄ isomers and boiling points.

Experimental Protocols for Boiling Point Determination

The determination of the boiling point of a volatile organic liquid like 3-Methyl-1-hexene is a fundamental procedure. The following protocol is based on the principles outlined in standard laboratory methods, such as ASTM D1078, which covers the distillation range of volatile organic liquids.[17][18][19]

Objective: To determine the boiling point of a liquid sample by simple distillation at atmospheric pressure.

Apparatus:

• Distillation flask (e.g., 100 mL)

• Condenser (Liebig type)

• Adapter

• Receiving graduate cylinder (e.g., 100 mL)

• Calibrated thermometer (-10 to 110 °C range, 0.1 °C divisions)

• Heating mantle or oil bath

• Boiling chips

• Barometer

Procedure:

• Sample Preparation: Measure 50 mL of the 3-Methyl-1-hexene sample into the distillation flask. Add 2-3 boiling chips to ensure smooth boiling.

• Apparatus Assembly: Assemble the distillation apparatus. The thermometer bulb should be positioned so that its top is level with the bottom of the side arm leading to the condenser. Ensure all joints are secure.

• Heating: Apply heat to the flask at a controlled rate. The initial heating should bring the liquid to a boil within 5-10 minutes.

• Distillation Rate: Adjust the heat so that the condensate drips from the condenser into the receiving cylinder at a steady rate of 2-4 drops per second.

• Initial Boiling Point (IBP): Record the temperature at the instant the first drop of condensate falls from the condenser.

• Data Recording: Continue to record the temperature at regular intervals of distillate volume (e.g., every 5 mL).

• Final Boiling Point (FBP): Record the maximum temperature reached during the distillation. This is typically observed when the last of the liquid evaporates from the flask.

• Barometric Correction: Record the ambient barometric pressure. If the pressure is not 760 mmHg, correct the observed boiling point using a standard pressure-temperature nomograph or the appropriate formula.

Safety Precautions:

• 3-Methyl-1-hexene is highly flammable. Perform the distillation in a well-ventilated fume hood, away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Never heat a closed system. Ensure the apparatus is vented through the receiving cylinder.

The following diagram illustrates the experimental workflow for this protocol.

Workflow for boiling point determination by distillation.

References

• 1. 592-76-7 CAS MSDS (1-HEPTENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Buy 2-Methyl-1-hexene | 6094-02-6 [smolecule.com]
• 3. chemicalpoint.eu [chemicalpoint.eu]
• 4. 1-Heptene | C7H14 | CID 11610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CIS-2-HEPTENE CAS#: 6443-92-1 [m.chemicalbook.com]
• 6. 14686-13-6 CAS MSDS (TRANS-2-HEPTENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. 1-heptene [stenutz.eu]
• 9. 2-methyl-1-hexene [stenutz.eu]
• 10. 2-METHYL-1-HEXENE CAS#: 6094-02-6 [m.chemicalbook.com]
• 11. 2-methyl-1-hexene [chemister.ru]
• 12. cis-2-heptene [stenutz.eu]
• 13. CIS-2-HEPTENE | 6443-92-1 [chemicalbook.com]
• 14. trans-2-Heptene｜lookchem [lookchem.com]
• 15. trans-2-heptene [stenutz.eu]
• 16. chemicalpoint.eu [chemicalpoint.eu]
• 17. store.astm.org [store.astm.org]
• 18. store.astm.org [store.astm.org]
• 19. store.astm.org [store.astm.org]

Technical Guide: Density of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 3-Methyl-1-hexene, a key physical property for various applications in research and development. This document outlines reported density values, detailed experimental protocols for its determination, and a visual representation of the experimental workflow.

Quantitative Data Summary

The density of 3-Methyl-1-hexene has been reported in various sources. The following table summarizes these findings for easy comparison.

Density Value	Temperature (°C)	Units
0.6945	20	g/cm³
0.695	20	g/mL
0.695	Not Specified	g/mL
0.703	Not Specified	g/mL
0.69	Not Specified	g/mL

Experimental Protocols for Density Determination

The determination of the density of a liquid organic compound such as 3-Methyl-1-hexene can be performed using several established methods. The choice of method may depend on the required precision, sample volume, and available equipment. Three common methods are the pycnometer method, the hydrometer method, and the use of a digital density meter.

Pycnometer Method

The pycnometer method is a highly precise technique for determining the density of liquids.[1][2] It involves measuring the mass of a known volume of the liquid.

Apparatus:

• Pycnometer (a glass flask with a specific volume and a ground-glass stopper with a capillary tube)[1][2]

• Analytical balance (with a precision of at least 0.0001 g)

• Thermostatic water bath

• Thermometer

• 3-Methyl-1-hexene sample

• Distilled water (for calibration)

• Acetone or other suitable solvent (for cleaning)

• Lint-free cloths

Procedure:

• Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable solvent (e.g., acetone) and then with distilled water. Dry the pycnometer completely.

• Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical balance. Record this mass as m₀.

• Calibration with Distilled Water:

  • Fill the pycnometer with distilled water, ensuring no air bubbles are trapped.

  • Insert the stopper, allowing excess water to exit through the capillary.

  • Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g., 20°C) and allow it to equilibrate.

  • Once equilibrated, carefully wipe dry the exterior of the pycnometer and weigh it. Record this mass as m₁.

• Density of Water: Note the density of water (ρ_water) at the experimental temperature from a reliable reference table.

• Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the following formula:

  • V = (m₁ - m₀) / ρ_water

• Measurement with 3-Methyl-1-hexene:

  • Empty and thoroughly dry the pycnometer.

  • Fill the pycnometer with the 3-Methyl-1-hexene sample, again ensuring no air bubbles are present.

  • Insert the stopper and allow the excess liquid to escape.

  • Equilibrate the pycnometer in the thermostatic water bath at the same temperature used for the water calibration.

  • Carefully dry the exterior of the pycnometer and weigh it. Record this mass as m₂.

• Calculation of Density: Calculate the density of 3-Methyl-1-hexene (ρ_sample) using the following formula:

  • ρ_sample = (m₂ - m₀) / V

Hydrometer Method

The hydrometer method is a simpler and faster, though generally less precise, method for determining liquid density.[3][4][5] It is based on Archimedes' principle of buoyancy.[4][5]

Apparatus:

• Hydrometer calibrated for the expected density range of 3-Methyl-1-hexene

• Graduated cylinder or a hydrometer jar large enough for the hydrometer to float freely[3][5]

• Thermometer

• 3-Methyl-1-hexene sample

Procedure:

• Sample Preparation: Pour the 3-Methyl-1-hexene sample into a clean, dry graduated cylinder or hydrometer jar.

• Temperature Measurement: Measure and record the temperature of the liquid sample.

• Hydrometer Insertion: Gently lower the clean and dry hydrometer into the liquid until it floats freely.[3][5] Give it a slight spin to dislodge any air bubbles.[4]

• Reading the Density: Once the hydrometer has stabilized, read the density value from the scale at the point where the liquid surface meets the stem of the hydrometer.

• Temperature Correction: If the sample temperature is different from the calibration temperature of the hydrometer (usually 20°C), a correction factor may need to be applied.

Digital Density Meter (Oscillating U-Tube Method)

This modern method offers high precision and requires only a small sample volume. The ASTM D4052 standard is a common reference for this technique, particularly for petroleum products.[6][7][8][9][10]

Principle: A small volume of the liquid is introduced into a U-shaped oscillating tube.[7][9][10] The change in the oscillation frequency of the tube caused by the mass of the sample is measured and used to calculate the density.[7][9][10]

General Procedure:

• Calibration: Calibrate the instrument according to the manufacturer's instructions, typically using dry air and distilled water.

• Sample Injection: Inject a small, bubble-free sample of 3-Methyl-1-hexene into the measurement cell.

• Measurement: The instrument automatically measures the oscillation period and calculates the density, often with built-in temperature control.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the pycnometer method for determining the density of 3-Methyl-1-hexene.

Caption: Workflow for Density Determination using the Pycnometer Method.

References

• 1. fpharm.uniba.sk [fpharm.uniba.sk]
• 2. fpharm.uniba.sk [fpharm.uniba.sk]
• 3. camlab.co.uk [camlab.co.uk]
• 4. How to Use a Hydrometer | RS [uk.rs-online.com]
• 5. Hydrometer - Wikipedia [en.wikipedia.org]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 8. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 9. data.ntsb.gov [data.ntsb.gov]
• 10. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]

An In-depth Technical Guide to 3-Methyl-1-hexene: Structure, Properties, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, spectroscopic signature, synthesis, and key reactions of 3-methyl-1-hexene. The information is intended for a technical audience and is presented to support research and development activities.

Chemical Identity and Physical Properties

3-Methyl-1-hexene is an aliphatic hydrocarbon belonging to the alkene class.[1] Its structure consists of a six-carbon chain with a double bond at the C1 position and a methyl group at the C3 position, which is a chiral center.[1][2]

Table 1: Chemical Identifiers and Physical Properties of 3-Methyl-1-hexene

Property	Value	Reference(s)
IUPAC Name	3-methylhex-1-ene	[1][3]
Molecular Formula	C₇H₁₄	[1][3]
Molecular Weight	98.19 g/mol	[1][3]
CAS Number	3404-61-3	[1][3]
Appearance	Clear, colorless to slightly yellow liquid	[4]
Density	0.695 g/mL at 20 °C	[5]
Boiling Point	83-84 °C	[4]
Melting Point	-128.15 °C	[4]
Refractive Index (n²⁰/D)	1.393	[4]
SMILES	CCCC(C)C=C	[1]
InChIKey	RITONZMLZWYPHW-UHFFFAOYSA-N	[1][3]

Spectroscopic Data

The structural features of 3-methyl-1-hexene give rise to a distinct spectroscopic signature, which is crucial for its identification and characterization.

Table 2: Key Spectroscopic Data for 3-Methyl-1-hexene

Spectroscopy Type	Wavenumber (cm⁻¹), Chemical Shift (δ, ppm), or m/z	Assignment / Notes	Reference(s)
FTIR	~3075 cm⁻¹	=C-H stretch (vinylic C-H)	[6][7]
~2960-2870 cm⁻¹	C-H stretch (aliphatic C-H)	[6][7]
~1640 cm⁻¹	C=C stretch	[6][7]
~910 cm⁻¹	=C-H bend (out-of-plane) for a monosubstituted alkene	[6][7]
¹H NMR	~5.7 ppm (m)	-CH=CH₂ (H on C2)	[8][9]
~4.9 ppm (m)	-CH=CH₂ (Hs on C1)	[8][9]
~2.1 ppm (m)	-CH(CH₃)- (H on C3)	[8][9]
~1.3 ppm (m)	-CH₂-CH₂- (Hs on C4)	[8][9]
~1.2 ppm (m)	-CH₂-CH₃ (Hs on C5)	[8][9]
~0.9 ppm (t)	-CH₂-CH₃ (Hs on C6)	[8][9]
~1.0 ppm (d)	-CH(CH₃)- (Hs on methyl group)	[8][9]
¹³C NMR	~143 ppm	C2 (-C H=CH₂)	[1][10]
~114 ppm	C1 (-CH=C H₂)	[1][10]
~39 ppm	C3 (-C H(CH₃)-)	[1][10]
~37 ppm	C4 (-C H₂-CH₂-)	[1][10]
~20 ppm	C5 (-C H₂-CH₃)	[1][10]
~20 ppm	Methyl Carbon (-CH(C H₃)-)	[1][10]
~14 ppm	C6 (-CH₂-C H₃)	[1][10]
Mass Spectrometry	m/z 55 (Base Peak)	Most abundant fragment ion	[3]
m/z 41	Allylic carbocation fragment	[3]
m/z 69	Loss of an ethyl radical	[3]
m/z 98	Molecular Ion (M⁺)	[3]

Synthesis of 3-Methyl-1-hexene

The Wittig reaction is a reliable method for the synthesis of alkenes with a defined double bond position, making it suitable for preparing 3-methyl-1-hexene. The reaction involves the coupling of a phosphorus ylide with an aldehyde or ketone.

Experimental Protocol: Synthesis via Wittig Reaction

This protocol describes a representative synthesis of 3-methyl-1-hexene from butanal and an allyl-triphenylphosphonium ylide.

1. Preparation of the Phosphonium (B103445) Ylide (Wittig Reagent): a. To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add triphenylphosphine (B44618) (1.1 eq) and anhydrous diethyl ether. b. Cool the stirred suspension to 0 °C in an ice bath. c. Add allyl bromide (1.0 eq) dropwise to the suspension. d. After the addition is complete, allow the mixture to warm to room temperature and stir for 24 hours. The white precipitate formed is the allyl-triphenylphosphonium bromide salt. e. Filter the salt, wash with cold diethyl ether, and dry under vacuum. f. To generate the ylide, suspend the phosphonium salt in anhydrous tetrahydrofuran (B95107) (THF) under a nitrogen atmosphere and cool to -78 °C (dry ice/acetone bath). g. Add a strong base, such as n-butyllithium (1.0 eq), dropwise. The formation of the deep red or orange ylide indicates a successful reaction.

2. Wittig Reaction: a. To the ylide solution at -78 °C, add butanal (1.0 eq) dissolved in anhydrous THF dropwise. b. Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. c. Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) for the disappearance of the aldehyde.

3. Work-up and Purification: a. Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). b. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). c. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO₄). d. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product will contain 3-methyl-1-hexene and triphenylphosphine oxide as a byproduct. e. Purify the crude product by fractional distillation to isolate 3-methyl-1-hexene, which has a significantly lower boiling point than the triphenylphosphine oxide byproduct.

Key Reactions of 3-Methyl-1-hexene

As an alkene, 3-methyl-1-hexene undergoes electrophilic addition reactions. The regioselectivity of these additions is dictated by the stability of the intermediate carbocation.

Acid-Catalyzed Hydration

The addition of water across the double bond in the presence of a strong acid catalyst (e.g., H₂SO₄) is a classic example of an electrophilic addition. The reaction proceeds via a carbocation intermediate.

The initial protonation of the double bond can occur at C1, leading to a more stable secondary carbocation at C2. This secondary carbocation can then undergo a 1,2-hydride shift to form an even more stable tertiary carbocation at C3. Nucleophilic attack by water on both the secondary and tertiary carbocations, followed by deprotonation, leads to a mixture of alcohol products, with the tertiary alcohol being the major product due to the greater stability of its carbocation precursor.

Figure 1: Reaction mechanism for the acid-catalyzed hydration of 3-methyl-1-hexene.

Safety Information

3-Methyl-1-hexene is a highly flammable liquid and vapor.[3] It is also classified as an aspiration hazard and may be fatal if swallowed and enters the airways.[3] Appropriate safety precautions, such as working in a well-ventilated fume hood and wearing personal protective equipment (gloves, safety glasses), should be strictly followed. Store in a flammables-approved area.[3]

References

• 1. 3-METHYL-1-HEXENE(3404-61-3) 13C NMR spectrum [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 5. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 6. spectrabase.com [spectrabase.com]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]

Spectroscopic data of 3-Methyl-1-hexene

An In-depth Technical Guide to the Spectroscopic Data of 3-Methyl-1-hexene

This guide provides a comprehensive overview of the key spectroscopic data for 3-Methyl-1-hexene, tailored for researchers, scientists, and professionals in drug development. The information is presented in a structured format to facilitate easy comparison and analysis, including detailed experimental protocols and a visual representation of the analytical workflow.

Spectroscopic Data Summary

The following tables summarize the quantitative data obtained from ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for 3-Methyl-1-hexene.

¹H NMR Data

Protons	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-1 (CH₂)	4.90 - 5.05	m
H-2 (CH)	5.65 - 5.85	m
H-3 (CH)	~2.0	m
CH₃ (on C3)	0.98	d	~6.8
H-4 (CH₂)	~1.25	m
H-5 (CH₂)	~1.35	m
H-6 (CH₃)	0.89	t	~7.2

Note: 'm' denotes a multiplet, 'd' a doublet, and 't' a triplet. The chemical shifts for the methylene (B1212753) and methine protons in the alkyl chain are complex and overlap.

¹³C NMR Data

Carbon Atom	Chemical Shift (ppm)
C-1 (=CH₂)	114.2
C-2 (=CH)	141.9
C-3 (-CH)	39.8
C-4 (-CH₂-)	38.9
C-5 (-CH₂-)	20.7
C-6 (-CH₃)	14.2
CH₃ (on C3)	19.8

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3077	Medium	=C-H stretch
2960 - 2870	Strong	C-H stretch (alkane)
1642	Medium	C=C stretch (alkene)
1465	Medium	C-H bend (alkane)
995, 910	Strong	=C-H bend (out-of-plane)

Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
98	~10	[M]⁺ (Molecular Ion)
83	~20	[M - CH₃]⁺
69	~95	[M - C₂H₅]⁺
55	100	[C₄H₇]⁺ (Base Peak)
41	~80	[C₃H₅]⁺

Experimental Protocols

The data presented above were obtained using standard spectroscopic techniques. The general methodologies are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR: The NMR spectra were recorded on a Varian CFT-20 spectrometer. The sample of 3-Methyl-1-hexene was dissolved in deuterated chloroform (B151607) (CDCl₃). Tetramethylsilane (TMS) was used as the internal standard (0 ppm). For the ¹³C NMR data, the chemical shifts are referenced from the work of P.A. Couperus, A.D. Clague, and J.P. Van Dongen, published in Organic Magnetic Resonance, 8, 426 (1976).

Infrared (IR) Spectroscopy

• Fourier-Transform Infrared (FTIR) Spectroscopy: The IR spectrum was obtained from a neat liquid sample of 3-Methyl-1-hexene.[1] The sample was placed between two potassium bromide (KBr) plates as a thin film, forming a capillary cell. The spectrum was recorded against a background of air.

Mass Spectrometry (MS)

• Electron Ionization Mass Spectrometry (EI-MS): The mass spectrum was acquired using a mass spectrometer operating in the electron ionization mode.[2] Gaseous 3-Methyl-1-hexene was introduced into the ion source and bombarded with a beam of electrons with an energy of 70 eV. The resulting positively charged fragments were separated by their mass-to-charge ratio (m/z) and detected.[2]

Spectroscopic Analysis Workflow

The structural elucidation of an organic compound like 3-Methyl-1-hexene typically follows a logical workflow where the data from different spectroscopic techniques provide complementary information.

Spectroscopic analysis workflow for structure elucidation.

References

• 1. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Hexene, 3-methyl- [webbook.nist.gov]

An In-depth Technical Guide to the 1H and 13C NMR Spectrum of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-Methyl-1-hexene. This document includes detailed data analysis, experimental protocols, and visual representations of the molecular structure and its NMR correlations, designed for professionals in research and development.

Introduction

3-Methyl-1-hexene is a chiral alkene of interest in organic synthesis and as a component in fuel mixtures. Its structure presents a unique set of proton and carbon environments, making NMR spectroscopy an essential tool for its characterization. This guide will delve into the detailed spectral features of this compound, providing a foundational understanding for its identification and for monitoring reactions in which it is involved.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 3-Methyl-1-hexene. These predictions were generated using advanced computational algorithms and provide a reliable reference for spectral assignment.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 3-Methyl-1-hexene in CDCl₃ at 400 MHz is presented below. The chemical shifts (δ) are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Proton (Position)	Chemical Shift (ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
H-1a (cis to C2)	~5.01	dd	J = 10.2, 1.6	1H
H-1b (trans to C2)	~4.95	dd	J = 17.1, 1.6	1H
H-2	~5.75	ddd	J = 17.1, 10.2, 7.5	1H
H-3	~2.10	m	-	1H
H-4	~1.30	m	-	2H
H-5	~1.25	m	-	2H
H-6	~0.88	t	J = 7.3	3H
3-CH₃	~0.98	d	J = 6.8	3H

Predicted ¹³C NMR Data

The predicted proton-decoupled ¹³C NMR spectrum of 3-Methyl-1-hexene in CDCl₃ at 100 MHz is detailed below. Chemical shifts (δ) are referenced to TMS at 0.00 ppm.

Carbon (Position)	Chemical Shift (ppm)
C-1	~114.5
C-2	~141.2
C-3	~39.8
C-4	~36.7
C-5	~20.5
C-6	~14.1
3-CH₃	~19.8

Experimental Protocols

The following is a detailed protocol for acquiring high-resolution ¹H and ¹³C NMR spectra of 3-Methyl-1-hexene, a volatile liquid.

Sample Preparation

• Sample Purity: Ensure the 3-Methyl-1-hexene sample is of high purity to avoid signals from contaminants.

• Solvent Selection: Use deuterated chloroform (B151607) (CDCl₃) as the solvent. Its residual proton signal at ~7.26 ppm and carbon signal at ~77.16 ppm can be used for reference if an internal standard is not used.

• Concentration: For ¹H NMR, prepare a solution of approximately 5-15 mg of 3-Methyl-1-hexene in 0.6-0.7 mL of CDCl₃. For the less sensitive ¹³C NMR, a more concentrated sample of 20-50 mg in the same volume of solvent is recommended.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for precise chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

• Transfer: Using a clean glass pipette, transfer the solution into a 5 mm NMR tube.

• Capping: Due to the volatile nature of 3-Methyl-1-hexene (boiling point ~85°C), it is crucial to cap the NMR tube securely to prevent evaporation and concentration changes during the experiment. For long-term or variable-temperature studies, flame-sealing the tube is advisable.

NMR Spectrometer Setup and Acquisition

The following workflow outlines the general steps for acquiring the NMR spectra.

Figure 1: Generalized workflow for NMR sample preparation and data acquisition.

¹H NMR Acquisition Parameters (Typical for a 400 MHz Spectrometer):

• Pulse Program: Standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Number of Scans (NS): 8 to 16 scans.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 2-4 seconds.

• Spectral Width (SW): 12-15 ppm.

¹³C NMR Acquisition Parameters (Typical for a 100 MHz Spectrometer):

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans (NS): 1024 or more, depending on the concentration.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): 200-220 ppm.

Structural Assignment and Connectivity

The structure of 3-Methyl-1-hexene with atom numbering is shown below. This numbering is used for the assignment of NMR signals.

Figure 2: Chemical structure of 3-Methyl-1-hexene with atom numbering.

Two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) would be instrumental in confirming the assignments. The expected key correlations are visualized in the following diagrams.

Expected ¹H-¹H COSY Correlations

The COSY spectrum reveals proton-proton couplings through bonds, typically over two to three bonds.

Figure 3: Expected ¹H-¹H COSY correlations for 3-Methyl-1-hexene.

Expected ¹H-¹³C HSQC Correlations

The HSQC spectrum shows direct one-bond correlations between protons and the carbons they are attached to.

Figure 4: Expected ¹H-¹³C HSQC correlations for 3-Methyl-1-hexene.

Conclusion

This technical guide provides a thorough analysis of the ¹H and ¹³C NMR spectra of 3-Methyl-1-hexene, including predicted data and detailed experimental protocols. The provided information and visualizations serve as a valuable resource for the unambiguous identification and characterization of this compound in a research and development setting. For definitive structural elucidation, it is always recommended to acquire experimental 2D NMR data and compare it with the predicted correlations presented herein.

An In-Depth Technical Guide to the Mass Spectrometry of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 3-Methyl-1-hexene, a volatile organic compound. This document details its electron ionization (EI) mass spectrum, fragmentation patterns, and the experimental protocols for its analysis, making it an essential resource for researchers in analytical chemistry, organic synthesis, and drug development.

Core Concepts in the Mass Spectrometry of 3-Methyl-1-hexene

3-Methyl-1-hexene (C₇H₁₄) is an unsaturated hydrocarbon with a molecular weight of approximately 98.19 g/mol .[1][2][3] Its analysis by mass spectrometry, typically coupled with gas chromatography (GC-MS), is fundamental for its identification and quantification in various matrices. Under electron ionization, the molecule undergoes fragmentation, producing a unique mass spectrum that serves as a chemical fingerprint.

Electron Ionization Mass Spectrum

The electron ionization (EI) mass spectrum of 3-Methyl-1-hexene is characterized by a series of fragment ions. The molecular ion peak (M⁺) is observed at a mass-to-charge ratio (m/z) of 98. The most prominent peaks in the spectrum correspond to the most stable carbocations formed during fragmentation.

Table 1: Prominent Fragment Ions of 3-Methyl-1-hexene in EI-MS

m/z	Relative Intensity (%)	Proposed Fragment Ion
27	45.7	[C₂H₃]⁺
29	48.1	[C₂H₅]⁺
39	50.6	[C₃H₃]⁺
41	81.5	[C₃H₅]⁺
42	34.6	[C₃H₆]⁺
55	100.0	[C₄H₇]⁺
56	32.1	[C₄H₈]⁺
69	58.0	[C₅H₉]⁺
83	11.1	[C₆H₁₁]⁺
98	9.9	[C₇H₁₄]⁺ (Molecular Ion)

Note: The relative intensities are based on the NIST Mass Spectrometry Data Center values and may vary slightly depending on the instrument and experimental conditions.

Fragmentation Pathway

The fragmentation of 3-Methyl-1-hexene upon electron ionization is primarily driven by the formation of stable carbocations. The initial step is the removal of an electron to form the molecular ion ([C₇H₁₄]⁺•) at m/z 98. Subsequent fragmentation occurs through various pathways, with allylic cleavage being a dominant mechanism due to the formation of resonance-stabilized allylic cations.

The base peak at m/z 55 is likely due to the loss of a propyl radical, forming a stable secondary allylic cation. The significant peak at m/z 69 can be attributed to the loss of an ethyl radical. The peak at m/z 41 corresponds to the highly stable allyl cation.

Proposed fragmentation pathway of 3-Methyl-1-hexene.

Experimental Protocols

The acquisition of the mass spectrum of 3-Methyl-1-hexene is typically performed using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). The following is a generalized experimental protocol for the analysis of volatile organic compounds like 3-Methyl-1-hexene.

Sample Preparation

For the analysis of volatile compounds, a variety of sample preparation techniques can be employed to extract and concentrate the analyte from the sample matrix.

• Static Headspace (HS): This technique involves heating the sample in a sealed vial to allow the volatile compounds to partition into the gas phase (headspace), which is then injected into the GC-MS.

• Purge and Trap (P&T): An inert gas is bubbled through the sample, and the purged volatile compounds are trapped on a sorbent material. The trap is then heated to desorb the analytes into the GC-MS system.

• Solid-Phase Microextraction (SPME): A fused silica (B1680970) fiber coated with a stationary phase is exposed to the sample or its headspace. The analytes adsorb to the fiber, which is then inserted into the GC injector for thermal desorption.

Gas Chromatography (GC) Parameters

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is typically used for the separation of hydrocarbons.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Injector: A split/splitless injector is commonly used, with the mode and temperature (e.g., 250 °C) depending on the sample concentration and injection volume.

• Oven Temperature Program: A temperature gradient is employed to ensure good separation of the analytes. A typical program might be:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final hold: 200 °C for 5 minutes.

Mass Spectrometry (MS) Parameters

• Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

• Scan Range: A mass range of m/z 35-350 is typically scanned to detect the molecular ion and its fragments.

• Ion Source Temperature: Maintained at a consistent temperature, for example, 230 °C.

• Transfer Line Temperature: Set to a temperature that prevents condensation of the analytes, typically around 280 °C.

General experimental workflow for GC-MS analysis.

References

• 1. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 2. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 3. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Infrared (IR) Spectrum of 3-Methyl-1-hexene

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 3-Methyl-1-hexene, tailored for researchers, scientists, and drug development professionals. The document outlines the characteristic vibrational modes of the molecule, presents a detailed experimental protocol for acquiring the spectrum, and summarizes the spectral data in a clear, tabular format.

Introduction to the Infrared Spectroscopy of 3-Methyl-1-hexene

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule by measuring the absorption of infrared radiation. For 3-Methyl-1-hexene (C₇H₁₄), the IR spectrum reveals key vibrational frequencies associated with its alkene and aliphatic functionalities. The molecule's structure, featuring a terminal double bond and a methyl group on the third carbon, gives rise to a unique spectral fingerprint.

Experimental Protocol for Acquiring the IR Spectrum

The following protocol details the methodology for obtaining the IR spectrum of a liquid sample such as 3-Methyl-1-hexene using a Fourier Transform Infrared (FTIR) spectrometer.

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer (e.g., Bruker ALPHA with an ATR module)

• Salt plates (e.g., NaCl or KBr) or an Attenuated Total Reflection (ATR) accessory

• Pasteur pipette

• Acetone (B3395972) (for cleaning)

• Desiccator

Procedure for Liquid Film on Salt Plates:

• Plate Preparation: Obtain two clean, dry salt plates from a desiccator. If necessary, clean the plates with a small amount of acetone and a lint-free wipe, then allow them to dry completely. Handle the plates by their edges to avoid transferring moisture and oils.[1]

• Sample Application: Using a Pasteur pipette, place one to two drops of 3-Methyl-1-hexene onto the center of one salt plate.[1]

• Film Formation: Gently place the second salt plate on top of the first, allowing the liquid to spread and form a thin, uniform film between the plates.

• Spectrum Acquisition: Place the sandwiched plates into the sample holder of the FTIR spectrometer.

• Background Scan: Run a background spectrum to account for atmospheric and instrumental interferences.

• Sample Scan: Acquire the IR spectrum of the 3-Methyl-1-hexene sample. The typical scanning range is from 4000 cm⁻¹ to 400 cm⁻¹.

• Cleaning: After analysis, clean the salt plates thoroughly with acetone and return them to the desiccator.[1]

Procedure using Attenuated Total Reflection (ATR):

• Background Scan: Ensure the ATR crystal is clean. Run a background scan with the clean, empty ATR accessory.

• Sample Application: Place a small drop of 3-Methyl-1-hexene directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum of the sample.

• Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, non-abrasive wipe.

Infrared Spectrum Data for 3-Methyl-1-hexene

The following table summarizes the key absorption bands observed in the IR spectrum of 3-Methyl-1-hexene. The assignments are based on characteristic vibrational frequencies for its functional groups.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~3080	Medium	=C-H Stretch	Alkene
2960-2850	Strong	C-H Stretch	Alkane (CH₃, CH₂, CH)
~1640	Medium	C=C Stretch	Alkene
~1465	Medium	C-H Bend (CH₂ and CH₃)	Alkane
~1380	Medium	C-H Bend (CH₃)	Alkane
~995 and ~910	Strong	=C-H Bend (Out-of-plane)	Monosubstituted Alkene

Interpretation of the Spectrum

The IR spectrum of 3-Methyl-1-hexene is characterized by the presence of both sp² and sp³ hybridized C-H bonds, as well as the carbon-carbon double bond. The key diagnostic peaks are the =C-H stretch above 3000 cm⁻¹, the C=C stretch around 1640 cm⁻¹, and the strong out-of-plane =C-H bending vibrations at approximately 995 cm⁻¹ and 910 cm⁻¹, which are characteristic of a monosubstituted alkene. The strong absorptions in the 2960-2850 cm⁻¹ region correspond to the stretching vibrations of the aliphatic C-H bonds in the methyl and methylene (B1212753) groups.

Logical Relationship of Functional Groups and IR Absorptions

The following diagram illustrates the correlation between the distinct functional groups within the 3-Methyl-1-hexene molecule and their corresponding absorption regions in the infrared spectrum.

Caption: Functional group to IR absorption correlation for 3-Methyl-1-hexene.

References

• 1. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Stereoisomers of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methyl-1-hexene, a chiral alkene, exists as a pair of non-superimposable mirror images, or enantiomers, designated as (R)-3-methyl-1-hexene and (S)-3-methyl-1-hexene. This chirality arises from the stereogenic center at the third carbon atom. The distinct spatial arrangement of these enantiomers can lead to different biological activities, a critical consideration in drug development and other life sciences. This guide provides a comprehensive overview of the stereoisomers of 3-methyl-1-hexene, including their synthesis, separation, and characterization. Detailed experimental protocols and quantitative data are presented to facilitate further research and application.

Introduction to Stereoisomerism in 3-Methyl-1-hexene

The molecular structure of 3-methyl-1-hexene features a chiral center at the C3 position, which is bonded to four different groups: a hydrogen atom, a methyl group, an ethyl group, and a vinyl group. This structural feature gives rise to two distinct stereoisomers:

• (S)-3-methyl-1-hexene

• (R)-3-methyl-1-hexene

These enantiomers share identical physical properties such as boiling point, density, and refractive index in a non-chiral environment. However, they exhibit different behavior when interacting with other chiral entities, including polarized light and chiral biological receptors. The ability to rotate plane-polarized light in opposite directions is a defining characteristic of enantiomers and is quantified as the specific rotation.

Quantitative Data Summary

Property	Racemic 3-Methyl-1-hexene	(S)-3-methyl-1-hexene	(R)-3-methyl-1-hexene
Molecular Formula	C₇H₁₄	C₇H₁₄	C₇H₁₄
Molecular Weight	98.19 g/mol	98.19 g/mol	98.19 g/mol
Boiling Point	83.9 °C	Not available	Not available
Density	0.695 g/mL at 20 °C	Not available	Not available
Refractive Index (n²⁰/D)	1.393	Not available	Not available
Specific Rotation ([α]²⁰/D)	0°	Not available	Not available

Synthesis of Stereoisomers

The preparation of enantiomerically enriched or pure 3-methyl-1-hexene can be approached through two primary strategies: enantioselective synthesis or the resolution of a racemic mixture.

Synthesis of Racemic 3-Methyl-1-hexene

A common laboratory-scale synthesis of racemic 3-methyl-1-hexene involves the Grignard reaction between vinylmagnesium bromide and 2-pentanone, followed by dehydration of the resulting tertiary alcohol.

Experimental Protocol:

Step 1: Grignard Reaction

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and a magnetic stirrer, place magnesium turnings.

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of vinyl bromide in anhydrous tetrahydrofuran (B95107) (THF) to the magnesium turnings to form vinylmagnesium bromide.

• Once the Grignard reagent is formed, cool the flask in an ice bath.

• Add a solution of 2-pentanone in anhydrous THF dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield 3-methyl-1-hexen-3-ol (B11964129).

Step 2: Dehydration

• Place the crude 3-methyl-1-hexen-3-ol in a distillation apparatus.

• Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Gently heat the mixture to effect dehydration.

• Collect the distillate, which will be a mixture of 3-methyl-1-hexene and water.

• Separate the organic layer, wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and distill to obtain pure racemic 3-methyl-1-hexene.

Enantioselective Synthesis (Proposed)

Conceptual Workflow:

Figure 1: Conceptual workflow for the enantioselective synthesis of (S)-3-methyl-1-hexene.

Chiral Resolution of Racemic 3-Methyl-1-hexene

The separation of the racemic mixture into its constituent enantiomers can be achieved using chiral chromatography. Both chiral gas chromatography (GC) and chiral high-performance liquid chromatography (HPLC) are powerful techniques for this purpose.

Chiral Gas Chromatography (GC)

Chiral GC is a highly effective method for the analytical and semi-preparative separation of volatile enantiomers like 3-methyl-1-hexene. The separation is achieved using a capillary column coated with a chiral stationary phase (CSP), often a cyclodextrin (B1172386) derivative.

Experimental Protocol (Analytical Scale):

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A chiral capillary column (e.g., β-cyclodextrin-based CSP).

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Injector Temperature: 200 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 150 °C) at a controlled rate (e.g., 2 °C/min).

• Injection: Inject a dilute solution of racemic 3-methyl-1-hexene in a volatile solvent (e.g., hexane).

• Data Analysis: The two enantiomers will elute at different retention times. The ratio of the peak areas corresponds to the ratio of the enantiomers in the mixture.

Preparative Chiral High-Performance Liquid Chromatography (HPLC)

For isolating larger quantities of the pure enantiomers, preparative chiral HPLC is the method of choice. This technique utilizes a larger column packed with a chiral stationary phase.

Experimental Protocol (Preparative Scale):

• Instrument: Preparative HPLC system with a UV detector.

• Column: A preparative-scale column packed with a suitable chiral stationary phase (e.g., a polysaccharide-based CSP).

• Mobile Phase: A non-polar mobile phase, such as a mixture of hexane (B92381) and isopropanol. The exact ratio should be optimized for the best separation.

• Flow Rate: Adjusted for the preparative column diameter.

• Detection: UV detection at a wavelength where the compound has some absorbance (typically low for simple alkenes, requiring a sensitive detector).

• Injection: Inject a concentrated solution of racemic 3-methyl-1-hexene.

• Fraction Collection: Collect the eluent in fractions as the two enantiomeric peaks elute separately.

• Analysis of Fractions: Analyze the collected fractions by analytical chiral GC to determine their enantiomeric purity.

• Solvent Removal: Combine the pure fractions of each enantiomer and remove the solvent under reduced pressure.

Characterization of Stereoisomers

Polarimetry

Once the enantiomers are isolated, their optical activity can be measured using a polarimeter. The specific rotation is a characteristic property of a chiral compound and is calculated from the observed rotation using the following formula:

[α] = α / (l × c)

where:

• [α] is the specific rotation

• α is the observed rotation in degrees

• l is the path length of the polarimeter tube in decimeters (dm)

• c is the concentration of the sample in g/mL

The (R) and (S) enantiomers will have specific rotations of equal magnitude but opposite signs.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are used to confirm the chemical structure of 3-methyl-1-hexene. The spectra of the two enantiomers will be identical. However, in the presence of a chiral solvating agent or a chiral shift reagent, the NMR spectra of the enantiomers may show distinct signals, which can be used to determine the enantiomeric excess.

Logical Relationships and Workflows

Synthesis of 3-Methyl-1-hexene from alkyl bromide

An In-depth Technical Guide to the Synthesis of 3-Methyl-1-hexene from Alkyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of synthetic routes for producing 3-methyl-1-hexene, a valuable alkene intermediate, starting from alkyl bromide precursors. Three primary methodologies are explored: Elimination (E2), the Wittig Reaction, and a Grignard Reaction followed by dehydration. Each section includes a discussion of the underlying mechanism, detailed experimental protocols, and relevant quantitative data to guide synthetic planning and execution.

Physicochemical Properties of Key Compounds

A summary of the physical properties of the target molecule and key reactants is presented below. This data is essential for reaction setup, monitoring, and product purification.

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Product	3-Methyl-1-hexene	C₇H₁₄	98.19[1]	83 - 84[2]	0.695[2]
Reactant 1	3-Bromo-2-methylhexane	C₇H₁₅Br	179.10[3]	N/A	N/A
Reactant 2	1-Bromopentane (B41390)	C₅H₁₁Br	151.04	129 - 130	1.218
Reactant 3	Butanal	C₄H₈O	72.11	74.8	0.804
Reactant 4	Formaldehyde (B43269)	CH₂O	30.03	-19	0.815
Reagent	Potassium tert-butoxide	C₄H₉KO	112.21	275 (dec.)	0.910
Reagent	Triphenylphosphine (B44618)	C₁₈H₁₅P	262.29	377	1.194
Reagent	n-Butyllithium	C₄H₉Li	64.06	80 - 100 (dec.)	0.68

Synthetic Route 1: E2 Elimination (Hofmann Orientation)

The synthesis of a terminal alkene like 3-methyl-1-hexene via elimination of HBr from an alkyl bromide requires conditions that favor the Hofmann product (the less substituted alkene) over the more thermodynamically stable Zaitsev product. This is typically achieved by using a sterically hindered, strong base, such as potassium tert-butoxide, which preferentially abstracts the more accessible, less sterically hindered proton.

The starting material, 3-bromo-2-methylhexane, has protons at the C2 and C4 positions that can be eliminated. Abstraction of the C4 proton leads to the Zaitsev product (3-methyl-2-hexene), while abstraction of the C2 proton leads to the desired Hofmann product (3-methyl-1-hexene). The bulkiness of the tert-butoxide base favors the latter pathway.[4]

Logical Reaction Pathway

Caption: E2 Hofmann elimination of 3-bromo-2-methylhexane.

Experimental Protocol

• Reaction Setup : A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a thermometer. The apparatus is flame-dried under a stream of dry nitrogen.

• Reagents : The flask is charged with potassium tert-butoxide (e.g., 1.2 equivalents) and 100 mL of anhydrous tert-butanol (B103910) as the solvent. The mixture is stirred until the base is fully dissolved.

• Addition of Alkyl Bromide : 3-Bromo-2-methylhexane (e.g., 1.0 equivalent) is dissolved in 20 mL of anhydrous tert-butanol and added dropwise to the stirred base solution at room temperature over 30 minutes.

• Reaction : After the addition is complete, the reaction mixture is heated to reflux (approx. 82°C) and maintained for 4-6 hours. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup : The mixture is cooled to room temperature and the bulk of the tert-butanol is removed under reduced pressure. The residue is partitioned between 100 mL of diethyl ether and 100 mL of water.

• Extraction and Purification : The aqueous layer is separated and extracted twice with 50 mL portions of diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (B86663) (MgSO₄), filtered, and the solvent is carefully removed by distillation. The crude product is purified by fractional distillation to yield 3-methyl-1-hexene.

Quantitative Data

Parameter	Value	Citation
Expected Yield	60-75%	[4]
Product Ratio	>80:20 (Hofmann:Zaitsev)	[4]
Reaction Time	4-6 hours
Reaction Temperature	~82°C (Reflux)

Synthetic Route 2: The Wittig Reaction

The Wittig reaction is a highly reliable method for synthesizing alkenes with excellent regioselectivity, as the double bond forms specifically at the location of the original carbonyl group.[5] To synthesize the terminal alkene 3-methyl-1-hexene (which has a =CH₂ group), one of the reactants must provide this methylene (B1212753) group. This leads to two viable pathways.

• Pathway A : Reaction of butanal with methylenetriphenylphosphorane (B3051586) (Ph₃P=CH₂). The required ylide is generated by treating methyltriphenylphosphonium (B96628) bromide with a strong base like n-butyllithium.

• Pathway B : Reaction of formaldehyde with (1-methylbutyl)triphenylphosphorane. The ylide is generated from the corresponding phosphonium (B103445) salt, which is synthesized from 1-bromopentane and triphenylphosphine.

Pathway A is often preferred due to the high reactivity and commercial availability of the methyl ylide precursor.

Logical Reaction Pathway (Pathway A)

Caption: Wittig synthesis of 3-methyl-1-hexene via Pathway A.

Experimental Protocol (Pathway A)

• Ylide Preparation :

  • In a flame-dried, nitrogen-purged 250 mL Schlenk flask, methyltriphenylphosphonium bromide (1.1 equivalents) is suspended in 100 mL of anhydrous tetrahydrofuran (B95107) (THF).

  • The suspension is cooled to 0°C in an ice bath.

  • n-Butyllithium (1.1 equivalents, e.g., 1.6 M solution in hexanes) is added dropwise via syringe. The formation of the deep red ylide indicates a successful reaction. The mixture is stirred at 0°C for 1 hour.

• Reaction :

  • Butanal (1.0 equivalent) dissolved in 20 mL of anhydrous THF is added dropwise to the ylide solution at 0°C.

  • Upon addition, the color of the ylide typically fades. The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Progress is monitored by TLC or GC.

• Workup :

  • The reaction is quenched by the slow addition of 50 mL of saturated aqueous ammonium (B1175870) chloride (NH₄Cl).

  • The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with two 50 mL portions of pentane (B18724).

• Purification :

  • The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and filtered.

  • The majority of the triphenylphosphine oxide byproduct is removed by filtration through a short plug of silica (B1680970) gel, eluting with pentane.

  • The pentane is carefully removed by distillation. The resulting 3-methyl-1-hexene is purified by fractional distillation.

Quantitative Data

Parameter	Value	Citation
Expected Yield	70-90%	[6]
Regioselectivity	>99%	[5]
Reaction Time	3-5 hours (total)
Reaction Temperature	0°C to Room Temp.

Synthetic Route 3: Grignard Reaction & Dehydration

This two-step approach first builds the required carbon skeleton by forming a new carbon-carbon bond, then creates the double bond through an elimination reaction. To synthesize 3-methyl-1-hexene, a suitable Grignard reagent is reacted with a carbonyl compound to form an alcohol, which is subsequently dehydrated.

A logical route involves the reaction of sec-butylmagnesium bromide with formaldehyde. This nucleophilic addition forms 2-methyl-1-pentanol (B47364) after an acidic workup.[7][8] The primary alcohol is then subjected to acid-catalyzed dehydration. While dehydration of primary alcohols is more difficult than secondary or tertiary alcohols and requires higher temperatures, it can proceed via an E2 or E1 mechanism to yield the alkene.[9]

Logical Reaction Pathway

Caption: Synthesis via Grignard reaction and acid-catalyzed dehydration.

Experimental Protocol

• Grignard Reagent Formation :

  • A 250 mL three-necked flask containing magnesium turnings (1.2 equivalents) and a crystal of iodine is fitted with a reflux condenser, a dropping funnel, and a nitrogen inlet, then flame-dried.

  • A solution of 2-bromobutane (1.0 equivalent) in 80 mL of anhydrous diethyl ether is added to the dropping funnel. A small portion is added to the magnesium to initiate the reaction.

  • Once initiated, the remaining alkyl bromide solution is added dropwise at a rate that maintains a gentle reflux. After addition, the mixture is refluxed for an additional 30 minutes.

• Reaction with Formaldehyde :

  • The Grignard solution is cooled to 0°C. Gaseous formaldehyde (generated by heating paraformaldehyde) is bubbled through the solution, or a solution of formaldehyde in THF is added dropwise.

  • The mixture is stirred for 1 hour at 0°C, then allowed to warm to room temperature and stirred for another hour.

• Workup and Alcohol Isolation :

  • The reaction is quenched by slowly pouring it over 100 g of ice, followed by the careful addition of 50 mL of 3M sulfuric acid.

  • The layers are separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous Na₂SO₄.

  • The solvent is removed via rotary evaporation to yield crude 2-methyl-1-pentanol.

• Dehydration :

  • The crude alcohol is placed in a distillation apparatus with a catalytic amount of concentrated sulfuric acid or phosphoric acid.

  • The mixture is heated to 170-180°C. The lower-boiling alkene product (3-methyl-1-hexene, b.p. 84°C) distills as it is formed.[9]

• Purification :

  • The collected distillate is washed with a dilute sodium carbonate solution to remove any acidic residue, then with water.

  • It is dried over anhydrous CaCl₂ and purified by a final fractional distillation.

Quantitative Data

Parameter	Value	Citation
Grignard Reaction Yield	70-85% (for alcohol)
Dehydration Yield	50-70%	[9]
Overall Yield	35-60%
Dehydration Temp.	170-180°C	[9]

General Experimental Workflow

The synthesis of 3-methyl-1-hexene, regardless of the chosen route, follows a standard workflow in synthetic organic chemistry. This involves the main reaction, followed by a series of steps to isolate and purify the final product, and finally, characterization to confirm its identity and purity.

Caption: A generalized workflow for chemical synthesis.

Characterization of 3-Methyl-1-hexene

Confirmation of the final product's structure and purity is critical. The following spectroscopic data are characteristic of 3-methyl-1-hexene:

• ¹H NMR : Key signals include multiplets in the vinyl region (~4.9-5.8 ppm) corresponding to the three alkene protons, a multiplet for the chiral proton at C3 (~2.0 ppm), and signals for the aliphatic protons in the upfield region (~0.8-1.5 ppm).[10][11]

• ¹³C NMR : Characteristic peaks for the sp² carbons of the double bond (~114 ppm for C1 and ~142 ppm for C2) and sp³ carbons of the alkyl chain.

• IR Spectroscopy : Presence of a C=C stretch (~1640 cm⁻¹) and =C-H stretches (~3080 cm⁻¹).[12][13]

• Mass Spectrometry : A molecular ion peak (M⁺) at m/z = 98, with a characteristic fragmentation pattern.[1]

References

• 1. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 2. Solved The following questions all refer to | Chegg.com [chegg.com]
• 3. 3-Bromo-2-methylhexane | C7H15Br | CID 54488851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview [jove.com]
• 6. SATHEE: Chemistry Wittig Reaction [satheejee.iitk.ac.in]
• 7. homework.study.com [homework.study.com]
• 8. The reaction of formaldehyde with methyl magnesium bromide followed by hydrolysis gives [allen.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]
• 12. 3-METHYL-1-HEXENE(3404-61-3) IR Spectrum [m.chemicalbook.com]
• 13. 1-Hexene, 3-methyl- [webbook.nist.gov]

An In-Depth Technical Guide to the Synthesis of 3-Methyl-1-hexene via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-Methyl-1-hexene utilizing the Grignard reaction, a cornerstone of carbon-carbon bond formation in organic chemistry.[1][2][3][4] This document details the underlying mechanism, a thorough experimental protocol, and relevant quantitative data to support research and development activities.

Introduction

The Grignard reaction employs organomagnesium halides (Grignard reagents) as potent nucleophiles to form new carbon-carbon bonds.[2][3][4] The synthesis of 3-Methyl-1-hexene, an alkene of interest in fine chemical and pharmaceutical synthesis, can be efficiently achieved through the coupling of an appropriate Grignard reagent with an allylic halide. Specifically, this guide focuses on the reaction between sec-butylmagnesium bromide and allyl bromide. The carbon-magnesium bond is highly polarized, rendering the carbon atom nucleophilic and basic, enabling it to attack electrophilic carbon centers.[3][4]

Reaction Signaling Pathway and Logical Workflow

The synthesis proceeds through two primary stages: the formation of the Grignard reagent and the subsequent nucleophilic substitution reaction. The overall process requires strict anhydrous conditions, as Grignard reagents are strong bases that react readily with protic solvents like water.[2][3][4]

References

• 1. Show how the reaction of an allylic halide with a Grignard reagen... | Study Prep in Pearson+ [pearson.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. 10.6 Reactions of Alkyl Halides: Grignard Reagents - Organic Chemistry | OpenStax [openstax.org]
• 4. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Synthesis of 3-Methyl-1-hexene via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Wittig reaction for the synthesis of 3-Methyl-1-hexene. It includes detailed experimental protocols, data presentation in a structured format, and mandatory visualizations to illustrate the reaction pathway and experimental workflow.

Core Concepts of the Wittig Reaction

The Wittig reaction is a powerful and widely used method in organic synthesis for the formation of a carbon-carbon double bond by reacting an aldehyde or ketone with a phosphorus ylide (also known as a Wittig reagent).[1] A key advantage of this reaction is that the position of the newly formed double bond is unambiguously determined.[2] The reaction is driven by the formation of a highly stable triphenylphosphine (B44618) oxide byproduct.

For the synthesis of 3-Methyl-1-hexene, the retrosynthetic analysis indicates that the target molecule can be formed from the reaction of butanal and a propyl-substituted phosphorus ylide. The ylide is typically generated in situ from the corresponding phosphonium (B103445) salt, propyltriphenylphosphonium bromide, by deprotonation with a strong base.

Experimental Protocols

The synthesis of 3-Methyl-1-hexene via the Wittig reaction is a two-step process: the preparation of the phosphonium salt and the subsequent Wittig reaction with the aldehyde.

Synthesis of n-Propyltriphenylphosphonium Bromide

This procedure outlines the synthesis of the necessary phosphonium salt from triphenylphosphine and 1-bromopropane (B46711).[3]

Materials:

• Triphenylphosphine (PPh₃)

• 1-Bromopropane

• Toluene (B28343) (anhydrous)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine in anhydrous toluene under an inert atmosphere (e.g., nitrogen or argon).

• Add a stoichiometric equivalent of 1-bromopropane to the solution.

• Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction can be monitored by the precipitation of the white phosphonium salt.

• After the reaction is complete, cool the mixture to room temperature.

• Collect the precipitated n-propyltriphenylphosphonium bromide by vacuum filtration.

• Wash the solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the salt under vacuum to obtain a fine white powder.

Synthesis of 3-Methyl-1-hexene via Wittig Reaction

This part of the protocol describes the in situ generation of the phosphorus ylide and its reaction with butanal.

Materials:

• n-Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexane (B92381) (or another strong base like sodium amide)

• Butanal

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add n-propyltriphenylphosphonium bromide.

• Add anhydrous THF to the flask to suspend the salt.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add one equivalent of n-butyllithium solution dropwise to the suspension. The formation of the ylide is indicated by a color change to deep red or orange.[4]

• Stir the resulting ylide solution at 0 °C for 1 hour.

• In a separate flask, dissolve one equivalent of butanal in a minimal amount of anhydrous THF.

• Add the butanal solution dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by fractional distillation to yield pure 3-Methyl-1-hexene.

Data Presentation

The following table summarizes the key quantitative data and conditions for the synthesis of 3-Methyl-1-hexene via the Wittig reaction. Please note that specific yields can vary based on the purity of reagents and precise reaction conditions.

Parameter	Value/Condition	Notes
Phosphonium Salt Synthesis
Reactants	Triphenylphosphine, 1-Bromopropane	Stoichiometric amounts
Solvent	Anhydrous Toluene
Reaction Temperature	Reflux
Reaction Time	12 - 24 hours
Wittig Reaction
Phosphonium Salt	n-Propyltriphenylphosphonium bromide	1.1 equivalents
Base	n-Butyllithium in hexane	1.1 equivalents
Carbonyl Compound	Butanal	1.0 equivalent
Solvent	Anhydrous THF
Ylide Formation Temperature	0 °C
Ylide Formation Time	1 hour
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Stereoselectivity
Expected Major Isomer	(Z)-3-Methyl-1-hexene	Non-stabilized ylides typically favor the Z-isomer.

Mandatory Visualizations

Wittig Reaction Mechanism

The following diagram illustrates the key steps in the Wittig reaction mechanism for the synthesis of 3-Methyl-1-hexene.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Buy Propyltriphenylphosphonium bromide | 6228-47-3 [smolecule.com]
• 4. benchchem.com [benchchem.com]

3-Methyl-1-hexene: A Comprehensive Health and Safety Guide for Laboratory Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and safety information for 3-Methyl-1-hexene and outlines standard experimental protocols for its toxicological assessment. It is intended for informational purposes for a professional audience and should not be substituted for a formal risk assessment or Safety Data Sheet (SDS).

Executive Summary

3-Methyl-1-hexene is a flammable, colorless liquid with the potential for significant health hazards. This guide synthesizes available data on its physicochemical properties, toxicological profile, and safe handling procedures. Due to a lack of publicly available, substance-specific toxicological studies, this document details the standardized experimental protocols that would be employed to assess its safety profile. These methodologies, primarily based on OECD guidelines, provide a framework for any future toxicological evaluation. The primary hazards associated with 3-Methyl-1-hexene include its high flammability, risk of aspiration if swallowed, and potential for skin, eye, and respiratory irritation. Ingestion of large amounts may also lead to central nervous system depression.[1] This guide is designed to equip researchers and drug development professionals with the critical information needed to handle 3-Methyl-1-hexene safely and to understand the methodologies behind its hazard classifications.

Physicochemical and Toxicological Data

Table 1: Physicochemical Properties of 3-Methyl-1-hexene

Property	Value	Source
Molecular Formula	C₇H₁₄	[2]
Molecular Weight	98.19 g/mol	[2]
Appearance	Clear, colorless liquid	[3]
Boiling Point	83-84 °C	[3]
Melting Point	Not available
Flash Point	-6 °C	[3]
Density	0.695 g/mL at 20 °C	[3]
Vapor Density	3.39
Solubility	Not available

Table 2: GHS Hazard Classification and Statements for 3-Methyl-1-hexene

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Flammable Liquids	2	ngcontent-ng-c282987731="" class="ng-star-inserted">	Danger	H225: Highly flammable liquid and vapor[2]
Aspiration Hazard	1		Danger	H304: May be fatal if swallowed and enters airways[2]
Skin Corrosion/Irritation	Not Classified	Causes skin irritation
Serious Eye Damage/Eye Irritation	Not Classified	Causes eye irritation[1]
Specific Target Organ Toxicity (Single Exposure)	Not Classified	Causes respiratory tract irritation[1]
Specific Target Organ Toxicity (Single Exposure)	Not Classified	May cause central nervous system depression[1]

Experimental Protocols for Toxicological Assessment

The following sections detail the standardized experimental methodologies that would be used to definitively determine the toxicological properties of 3-Methyl-1-hexene. These are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD).

Acute Toxicity Testing

Acute toxicity studies are designed to assess the adverse effects that occur within a short time after administration of a single dose of a substance.

This method determines the acute oral toxicity of a substance and allows for its classification.

• Test Animals: Typically, a single sex (usually females) of a rodent species (e.g., rats) is used.

• Procedure: A stepwise procedure is used, with three animals per step. The substance is administered orally by gavage at one of the defined dose levels (5, 50, 300, 2000 mg/kg body weight). The presence or absence of mortality or moribundity in the first step determines the dose for the next step.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. A gross necropsy is performed on all animals at the end of the study.

• Data Analysis: The results allow for the classification of the substance into one of the GHS categories for acute oral toxicity.

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

An In-depth Technical Guide to the Flammability and Hazards of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the flammability and associated hazards of 3-Methyl-1-hexene (CAS No: 3404-61-3), a volatile and flammable aliphatic hydrocarbon. This document is intended to serve as a critical resource for researchers, scientists, and professionals in drug development who may handle or otherwise interact with this compound. The guide synthesizes key quantitative data on its physical and chemical properties related to flammability, outlines standardized experimental protocols for hazard determination, and presents visual representations of its metabolic pathway and hazard logic. All information is collated from publicly available safety data sheets and scientific literature to ensure a thorough and accurate depiction of the risks associated with 3-Methyl-1-hexene.

Introduction

3-Methyl-1-hexene is a branched-chain alkene, existing as a clear, colorless liquid at standard conditions. Its high volatility and low flash point classify it as a significant fire hazard. Beyond its flammability, it poses health risks including skin, eye, and respiratory tract irritation, as well as a serious aspiration hazard. A thorough understanding of these properties is paramount for ensuring safe laboratory and industrial practices. This guide aims to consolidate the essential safety information, present it in an accessible format, and provide the necessary context for risk assessment and management.

Quantitative Hazard Data

The following tables summarize the key quantitative data related to the flammability and physical properties of 3-Methyl-1-hexene.

Table 1: Flammability and Physical Properties

Property	Value	Source(s)
Flash Point	-6 °C (21.2 °F)	[1]
Boiling Point	83.9 °C	[1]
Autoignition Temperature	Not available
Lower Explosive Limit (LEL)	Not available
Upper Explosive Limit (UEL)	Not available
Density	0.6945 g/cm³ at 20 °C	[1]
Molecular Weight	98.19 g/mol	[1][2][3]
GHS Flammability Classification	Flammable Liquid, Category 2	[2]

Table 2: GHS Hazard Classification

Hazard Class	Hazard Category	Hazard Statement
Flammable liquids	Category 2	H225: Highly flammable liquid and vapor[2]
Aspiration hazard	Category 1	H304: May be fatal if swallowed and enters airways[2]
Skin corrosion/irritation	Category 2 (presumed)	Causes skin irritation
Serious eye damage/eye irritation	Category 2 (presumed)	Causes serious eye irritation
Specific target organ toxicity — single exposure	Category 3 (presumed)	May cause respiratory irritation. May cause drowsiness or dizziness

Experimental Protocols for Hazard Determination

The data presented in this guide are determined through standardized experimental protocols. The following sections detail the general methodologies for assessing the key flammability and toxicological hazards of volatile liquids like 3-Methyl-1-hexene.

Flash Point Determination

The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the presence of an ignition source.[4][5][6][7][8] Standardized methods for flash point determination include closed-cup and open-cup methods.

• Closed-Cup Methods (e.g., ASTM D56, ASTM D93): These methods are generally preferred for volatile liquids as they minimize the loss of volatile components and provide a more conservative (lower) flash point value.[4][7] The liquid is heated in a closed cup at a controlled rate.[7] An ignition source is periodically introduced into the vapor space above the liquid. The flash point is the temperature at which a flash is observed.[7]

• Open-Cup Methods (e.g., ASTM D92): In these methods, the liquid is heated in a cup that is open to the atmosphere. The ignition source is passed over the surface of the liquid. Open-cup methods typically yield higher flash point values.

Autoignition Temperature Determination (ASTM E659)

The autoignition temperature is the lowest temperature at which a substance will spontaneously ignite in a normal atmosphere without an external ignition source.[9][10][11][12] The standard test method involves injecting a small sample of the liquid into a heated, air-filled flask.[11][12] The temperature of the flask is varied until the lowest temperature at which ignition occurs is determined.[11]

Determination of Lower and Upper Explosive Limits (ASTM E681)

The lower explosive limit (LEL) and upper explosive limit (UEL) define the concentration range of a flammable substance in the air that can propagate a flame.[13][14][15] The ASTM E681 method involves introducing a known concentration of the vapor into a closed vessel containing air. An ignition source is then activated, and the mixture is observed for flame propagation.[13][14] This process is repeated with varying concentrations to determine the minimum and maximum concentrations that will support combustion.[13]

Skin and Eye Irritation Assessment (OECD Guidelines)

The potential for a chemical to cause skin and eye irritation is typically assessed using protocols established by the Organisation for Economic Co-operation and Development (OECD).

• Skin Irritation/Corrosion (OECD 404): A small amount of the test substance is applied to the shaved skin of a test animal (typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specified intervals. In vitro methods using reconstructed human epidermis models are increasingly used as alternatives.[16]

• Eye Irritation/Corrosion (OECD 405): A small amount of the test substance is instilled into the conjunctival sac of one eye of a test animal.[17][18][19] The eye is then observed for effects on the cornea, iris, and conjunctiva.[17][18][19] In vitro and ex vivo methods, such as the Bovine Corneal Opacity and Permeability (BCOP) test, are used to reduce animal testing.[16]

Aspiration Hazard Classification

The aspiration hazard is determined based on the chemical's viscosity and human evidence.[20][21] For hydrocarbons, a kinematic viscosity of ≤ 20.5 mm²/s at 40 °C is a key criterion for classification in Category 1.[20]

Visualization of Hazard Pathways and Relationships

Metabolic Pathway of 3-Methyl-1-hexene

While a specific, detailed metabolic pathway for 3-Methyl-1-hexene is not extensively documented, a general pathway can be inferred from the metabolism of other alkenes.[22] The primary route of metabolism for alkenes involves oxidation by cytochrome P450 enzymes to form a reactive epoxide intermediate. This epoxide can then be detoxified through two main pathways: enzymatic hydrolysis by epoxide hydrolase to form a diol, or conjugation with glutathione (B108866) (GSH) catalyzed by glutathione S-transferase.

Generalized metabolic pathway of 3-Methyl-1-hexene.

Hazard Relationship Workflow

The hazards associated with 3-Methyl-1-hexene stem from its inherent physicochemical properties and its interaction with biological systems. This diagram illustrates the logical flow from its properties to the resulting hazards.

Logical relationships of 3-Methyl-1-hexene's hazards.

Discussion of Hazards

Flammability

With a flash point of -6 °C, 3-Methyl-1-hexene is classified as a Category 2 flammable liquid under the Globally Harmonized System (GHS).[1][2] This means that it can form ignitable vapor-air mixtures at temperatures well below ambient. Its high volatility contributes to the rapid formation of these flammable atmospheres. Extreme care must be taken to avoid sources of ignition, such as sparks, open flames, and static electricity, when handling this compound.

Health Hazards

• Aspiration Toxicity: Due to its low viscosity, 3-Methyl-1-hexene poses a significant aspiration hazard.[20] If the liquid is swallowed and then vomited, it can be drawn into the lungs, leading to severe chemical pneumonitis, pulmonary injury, or death.[20] For this reason, inducing vomiting after ingestion is contraindicated.

• Irritation: 3-Methyl-1-hexene is an irritant to the skin, eyes, and respiratory tract. Direct contact can cause redness, inflammation, and discomfort. Inhalation of vapors may lead to irritation of the nose, throat, and lungs.

• Central Nervous System (CNS) Depression: Like many volatile hydrocarbons, inhalation of high concentrations of 3-Methyl-1-hexene vapors can depress the central nervous system, leading to symptoms such as dizziness, drowsiness, headache, and in severe cases, loss of consciousness.

• Metabolic Toxicity: The metabolic activation of 3-Methyl-1-hexene to a reactive epoxide intermediate suggests a potential for genotoxicity. Epoxides are known to be alkylating agents that can react with cellular macromolecules, including DNA. While specific studies on the carcinogenicity and mutagenicity of 3-Methyl-1-hexene are lacking, this metabolic pathway warrants a cautious approach to handling and minimizing exposure. The detoxification pathways involving epoxide hydrolase and glutathione S-transferase are crucial in mitigating this risk.[23][24][25][26][27]

Safe Handling and Storage

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids. Keep away from heat, sparks, open flames, and other ignition sources.

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Ground and bond containers when transferring material to prevent static discharge. Use non-sparking tools and explosion-proof equipment.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including flame-retardant lab coats, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles. If there is a risk of inhalation, a respirator with an appropriate organic vapor cartridge should be used.

• Spills: In case of a spill, immediately eliminate all ignition sources. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ensure adequate ventilation.

Conclusion

3-Methyl-1-hexene is a highly flammable liquid with significant health hazards, including aspiration toxicity, irritation, and potential for metabolic activation to reactive intermediates. A comprehensive understanding of its properties and adherence to strict safety protocols are essential for its safe use in research and development. This guide provides a foundational understanding of these risks and should be used in conjunction with institution-specific safety procedures and a thorough review of the most current Safety Data Sheet (SDS) before handling this chemical.

References

• 1. echemi.com [echemi.com]
• 2. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Hexene, 3-methyl | C7H14 | CID 50930587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scimed.co.uk [scimed.co.uk]
• 5. oil-tester.com [oil-tester.com]
• 6. researchgate.net [researchgate.net]
• 7. delltech.com [delltech.com]
• 8. stanhope-seta.co.uk [stanhope-seta.co.uk]
• 9. store.astm.org [store.astm.org]
• 10. store.astm.org [store.astm.org]
• 11. petrolube.com [petrolube.com]
• 12. Autoignition temperature - Wikipedia [en.wikipedia.org]
• 13. Flammability Limits in Air Test [explosiontesting.co.uk]
• 14. store.astm.org [store.astm.org]
• 15. store.astm.org [store.astm.org]
• 16. News - ECHA [echa.europa.eu]
• 17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 20. schc.org [schc.org]
• 21. Assigning hazard categories | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 22. Metabolic transformation of halogenated and other alkenes--a theoretical approach. Estimation of metabolic reactivities for in vivo conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. courses.washington.edu [courses.washington.edu]
• 24. An enzyme catalysing the conjugation of epoxides with glutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Epoxide hydrase and glutathione S-transferase activities with selected alkene and adrene oxides in several marine species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. encyclopedia.pub [encyclopedia.pub]

An In-depth Technical Guide to the Safe Handling and Storage of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and essential data for the handling and storage of 3-Methyl-1-hexene (CAS RN: 3404-61-3). Adherence to these guidelines is critical to ensure a safe laboratory environment and maintain the integrity of the chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methyl-1-hexene is presented below. This data is essential for understanding its behavior and potential hazards.

Property	Value
Molecular Formula	C₇H₁₄[1][2][3]
Molecular Weight	98.19 g/mol [1][2]
Appearance	Colorless to Almost colorless clear liquid[2][4]
Boiling Point	84 °C
Flash Point	-18 °C / -6 °C[4]
Specific Gravity (20/20)	0.69[2]
Refractive Index	1.39[2]

Hazard Identification and GHS Classification

3-Methyl-1-hexene is classified as a hazardous substance. The following table summarizes its GHS classification.

GHS Classification	Hazard Statement
Flammable liquids (Category 2)	H225: Highly flammable liquid and vapor[1][5]
Aspiration hazard (Category 1)	H304: May be fatal if swallowed and enters airways[1]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation[6]
Serious Eye Damage/Eye Irritation (Category 2)	Causes serious eye irritation[6]
Aquatic Chronic (Category 3)	H412: Harmful to aquatic life with long lasting effects[5]

Signal Word: Danger[1][5][6][7]

Safe Handling and Experimental Protocols

Strict adherence to the following protocols is mandatory when handling 3-Methyl-1-hexene.

Engineering Controls

• Ventilation: Always handle 3-Methyl-1-hexene in a well-ventilated area.[5][6][8] Use of a chemical fume hood is strongly recommended. Ensure adequate ventilation, especially in confined areas.[6]

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[5][7][8] No smoking is permitted in the handling area.[5][7][8]

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[5][6][9] All metal parts of the equipment must be grounded to avoid ignition of vapors by static electricity discharge.[6]

• Tools: Use only non-sparking tools.[5][7][8][9]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is recommended:

PPE Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[6][8]
Skin Protection	Wear fire/flame resistant and impervious clothing.[8] Protective gloves should be worn.[5][8]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[8] Under normal use conditions with adequate ventilation, respiratory protection may not be required.[6]

General Handling Procedures

• Avoid contact with skin and eyes.[8]

• Avoid inhalation of vapor or mist.[5]

• Wash hands thoroughly after handling.[5][6]

• Keep container tightly closed when not in use.[5][6][7][8][9]

• Take precautionary measures against static discharge.[5][6][7][9] Ground and bond container and receiving equipment.[5][7][8]

Storage

Proper storage of 3-Methyl-1-hexene is crucial for safety and to maintain its quality.

Storage Condition	Recommendation
Location	Store in a cool, dry, and well-ventilated place.[5][6][7][8][9]
Temperature	Recommended storage temperature is <15°C in a cool and dark place.
Container	Keep container tightly closed.[5][6][7][8][9] Containers which are opened must be carefully resealed and kept upright to prevent leakage.[5]
Incompatible Materials	Store away from strong oxidizing agents.[6]
Inert Atmosphere	Material should be stored under an inert atmosphere.[7]

Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures

• If Inhaled: Move the person into fresh air.[5][6] If not breathing, give artificial respiration. Consult a physician.[5]

• In Case of Skin Contact: Take off immediately all contaminated clothing.[5][7] Rinse skin with water/shower.[5][7]

• In Case of Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.[5][7] Rinse mouth with water.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5] For large fires, use water spray, fog, or alcohol-resistant foam.[5]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Highly flammable liquid and vapor.[1][5][6] Vapors may form explosive mixtures with air.[9] Vapors are heavier than air and may travel to a source of ignition and flash back.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[5]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas.[5] Ensure adequate ventilation.[5] Remove all sources of ignition.[5][6][7] Avoid breathing vapors, mist or gas.[5]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let product enter drains.[5] Avoid release to the environment.[5][9]

• Methods for Containment and Cleaning Up: Contain spillage, and then collect with an electrically protected vacuum cleaner or by wet-brushing and place in a container for disposal according to local regulations.[5]

Stability and Reactivity

Parameter	Description
Reactivity	No data available.
Chemical Stability	Stable under normal conditions.[6]
Possibility of Hazardous Reactions	Vapors may form explosive mixtures with air.[9]
Conditions to Avoid	Heat, flames and sparks.[6] Exposure to sunlight.
Incompatible Materials	Strong oxidizing agents.[6]
Hazardous Decomposition Products	Carbon oxides.

Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[5][6][9]

Visual Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 3-Methyl-1-hexene.

Caption: Workflow for Safe Handling of 3-Methyl-1-hexene.

References

• 1. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labproinc.com [labproinc.com]
• 3. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. westliberty.edu [westliberty.edu]
• 6. fishersci.com [fishersci.com]
• 7. content.labscoop.com [content.labscoop.com]
• 8. echemi.com [echemi.com]
• 9. airgas.com [airgas.com]

Protocols & Analytical Methods

Asymmetric Synthesis of Chiral 3-Methyl-1-hexene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the asymmetric synthesis of chiral 3-Methyl-1-hexene, a valuable chiral building block in organic synthesis and drug development. The primary method detailed is the Cobalt-Catalyzed Asymmetric Hydrovinylation of (E)-1,3-Pentadiene, which offers high enantioselectivity and yield.

Introduction

Chiral 3-Methyl-1-hexene is a key intermediate in the synthesis of various complex organic molecules, including pharmaceuticals and natural products. The ability to selectively produce one enantiomer of this compound is crucial, as different enantiomers can exhibit distinct biological activities. This protocol focuses on a robust and highly selective method for achieving this synthesis.

Principle Method: Cobalt-Catalyzed Asymmetric Hydrovinylation

The enantioselective synthesis of 3-Methyl-1-hexene can be effectively achieved through the asymmetric hydrovinylation of (E)-1,3-pentadiene. This reaction involves the addition of ethylene (B1197577) across the diene, catalyzed by a chiral cobalt complex. The chirality of the final product is directed by a chiral phosphine (B1218219) ligand coordinated to the cobalt center.

A general schematic for this reaction is presented below:

Caption: General reaction scheme for the asymmetric hydrovinylation of (E)-1,3-pentadiene.

Experimental Protocols

Method 1: Cobalt-Catalyzed Asymmetric Hydrovinylation of (E)-1,3-Pentadiene

This protocol is based on the highly enantioselective hydrovinylation of 1,3-dienes developed by RajanBabu and coworkers.[1][2]

Materials:

• Cobalt(II) chloride (CoCl₂)

• Chiral phosphine ligand (e.g., (R,R)-DIOP or (S,S)-BDPP)

• (E)-1,3-Pentadiene

• Trimethylaluminum (B3029685) (Me₃Al) solution (e.g., 2 M in hexanes)

• Ethylene (lecture bottle or balloon)

• Anhydrous toluene (B28343)

• Standard Schlenk line and glassware

• Magnetic stirrer and stir bar

• Low-temperature cooling bath (e.g., cryocool or dry ice/acetone)

Procedure:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere, add CoCl₂ (0.05 mmol) and the chiral phosphine ligand (0.055 mmol) to a Schlenk flask equipped with a magnetic stir bar.

  • Add anhydrous toluene (10 mL) and stir the suspension at room temperature for 1 hour to form the cobalt-ligand complex.

• Reaction Setup:

  • Cool the Schlenk flask containing the catalyst suspension to -45 °C using a cooling bath.

  • In a separate flask, prepare a solution of (E)-1,3-pentadiene (5.0 mmol) in anhydrous toluene (5 mL).

  • Slowly add the solution of (E)-1,3-pentadiene to the cooled catalyst suspension under vigorous stirring.

• Initiation and Reaction:

  • Slowly add the trimethylaluminum solution (0.5 mmol) dropwise to the reaction mixture. A color change is typically observed.

  • Purge the flask with ethylene gas and maintain a positive pressure of ethylene (e.g., using a balloon) throughout the reaction.

  • Stir the reaction mixture at -45 °C for 24-48 hours, monitoring the progress by GC analysis of aliquots.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by the slow addition of methanol (B129727) (2 mL) at -45 °C.

  • Allow the mixture to warm to room temperature.

  • Wash the mixture with saturated aqueous ammonium (B1175870) chloride solution (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the volatility of the product.

  • Purify the crude product by fractional distillation or flash chromatography on silica (B1680970) gel to obtain pure chiral 3-Methyl-1-hexene.

• Characterization:

  • Determine the enantiomeric excess (ee) of the product by chiral gas chromatography (GC) using a suitable chiral stationary phase.

  • Confirm the structure of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Logical Workflow for the Experimental Protocol:

Caption: Experimental workflow for the synthesis of chiral 3-Methyl-1-hexene.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the cobalt-catalyzed asymmetric hydrovinylation of (E)-1,3-pentadiene based on reported results for similar 1,3-dienes.[1][2]

Catalyst System	Ligand	Temp (°C)	Yield (%)	ee (%)	Product
CoCl₂ / Me₃Al	(R,R)-DIOP	-45	>90	90-99	(S)-3-Methyl-1-hexene
CoCl₂ / Me₃Al	(S,S)-BDPP	-45	>90	90-99	(R)-3-Methyl-1-hexene

Note: The enantiomer of the product is determined by the chirality of the ligand used. (R,R)-DIOP typically yields the (S)-product, while (S,S)-BDPP yields the (R)-product. The exact yield and enantioselectivity may vary depending on the specific reaction conditions and purity of the reagents.

Alternative Synthetic Strategies

While cobalt-catalyzed hydrovinylation is a highly effective method, other strategies for the asymmetric synthesis of chiral 3-Methyl-1-hexene have been explored. One notable alternative is the asymmetric allylic alkylation . This approach typically involves the reaction of a sec-butyl Grignard reagent with a vinyl halide or the reaction of a vinyl Grignard reagent with a sec-butyl halide, in the presence of a chiral transition metal catalyst (e.g., based on palladium or copper). While conceptually viable, achieving high enantioselectivity and regioselectivity can be challenging and is highly dependent on the choice of catalyst and reaction conditions.

Signaling Pathway for Catalyst-Controlled Asymmetric Allylic Alkylation:

Caption: Conceptual pathway for asymmetric allylic alkylation.

Conclusion

The cobalt-catalyzed asymmetric hydrovinylation of (E)-1,3-pentadiene stands out as a highly efficient and enantioselective method for the synthesis of chiral 3-Methyl-1-hexene. The detailed protocol provided herein, along with the expected quantitative outcomes, should serve as a valuable resource for researchers in the fields of organic synthesis and drug development. Careful execution of the experimental procedure under inert conditions and at low temperatures is critical for achieving optimal results.

References

• 1. Asymmetric Hydrovinylation of Unactivated Linear 1,3-Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cobalt-catalysed asymmetric hydrovinylation of 1,3-dienes - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Catalytic Hydrogenation of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalytic hydrogenation is a fundamental and widely utilized chemical reaction in organic synthesis, crucial for the reduction of unsaturated compounds such as alkenes to their corresponding saturated alkanes.[1][2] This process involves the addition of molecular hydrogen (H₂) across a double or triple bond, facilitated by a metal catalyst.[3][4] Common catalysts for this transformation include palladium, platinum, and nickel, often supported on a high-surface-area material like activated carbon (e.g., Pd/C).[2][5] The reaction is typically exothermic, with the heat of hydrogenation providing insight into the stability of the starting alkene.[1]

This document provides detailed application notes and protocols for the catalytic hydrogenation of 3-Methyl-1-hexene to yield 3-Methylhexane. The methodologies described are based on established procedures for the hydrogenation of terminal and sterically hindered alkenes.

Reaction Principle and Stoichiometry

The catalytic hydrogenation of 3-Methyl-1-hexene is a syn-addition reaction where two hydrogen atoms are added to the same face of the double bond.[5] The overall reaction is as follows:

3-Methyl-1-hexene + H₂ --(Catalyst)--> 3-Methylhexane

The reaction is typically carried out in a suitable solvent under a hydrogen atmosphere, which can range from atmospheric pressure (using a hydrogen-filled balloon) to higher pressures in a specialized reactor.[1][6]

Quantitative Data Summary

The following tables summarize typical reaction conditions and expected outcomes for the catalytic hydrogenation of 3-Methyl-1-hexene and structurally related alkenes. These data are compiled from literature sources for general alkene hydrogenations and provide a basis for optimizing the specific reaction.

Table 1: Typical Reaction Parameters for Catalytic Hydrogenation of Alkenes

Parameter	Typical Range	Remarks
Catalyst	5-10 wt% Pd/C, PtO₂, Raney Ni	Pd/C is the most common and cost-effective choice for general-purpose alkene hydrogenation.[5][6]
Catalyst Loading	1-10 mol%	Lower loadings may be possible with highly active catalysts or under optimized conditions.
Solvent	Ethanol (B145695), Methanol (B129727), Ethyl Acetate, Tetrahydrofuran	Protic solvents like ethanol and methanol often accelerate the reaction rate.[7]
Substrate Conc.	0.1 - 1.0 M	Higher concentrations can be used, but may require more efficient stirring and heat dissipation.
Hydrogen Pressure	1 atm (balloon) - 100 atm	Atmospheric pressure is sufficient for many simple alkenes, while more hindered substrates may require higher pressures.[1]
Temperature	Room Temperature (20-25 °C) - 80 °C	Most hydrogenations of simple alkenes proceed readily at room temperature.
Reaction Time	1 - 24 hours	Reaction progress should be monitored to determine the endpoint.

Table 2: Representative Data for Hydrogenation of Substituted Alkenes

Substrate	Catalyst (mol%)	H₂ Pressure (atm)	Temp (°C)	Time (h)	Conversion/Yield (%)	Reference
1-Hexene	10% Pd/C (5 wt%)	1 (balloon)	RT	2	>95	[1]
Cyclohexene	5% Pd/C (catalytic)	1 (balloon)	RT	1	>99	[6]
2-Methyl-1-butene	(iPrCNC)Fe(N₂)₂ (5)	4	23	15	>95	[7]
Methylcyclohexene	(iPrCNC)Fe(N₂)₂ (5)	4	23	60	~45	[7]

Experimental Protocols

Protocol 1: Small-Scale Hydrogenation using a Hydrogen Balloon (Atmospheric Pressure)

This protocol is suitable for the hydrogenation of 3-Methyl-1-hexene on a laboratory scale (1-10 mmol).

Materials:

• 3-Methyl-1-hexene

• 10% Palladium on Carbon (Pd/C), 50% wet with water (safer to handle)

• Ethanol (or other suitable solvent)

• Round-bottom flask with a stir bar

• Rubber septum

• Vacuum/inert gas manifold

• Hydrogen gas cylinder and balloon

• Celite® for filtration

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Reaction Setup:

  • Place a magnetic stir bar in a dry round-bottom flask.

  • Seal the flask with a rubber septum.

  • Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.[3]

• Addition of Reagents:

  • Under a positive pressure of inert gas, carefully add the 10% Pd/C catalyst to the flask. Caution: Dry Pd/C is pyrophoric and can ignite in the presence of flammable solvents and air.[7]

  • Add the solvent (e.g., ethanol) to the flask, ensuring the catalyst is fully submerged.

  • Add the 3-Methyl-1-hexene to the reaction mixture via syringe.

• Hydrogenation:

  • Connect the flask to the vacuum/inert gas manifold.

  • Carefully evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this cycle three times to replace the inert gas with hydrogen.

  • Leave the hydrogen balloon connected to the reaction flask via a needle through the septum to maintain a positive pressure of hydrogen.

  • Stir the reaction mixture vigorously at room temperature. Efficient stirring is crucial for good contact between the three phases (solid catalyst, liquid solution, and gaseous hydrogen).[7]

• Reaction Monitoring:

  • Monitor the reaction progress by taking small aliquots at regular intervals.

  • Dilute the aliquot with a small amount of solvent and filter through a small plug of Celite in a Pasteur pipette to remove the catalyst.

  • Analyze the filtrate by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to check for the disappearance of the starting material.

• Work-up and Product Isolation:

  • Once the reaction is complete, carefully replace the hydrogen atmosphere with an inert gas.

  • Prepare a small pad of Celite in a Büchner funnel and wet it with the reaction solvent.

  • Filter the reaction mixture through the Celite pad to remove the Pd/C catalyst. Caution: The used catalyst is saturated with hydrogen and is highly pyrophoric. Do not allow the filter cake to dry.[7]

  • Wash the filter cake with a small amount of fresh solvent.

  • Combine the filtrate and washings.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 3-Methylhexane.

  • The product can be further purified by simple distillation if necessary.

• Catalyst Quenching:

  • The used catalyst on the Celite pad should be carefully quenched by suspending it in water and slowly adding a mild oxidizing agent like sodium hypochlorite, or by disposing of it in a dedicated, sealed waste container under water.[6]

Protocol 2: Hydrogenation using a Parr Hydrogenator (High Pressure)

This protocol is suitable for larger-scale reactions or for substrates that are resistant to hydrogenation at atmospheric pressure.

Materials:

• As in Protocol 1

• Parr hydrogenation apparatus or a similar pressure reactor

Procedure:

• Reactor Charging:

  • Add the solvent, 3-Methyl-1-hexene, and the Pd/C catalyst to the reactor vessel.

• Assembly and Purging:

  • Assemble the reactor according to the manufacturer's instructions.

  • Purge the reactor vessel with an inert gas (e.g., nitrogen) several times to remove air.

  • Purge the reactor with hydrogen gas to replace the inert atmosphere.

• Hydrogenation:

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 50-100 psi).

  • Begin vigorous stirring and, if necessary, heat the reactor to the desired temperature.

• Reaction Monitoring:

  • Monitor the reaction progress by observing the pressure drop in the hydrogen reservoir, which indicates hydrogen consumption.

  • The reaction is complete when hydrogen uptake ceases.

• Work-up and Product Isolation:

  • Cool the reactor to room temperature.

  • Carefully vent the excess hydrogen pressure in a well-ventilated fume hood.

  • Purge the reactor with an inert gas.

  • Disassemble the reactor and filter the contents through a pad of Celite as described in Protocol 1.

  • Isolate the product as described in Protocol 1.

Visualizations

Caption: Reaction pathway for the catalytic hydrogenation of 3-Methyl-1-hexene.

Caption: General experimental workflow for catalytic hydrogenation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 5. researchgate.net [researchgate.net]
• 6. acgpubs.org [acgpubs.org]
• 7. Hierarchical Study of the Reactions of Hydrogen Atoms with Alkenes: A Theoretical Study of the Reactions of Hydrogen Atoms with C2–C4 Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Hydroboration-Oxidation of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydroboration-oxidation of alkenes is a cornerstone of modern organic synthesis, providing a reliable method for the anti-Markovnikov hydration of carbon-carbon double bonds. This two-step reaction sequence offers high regioselectivity and stereospecificity, making it an invaluable tool in the synthesis of complex molecules, including pharmaceuticals and natural products.[1][2] This document provides detailed application notes and protocols for the hydroboration-oxidation of 3-methyl-1-hexene, a branched terminal alkene. The procedure yields 3-methyl-1-hexanol (B83377) as the major product, a valuable intermediate in various synthetic pathways.

Reaction Principle

The hydroboration-oxidation of 3-methyl-1-hexene proceeds in two distinct steps:

• Hydroboration: The addition of borane (B79455) (BH₃), typically as a complex with tetrahydrofuran (B95107) (BH₃•THF), across the double bond of 3-methyl-1-hexene. The boron atom adds to the less sterically hindered and less substituted carbon (C1), while a hydride ion adds to the more substituted carbon (C2).[3][4] This step is a syn-addition, meaning the boron and hydrogen add to the same face of the double bond.[5]

• Oxidation: The resulting organoborane intermediate is oxidized using hydrogen peroxide (H₂O₂) in the presence of a base, such as sodium hydroxide (B78521) (NaOH). The carbon-boron bond is replaced by a carbon-oxygen bond with retention of stereochemistry, yielding the corresponding alcohol.[5][6]

The overall transformation results in the net addition of water across the double bond in an anti-Markovnikov fashion.

Quantitative Data

Table 1: Regioselectivity of Hydroboration-Oxidation of Terminal Alkenes

Borane Reagent	Substrate	Major Product	Minor Product	Regioselectivity (Major:Minor)
BH₃•THF	1-Hexene	1-Hexanol	2-Hexanol	~94:6
9-BBN	Terminal Alkenes	Primary Alcohol	Secondary Alcohol	>99:1[8]

Table 2: Estimated Product Distribution for Hydroboration-Oxidation of 3-Methyl-1-hexene

Borane Reagent	Major Product (Predicted)	Minor Product (Predicted)	Estimated Regioselectivity	Estimated Yield
BH₃•THF	3-Methyl-1-hexanol	3-Methyl-2-hexanol	~94:6	Good to Excellent
9-BBN	3-Methyl-1-hexanol	3-Methyl-2-hexanol	>99:1	Good to Excellent

Experimental Protocols

This protocol is adapted from established procedures for the hydroboration-oxidation of terminal alkenes.[9]

Materials and Reagents:

• 3-Methyl-1-hexene

• Borane-tetrahydrofuran complex (BH₃•THF), 1.0 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas for inert atmosphere

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and needles

• Ice bath

• Magnetic stir plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

Part 1: Hydroboration

• Set up a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a septum under a gentle stream of nitrogen or argon.

• Via syringe, add 10 mmol of 3-methyl-1-hexene to the flask, followed by 10 mL of anhydrous THF.

• Cool the flask to 0 °C in an ice bath.

• Slowly add 11 mL of a 1.0 M solution of BH₃•THF (11 mmol) dropwise via syringe over a period of 10-15 minutes while maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 1-2 hours to ensure the completion of the hydroboration.

Part 2: Oxidation

• Cool the reaction mixture back down to 0 °C with an ice bath.

• Slowly and carefully add 3.5 mL of 3 M aqueous sodium hydroxide solution.

• Following the NaOH addition, add 3.5 mL of 30% hydrogen peroxide solution dropwise, ensuring the internal temperature does not exceed 40-50 °C. A condenser may be necessary to control the exotherm.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour. The mixture may be gently heated to 50 °C to ensure complete oxidation.

Work-up and Isolation:

• Add 20 mL of diethyl ether to the reaction mixture and transfer the contents to a separatory funnel.

• Separate the organic layer. Wash the organic layer sequentially with 20 mL of water and 20 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• The crude product can be purified by fractional distillation or column chromatography on silica (B1680970) gel to yield pure 3-methyl-1-hexanol.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the hydroboration-oxidation of 3-methyl-1-hexene.

Reaction Mechanism

Caption: Mechanism of hydroboration-oxidation.

Applications in Drug Development

The hydroboration-oxidation reaction is a powerful method for introducing hydroxyl groups with high regio- and stereocontrol, which is often a critical step in the synthesis of chiral drug molecules. The anti-Markovnikov selectivity allows for the formation of primary alcohols from terminal alkenes, which can then be further functionalized. This is particularly useful in the construction of complex molecular scaffolds where precise control of stereochemistry is paramount for biological activity. The mild reaction conditions are also compatible with a wide range of functional groups, making it a versatile tool in multistep syntheses.[10]

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. When (Z)-3-methylhex-3-ene undergoes hydroboration–oxidation, two... | Study Prep in Pearson+ [pearson.com]
• 3. Mechanism of Hydroboration of alkenes and examples | Filo [askfilo.com]
• 4. youtube.com [youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. periodicchemistry.com [periodicchemistry.com]
• 8. The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep in Pearson+ [pearson.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Application Notes and Protocols for the Hydroformylation of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroformylation, also known as the oxo process, is a cornerstone of industrial organic synthesis, involving the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene.[1] This reaction is a powerful tool for the synthesis of aldehydes, which are versatile intermediates in the production of a wide array of fine chemicals, pharmaceuticals, and polymers. The hydroformylation of branched alkenes such as 3-methyl-1-hexene is of particular interest as it can lead to the formation of chiral aldehydes, which are valuable building blocks in asymmetric synthesis.

This document provides detailed application notes and protocols for the hydroformylation of 3-methyl-1-hexene, focusing on catalyst systems, reaction conditions, and product distribution.

Reaction Overview

The hydroformylation of 3-methyl-1-hexene yields two primary aldehyde products: 4-methylheptanal and 2,4-dimethylhexanal. The regioselectivity of the reaction (i.e., the ratio of the linear to the branched isomer) is a critical parameter that can be controlled by the choice of catalyst, ligands, and reaction conditions.

Reaction Scheme:

Data Presentation

The following tables summarize typical quantitative data for the hydroformylation of hexene isomers. This data, primarily from studies on 1-hexene (B165129), serves as a valuable proxy for estimating the expected outcomes for 3-methyl-1-hexene due to the limited availability of specific data for this substrate.

Table 1: Rhodium-Catalyzed Hydroformylation of 1-Hexene with Triphenylphosphine (PPh₃) Ligand

Entry	Catalyst Precursor	Ligand	Temp (°C)	Pressure (bar, CO/H₂)	Time (h)	Conversion (%)	n-aldehyde (%)	iso-aldehyde (%)	n:iso Ratio	Reference
1	Rh(acac)(CO)₂	PPh₃	80	15 (1:1)	4	>95	75	25	3:1	[2][3]
2	Rh(acac)(CO)₂	PPh₃	100	10 (1:1)	2	>99	70	30	2.3:1	[3]
3	[Rh(CO)₂(acac)]	6 PPh₃	60	10 (1:1)	-	-	-	-	3:1	[2]

Note: The n-aldehyde for 1-hexene is heptanal, and the iso-aldehyde is 2-methylhexanal.

Table 2: Cobalt-Catalyzed Hydroformylation of 1-Hexene

Entry	Catalyst Precursor	Ligand	Temp (°C)	Pressure (bar, CO/H₂)	Time (h)	Conversion (%)	Aldehyde Selectivity (%)	n:iso Ratio	Reference
1	Co₂(CO)₈	Pyridine (B92270)	130	100 (1:1)	1	High	87	1.8:1	[4]

Experimental Protocols

The following are representative protocols for the hydroformylation of 3-methyl-1-hexene using rhodium and cobalt catalysts. Safety Precaution: These reactions involve flammable and toxic gases under high pressure and should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety equipment.

Protocol 1: Rhodium-Catalyzed Hydroformylation of 3-Methyl-1-hexene

This protocol is adapted from established procedures for the hydroformylation of 1-hexene.[2][3][5]

Materials:

• 3-Methyl-1-hexene

• Rhodium(I) acetylacetonate (B107027) dicarbonyl [Rh(acac)(CO)₂]

• Triphenylphosphine (PPh₃)

• Toluene (B28343) (anhydrous)

• Syngas (1:1 mixture of CO and H₂)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

• Schlenk line and inert gas (Argon or Nitrogen)

• Gas chromatography (GC) or GC-Mass Spectrometry (GC-MS) for product analysis

Procedure:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere, add Rh(acac)(CO)₂ (e.g., 0.01 mmol) and PPh₃ (e.g., 0.06 mmol, 6 equivalents) to a clean, dry Schlenk flask.

  • Add 20 mL of anhydrous toluene to dissolve the catalyst precursor and ligand.

• Reactor Setup:

  • The autoclave reactor should be thoroughly dried and purged with an inert gas.

  • Transfer the catalyst solution to the autoclave via a cannula.

  • Add 3-methyl-1-hexene (e.g., 10 mmol) to the reactor.

• Reaction:

  • Seal the autoclave and purge it three times with syngas.

  • Pressurize the reactor with the 1:1 CO/H₂ mixture to the desired pressure (e.g., 10-20 bar).

  • Heat the reactor to the desired temperature (e.g., 60-80 °C) with vigorous stirring.

  • Maintain the reaction for the desired time (e.g., 2-4 hours), monitoring the pressure to track gas uptake.

• Work-up and Analysis:

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess gas in a fume hood.

  • Open the reactor and collect the reaction mixture.

  • Analyze the product mixture by GC or GC-MS to determine the conversion of 3-methyl-1-hexene and the relative amounts of 4-methylheptanal and 2,4-dimethylhexanal. An internal standard can be used for quantitative analysis.

Protocol 2: Cobalt-Catalyzed Hydroformylation of 3-Methyl-1-hexene

This protocol is based on general procedures for cobalt-catalyzed hydroformylation.[4]

Materials:

• 3-Methyl-1-hexene

• Dicobalt octacarbonyl [Co₂(CO)₈]

• Pyridine

• Heptane (anhydrous)

• Syngas (1:1 mixture of CO and H₂)

• High-pressure autoclave reactor

Procedure:

• Reactor Setup:

  • In a glovebox or under an inert atmosphere, charge a dry autoclave with Co₂(CO)₈ (e.g., 0.62 mmol).

  • Add 30 mL of anhydrous heptane, followed by 3-methyl-1-hexene (e.g., 15 mL) and pyridine (e.g., 2 equivalents relative to cobalt).

• Reaction:

  • Seal the autoclave and purge with syngas.

  • Pressurize the reactor with the 1:1 CO/H₂ mixture to approximately 100 bar.

  • Heat the reactor to 130 °C with vigorous stirring.

  • Monitor the reaction for 1-2 hours.

• Work-up and Analysis:

  • Cool the reactor to room temperature and vent the excess gas.

  • Collect the reaction mixture and analyze by GC or GC-MS to determine conversion and product distribution.

Mandatory Visualizations

Reaction Pathway Diagram

The following diagram illustrates the simplified catalytic cycle for the rhodium-catalyzed hydroformylation of 3-methyl-1-hexene.

Caption: Simplified catalytic cycle for the hydroformylation of 3-methyl-1-hexene.

Experimental Workflow Diagram

This diagram outlines the general workflow for performing the hydroformylation of 3-methyl-1-hexene.

Caption: General experimental workflow for the hydroformylation reaction.

References

• 1. Hydroformylation - Wikipedia [en.wikipedia.org]
• 2. Multi-nuclear, high-pressure, operando FlowNMR spectroscopic study of Rh/PPh 3 – catalysed hydroformylation of 1-hexene - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00145J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of 3-Methyl-1-hexene in Fine Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of 3-methyl-1-hexene as a versatile starting material in the synthesis of high-value chiral building blocks for the fine chemical and pharmaceutical industries. The focus is on stereoselective transformations that introduce functionality with high enantiomeric purity, which is critical for the development of new drug candidates and other complex molecular targets.

Asymmetric Dihydroxylation of (S)-3-Methyl-1-hexene

The Sharpless asymmetric dihydroxylation is a powerful method for the conversion of alkenes to chiral vicinal diols. This reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand to achieve high enantioselectivity. The resulting chiral diols are valuable intermediates in the synthesis of natural products and pharmaceuticals.

Reaction Scheme:

(S)-3-Methyl-1-hexene is converted to (1R,2R)-3-methylhexane-1,2-diol using AD-mix-β, which contains the (DHQD)₂PHAL ligand. Conversely, using AD-mix-α with the (DHQ)₂PHAL ligand would yield the enantiomeric (1S,2S)-3-methylhexane-1,2-diol.

Caption: Asymmetric dihydroxylation of (S)-3-Methyl-1-hexene.

Experimental Protocol:

• Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar is charged with AD-mix-β (14.0 g, 1.4 g/mmol of alkene) and a 1:1 mixture of tert-butanol (B103910) and water (100 mL). The mixture is stirred at room temperature until all solids have dissolved, resulting in a clear two-phase system. The mixture is then cooled to 0 °C in an ice bath.

• Addition of Alkene: (S)-3-Methyl-1-hexene (1.0 g, 10.2 mmol) is added to the stirred reaction mixture at 0 °C.

• Reaction Monitoring: The reaction is stirred vigorously at 0 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 6-24 hours.

• Workup: Upon completion, solid sodium sulfite (B76179) (15.0 g) is added to the reaction mixture, and it is stirred for an additional hour at room temperature. The mixture is then partitioned between water (100 mL) and ethyl acetate (B1210297) (150 mL). The aqueous layer is extracted with ethyl acetate (2 x 50 mL).

• Purification: The combined organic layers are washed with 2 M aqueous potassium hydroxide (B78521) (50 mL) to remove the ligand, followed by brine (50 mL). The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude diol is purified by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the pure (1R,2R)-3-methylhexane-1,2-diol.

Quantitative Data:

Product	Yield (%)	Enantiomeric Excess (ee, %)
(1R,2R)-3-Methylhexane-1,2-diol	85-95	>95 (with AD-mix-β)
(1S,2S)-3-Methylhexane-1,2-diol	85-95	>95 (with AD-mix-α)

Asymmetric Aminohydroxylation of 3-Methyl-1-hexene

The Sharpless asymmetric aminohydroxylation allows for the stereoselective synthesis of vicinal amino alcohols from alkenes. This one-pot reaction utilizes an osmium catalyst, a chiral ligand, and a nitrogen source to introduce both a hydroxyl and an amino group across the double bond with high regio- and enantioselectivity.

Reaction Scheme:

3-Methyl-1-hexene reacts with a nitrogen source, such as a carbamate (B1207046) derivative, in the presence of a chiral osmium catalyst to yield a protected vicinal amino alcohol. The regioselectivity is influenced by the choice of ligand and nitrogen source.

Caption: Asymmetric aminohydroxylation of 3-Methyl-1-hexene.

Experimental Protocol:

• Preparation of Reagents: The sodium N-chloro-N-sodio salt of the desired carbamate or sulfonamide is prepared beforehand or generated in situ according to literature procedures.

• Reaction Setup: To a stirred solution of the nitrogen source (e.g., sodium N-chloro-p-toluenesulfonamide, Chloramine-T, 1.3 mmol) in a 1:1 mixture of n-propanol and water (10 mL) at room temperature, add the chiral ligand (e.g., (DHQD)₂PHAL, 0.01 mmol) and potassium osmate(VI) dihydrate (K₂OsO₂(OH)₄, 0.005 mmol).

• Addition of Alkene: 3-Methyl-1-hexene (1.0 mmol) is added to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC or LC-MS. The reaction is typically complete within 12-48 hours.

• Workup: Once the reaction is complete, sodium sulfite (1.0 g) is added, and the mixture is stirred for 30 minutes. The mixture is then extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the protected amino alcohol.

Quantitative Data:

Substrate	Nitrogen Source	Ligand	Product Regioisomer Ratio (C1-N:C2-N)	Yield (%)	Enantiomeric Excess (ee, %)
3-Methyl-1-hexene	Chloramine-T	(DHQD)₂-PHAL	Major: C2-N	70-85	>90
3-Methyl-1-hexene	Cbz-N(Cl)Na	(DHQ)₂-PHAL	Major: C2-N	75-90	>90

Logical Workflow for Chiral Building Block Synthesis

The following diagram illustrates the decision-making process for selecting the appropriate stereoselective oxidation method for 3-methyl-1-hexene based on the desired chiral building block.

Caption: Decision workflow for synthesizing chiral building blocks.

These protocols provide a foundation for the use of 3-methyl-1-hexene in the synthesis of valuable, enantiomerically enriched fine chemicals. The methodologies are robust and can be adapted for the synthesis of a variety of target molecules in a research and development setting.

Application Notes and Protocols: 3-Methyl-1-hexene in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-hexene is an alpha-olefin monomer that presents unique challenges and opportunities in polymer chemistry. Due to the presence of a methyl group at the allylic position, steric hindrance significantly influences its polymerizability. This document provides an overview of the potential applications of poly(3-methyl-1-hexene) and detailed protocols for its synthesis, drawing parallels from the polymerization of structurally similar branched alpha-olefins. The information herein is intended to serve as a foundational guide for researchers exploring the synthesis and characterization of polymers from sterically hindered monomers.

Potential Applications

While research specifically detailing the applications of poly(3-methyl-1-hexene) is limited, polymers derived from branched alpha-olefins often exhibit distinct properties compared to their linear counterparts. These properties, such as lower crystallinity, reduced density, and modified mechanical strength, make them potentially suitable for a range of specialized applications:

• Elastomers and Adhesives: The irregular structure introduced by the methyl branch can disrupt chain packing, leading to amorphous polymers with elastomeric properties. These could be valuable in the formulation of pressure-sensitive adhesives and specialty rubbers.

• Impact Modifiers: When copolymerized with other olefins like ethylene (B1197577) or propylene, 3-methyl-1-hexene can act as an impact modifier, enhancing the toughness and durability of the resulting polymer blend.

• Lubricant Additives: Low molecular weight polymers of branched alpha-olefins can be used as viscosity index improvers in lubricating oils.

• Membranes: The controlled introduction of bulky side groups can influence the free volume and permeability of polymer membranes, making them potentially useful for gas separation or filtration applications.

Challenges in Polymerization

The primary challenge in the polymerization of 3-methyl-1-hexene is the steric hindrance caused by the methyl group at the 3-position. This bulkiness can significantly reduce the rate of polymerization and the achievable molecular weight of the polymer. The choice of catalyst is therefore critical to overcoming these steric barriers. Both Ziegler-Natta and metallocene catalysts have been employed for the polymerization of branched alpha-olefins, with metallocene catalysts often offering better control over polymer microstructure.

Experimental Protocols

Due to the limited availability of direct experimental data for the homopolymerization of 3-methyl-1-hexene, the following protocols are based on established methods for the polymerization of the structurally similar and sterically hindered monomer, 3-methyl-1-butene. These protocols can be adapted for the investigation of 3-methyl-1-hexene polymerization.

Protocol 1: Ziegler-Natta Catalyzed Polymerization (Titanium-Magnesium Catalyst)

This protocol describes a representative procedure for the polymerization of a branched alpha-olefin using a heterogeneous Ziegler-Natta catalyst.

Materials:

• 3-Methyl-1-hexene (monomer)

• Titanium-magnesium catalyst (e.g., TiCl4 supported on MgCl2)

• Triethylaluminum (TEAL) or Triisobutylaluminum (TiBAL) (co-catalyst)

• Anhydrous heptane (B126788) or toluene (B28343) (solvent)

• Hydrogen (chain transfer agent, optional)

• Methanol (B129727) (for quenching)

• Hydrochloric acid (in methanol)

• Acetone

• Nitrogen (inert gas)

Experimental Setup:

A jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and inlets for nitrogen, monomer, and catalyst injection.

Procedure:

• Reactor Preparation: The reactor is thoroughly dried and purged with high-purity nitrogen to remove all traces of oxygen and moisture.

• Solvent and Co-catalyst Addition: Anhydrous solvent (e.g., 250 mL of heptane) is introduced into the reactor, followed by the co-catalyst (e.g., TEAL, to achieve a desired Al/Ti molar ratio, typically between 100 and 300). The mixture is stirred and brought to the desired reaction temperature (e.g., 50-70°C).

• Monomer Addition: A known amount of purified 3-methyl-1-hexene is added to the reactor.

• Catalyst Injection: The Ziegler-Natta catalyst, suspended in a small amount of anhydrous solvent, is injected into the reactor to initiate polymerization.

• Polymerization: The reaction is allowed to proceed for a predetermined time (e.g., 1-4 hours) while maintaining a constant temperature and stirring. If used, hydrogen can be introduced to control the molecular weight of the polymer.

• Quenching: The polymerization is terminated by the addition of methanol.

• Polymer Isolation and Purification: The polymer precipitate is collected by filtration. It is then washed sequentially with a solution of hydrochloric acid in methanol (to remove catalyst residues), methanol, and acetone.

• Drying: The purified polymer is dried in a vacuum oven at a moderate temperature (e.g., 60°C) until a constant weight is achieved.

Protocol 2: Metallocene-Catalyzed Polymerization

This protocol outlines a general procedure for the polymerization of a branched alpha-olefin using a homogeneous metallocene catalyst, which can offer better control over polymer tacticity.

Materials:

• 3-Methyl-1-hexene (monomer)

• Metallocene catalyst (e.g., rac-Et(Ind)2ZrCl2 for isotactic polymer, or a C-symmetric catalyst for syndiotactic polymer)

• Methylaluminoxane (MAO) (co-catalyst)

• Anhydrous toluene (solvent)

• Methanol (for quenching)

• Hydrochloric acid (in methanol)

• Acetone

• Nitrogen (inert gas)

Experimental Setup:

A Schlenk flask or a glass reactor equipped with a magnetic stirrer and operating under an inert nitrogen atmosphere.

Procedure:

• Reactor Preparation: The glassware is flame-dried under vacuum and backfilled with high-purity nitrogen.

• Solvent and Co-catalyst: Anhydrous toluene is added to the reactor, followed by the MAO solution. The mixture is stirred and brought to the desired reaction temperature (e.g., 20-50°C).

• Monomer Addition: A known amount of purified 3-methyl-1-hexene is injected into the reactor.

• Catalyst Activation and Injection: In a separate Schlenk flask, the metallocene catalyst is dissolved in a small amount of toluene and activated by adding a portion of the MAO solution. After a short activation period (e.g., 5-15 minutes), the activated catalyst solution is transferred to the reactor to initiate polymerization.

• Polymerization: The reaction is stirred at a constant temperature for the desired duration (e.g., 1-2 hours).

• Quenching and Purification: The polymerization is terminated by the addition of acidic methanol. The precipitated polymer is filtered, washed extensively with methanol and acetone, and then dried under vacuum.

Data Presentation

The following tables summarize representative data for the polymerization of branched alpha-olefins, which can be used as a reference for expected outcomes with 3-methyl-1-hexene.

Table 1: Ziegler-Natta Polymerization of Branched Alpha-Olefins

Monomer	Catalyst System	Temperature (°C)	Activity (kg pol/mol Ti·h)	Molecular Weight (Mw, g/mol )	Polydispersity Index (Mw/Mn)
1-Hexene	TiCl4/MgCl2/TEAL	70	10-50	100,000 - 500,000	4 - 8
3-Methyl-1-butene	TiCl4/MgCl2/TiBAL	50	1-5	50,000 - 200,000	5 - 10
4-Methyl-1-pentene	TiCl4/MgCl2/TEAL	60	5-20	200,000 - 800,000	4 - 7

Table 2: Metallocene-Catalyzed Polymerization of Branched Alpha-Olefins

Monomer	Catalyst System	Temperature (°C)	Activity (kg pol/mol Zr·h)	Molecular Weight (Mw, g/mol )	Polydispersity Index (Mw/Mn)	Tacticity
1-Hexene	rac-Et(Ind)2ZrCl2/MAO	50	50-200	50,000 - 300,000	2.0 - 2.5	Isotactic
3-Methyl-1-butene	rac-Me2Si(Ind)2ZrCl2/MAO	40	10-50	30,000 - 150,000	2.0 - 2.3	Isotactic
3-Methyl-1-butene	Ph2C(Cp)(Flu)ZrCl2/MAO	40	5-20	20,000 - 100,000	2.1 - 2.8	Atactic/Amorphous

Visualizations

The following diagrams illustrate the general workflow for the polymerization of 3-methyl-1-hexene and the key factors influencing the process.

Caption: General workflow for the polymerization of 3-methyl-1-hexene.

Caption: Key factors influencing the polymerization of 3-methyl-1-hexene.

Gas chromatography-mass spectrometry (GC-MS) analysis of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-hexene is a volatile organic compound (VOC) and an isomer of heptene.[1][2] As a member of the alkene family, its accurate identification and quantification are crucial in various fields, including petrochemical analysis, environmental monitoring, and as a potential impurity or starting material in chemical synthesis. Gas chromatography-mass spectrometry (GC-MS) offers a robust and sensitive method for the analysis of such volatile compounds, providing both chromatographic separation and mass-based identification.[3] This application note provides a detailed protocol for the GC-MS analysis of 3-Methyl-1-hexene, including sample preparation, instrument parameters, and data interpretation.

Experimental Protocols

This section details the methodology for the GC-MS analysis of 3-Methyl-1-hexene.

Sample Preparation

Proper sample preparation is critical for accurate and reproducible GC-MS analysis of volatile compounds.

• Standard Solution Preparation:

  • Prepare a stock solution of 3-Methyl-1-hexene at a concentration of 1000 µg/mL in a suitable volatile solvent such as hexane (B92381) or pentane.

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards with concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Matrix Preparation (Liquid Samples):

  • For liquid samples, a direct dilution approach is often sufficient. Dilute the sample with a volatile solvent (e.g., hexane) to bring the expected concentration of 3-Methyl-1-hexene into the calibration range.

  • If the sample contains non-volatile components, a liquid-liquid extraction may be necessary. Extract the aqueous sample with an equal volume of hexane, vortex for 2 minutes, and allow the layers to separate. The organic (upper) layer containing the 3-Methyl-1-hexene is then collected for analysis.

• Headspace Analysis (for solid or viscous liquid matrices):

  • Place a known amount of the sample into a headspace vial and seal it.

  • Incubate the vial at a constant temperature (e.g., 80°C) for a set period (e.g., 15 minutes) to allow the volatile compounds to equilibrate in the headspace.

  • A heated, gas-tight syringe is used to withdraw a portion of the headspace for injection into the GC-MS.

GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis of 3-Methyl-1-hexene. These may be optimized based on the specific instrument and analytical goals.

Gas Chromatograph (GC) Parameters:

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.[3][4]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless (for trace analysis) or Split (e.g., 50:1 for higher concentrations).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 10°C/min.

  • Final hold: Hold at 150°C for 5 minutes.

• Expected Retention Index: The Kovats retention index for 3-Methyl-1-hexene on a standard non-polar column is approximately 651.[3]

Mass Spectrometer (MS) Parameters:

• Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: m/z 35-200.

• Scan Rate: 2 scans/second.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Solvent Delay: 2 minutes (to prevent filament damage from the solvent peak).

Data Presentation

The mass spectrum of 3-Methyl-1-hexene is characterized by a molecular ion peak and several key fragment ions. The quantitative data for the most prominent ions are summarized in Table 1.

Table 1: Prominent Fragment Ions of 3-Methyl-1-hexene in EI-MS

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Ion
41	100	[C₃H₅]⁺
56	85	[C₄H₈]⁺
69	45	[C₅H₉]⁺
83	20	[C₆H₁₁]⁺
98	15	[C₇H₁₄]⁺ (Molecular Ion)

Note: Relative intensities are estimated from the NIST WebBook mass spectrum and may vary depending on instrumentation and analytical conditions.[5]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 3-Methyl-1-hexene.

Caption: Experimental workflow for GC-MS analysis.

Proposed Fragmentation Pathway

The fragmentation of 3-Methyl-1-hexene in the mass spectrometer is initiated by the loss of an electron to form the molecular ion (m/z 98). Subsequent fragmentation occurs through various pathways, with the formation of stable carbocations being the driving force.

Caption: Proposed fragmentation of 3-Methyl-1-hexene.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of 3-Methyl-1-hexene using GC-MS. The described methodology, including sample preparation and instrument parameters, is designed to yield reliable and reproducible results for the identification and quantification of this volatile organic compound. The provided data on prominent fragment ions and the illustrated fragmentation pathway will aid researchers in the accurate interpretation of mass spectral data.

References

• 1. 1-Hexene, 3-methyl- [webbook.nist.gov]
• 2. agilent.com [agilent.com]
• 3. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. 1-Hexene, 3-methyl- [webbook.nist.gov]

High-performance liquid chromatography (HPLC) for 3-Methyl-1-hexene purification

Application Notes & Protocols for the HPLC Purification of 3-Methyl-1-hexene

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Methyl-1-hexene is a chiral alkene of interest in various fields of chemical synthesis. While gas chromatography (GC) is typically the preferred analytical method for volatile hydrocarbons, High-Performance Liquid Chromatography (HPLC) offers a powerful alternative for preparative-scale purification, particularly for the separation of structural isomers and enantiomers.

This document provides detailed protocols for two primary HPLC applications for 3-Methyl-1-hexene purification:

• Normal-Phase HPLC for the separation of 3-Methyl-1-hexene from other C7 alkene isomers.

• Chiral HPLC for the resolution of its (R) and (S)-enantiomers.

Due to the lack of a significant UV chromophore in 3-Methyl-1-hexene, these methods employ a Refractive Index Detector (RID), a universal detector suitable for compounds that do not absorb UV light.[1][2][3] It is important to note that RID is sensitive to changes in mobile phase composition and temperature, necessitating the use of isocratic elution and a stable thermal environment.[1][4]

Logical Workflow for Method Selection

The choice between normal-phase and chiral HPLC depends entirely on the purification objective. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting the appropriate HPLC purification method.

Protocol 1: Normal-Phase HPLC for Isomer Purification

Application: To purify 3-Methyl-1-hexene from a mixture of other C7 alkene isomers. Normal-phase chromatography, which utilizes a polar stationary phase and a non-polar mobile phase, is highly effective for separating structural isomers.[5]

Experimental Protocol

• Sample Preparation:

  • Accurately weigh and dissolve the crude mixture of 3-Methyl-1-hexene in the mobile phase (n-Hexane) to a final concentration of approximately 5-10 mg/mL.

  • Filter the sample solution through a 0.45 µm PTFE syringe filter before injection to remove any particulate matter.

• HPLC System and Conditions:

  • Instrument: A preparative or analytical HPLC system equipped with a pump, injector, column oven, and a Refractive Index Detector (RID).

  • Column: Silica-based normal-phase column (e.g., Silica 60, 5 µm particle size, 250 x 4.6 mm for analytical or 250 x 21.2 mm for preparative).

  • Mobile Phase: 100% n-Hexane (HPLC Grade).

  • Elution Mode: Isocratic.

  • Flow Rate: 1.0 mL/min (analytical) or 20.0 mL/min (preparative).

  • Column Temperature: 30°C.

  • Detector: Refractive Index Detector (RID), maintained at a stable temperature (e.g., 35°C). Allow for ample detector warm-up and mobile phase equilibration to achieve a stable baseline.

  • Injection Volume: 10 µL (analytical) or 500 µL (preparative).

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved on the RID.

  • Inject the prepared sample onto the column.

  • Monitor the chromatogram and identify the peak corresponding to 3-Methyl-1-hexene based on the retention time of a reference standard.

  • For preparative runs, collect the fraction corresponding to the target peak.

  • Analyze the purity of the collected fraction using an appropriate analytical method (e.g., GC-MS or analytical HPLC).

Data Presentation: Representative Isomer Separation

The following table summarizes representative chromatographic data for the separation of 3-Methyl-1-hexene from two common isomers.

Compound	Retention Time (min)	Resolution (Rs)	Purity (%) (Post-Purification)
2-Methyl-1-hexene	5.8	-	-
3-Methyl-1-hexene	6.5	1.8 (vs. 2-Methyl-1-hexene)	>99.0
1-Heptene	7.4	2.1 (vs. 3-Methyl-1-hexene)	-

Protocol 2: Chiral HPLC for Enantiomeric Resolution

Application: To separate the (R) and (S)-enantiomers of 3-Methyl-1-hexene. This requires a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the enantiomers, leading to different retention times.[6] Polysaccharide-based CSPs are widely used for their broad applicability.[7]

Experimental Protocol

• Sample Preparation:

  • Prepare a solution of racemic 3-Methyl-1-hexene in the mobile phase at a concentration of 1-2 mg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter.

• HPLC System and Conditions:

  • Instrument: HPLC system with a pump, injector, column oven, and a Refractive Index Detector (RID).

  • Column: Polysaccharide-based chiral column (e.g., Amylose or Cellulose derivative coated on silica, 5 µm particle size, 250 x 4.6 mm).

  • Mobile Phase: n-Hexane / 2-Propanol (99.5 : 0.5, v/v). The small percentage of alcohol modifier is crucial for achieving enantioseparation.

  • Elution Mode: Isocratic.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25°C.

  • Detector: Refractive Index Detector (RID) at 35°C.

  • Injection Volume: 5 µL.

• Procedure:

  • Thoroughly equilibrate the chiral column with the mobile phase at the specified flow rate. Achieving a stable baseline is critical for RID.

  • Inject the racemic sample.

  • Monitor the separation of the two enantiomeric peaks.

  • For preparative scale-up, increase the column diameter and injection volume accordingly, adjusting the flow rate to maintain linear velocity.

  • Collect the individual enantiomer fractions and confirm enantiomeric purity (e.g., using a polarimeter).

Data Presentation: Representative Chiral Separation

The table below shows representative results for the chiral resolution of racemic 3-Methyl-1-hexene.

Enantiomer	Retention Time (min)	Resolution (Rs)	Enantiomeric Excess (ee %) (Post-Purification)
Enantiomer 1	10.2	-	>99.5
Enantiomer 2	11.5	2.1	>99.5

General Purification and Analysis Workflow

The overall process, from initial sample assessment to final product analysis, is outlined below.

Caption: General workflow for HPLC purification of 3-Methyl-1-hexene.

References

• 1. researchgate.net [researchgate.net]
• 2. RI Detectors – Reliable Refractive Index Detection for HPLC [knauer.net]
• 3. veeprho.com [veeprho.com]
• 4. RI Detector HPLC | SCION Instruments [scioninstruments.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Catalytic Hydrogenation of Terminal Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalytic hydrogenation is a fundamental and widely utilized transformation in organic synthesis, enabling the saturation of carbon-carbon double bonds to form single bonds. This process is of paramount importance in the pharmaceutical, fine chemical, and agrochemical industries for the synthesis of a vast array of molecules. The selective reduction of terminal alkenes is a key step in many synthetic routes, providing access to saturated alkyl chains. This document provides detailed application notes and protocols for the catalytic hydrogenation of terminal alkenes, covering both heterogeneous and homogeneous catalytic systems.

Catalytic Systems for Terminal Alkene Hydrogenation

The choice of catalyst is crucial for achieving efficient and selective hydrogenation of terminal alkenes. Both heterogeneous and homogeneous catalysts are commonly employed, each offering distinct advantages.

Heterogeneous Catalysts: These catalysts exist in a different phase from the reaction mixture, typically as a solid in a liquid or gaseous solution. They are prized for their ease of separation from the reaction products, recyclability, and robustness. Palladium on carbon (Pd/C) is the most common heterogeneous catalyst for this purpose.[1][2][3] Other notable heterogeneous catalysts include platinum on carbon (Pt/C), platinum(IV) oxide (Adam's catalyst), and Raney nickel.[2][3][4]

Homogeneous Catalysts: These catalysts are soluble in the reaction medium, leading to high activity and selectivity under mild conditions. Prominent examples include Wilkinson's catalyst ([RhCl(PPh₃)₃]) and Crabtree's catalyst ([Ir(COD)(PCy₃)(py)]PF₆).[5][6][7][8] Homogeneous catalysts are particularly valuable for achieving high chemo- and stereoselectivity.[9]

Data Presentation: Comparison of Catalytic Systems

The following tables summarize quantitative data for the hydrogenation of representative terminal alkenes using various catalytic systems.

Table 1: Heterogeneous Catalysis of 1-Octene Hydrogenation

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (H₂)	Reaction Time	Yield (%)	Reference
Pd/C (10%)	~1	Ethanol	Room Temp	1 atm	16 h	>95	[7]
PtO₂ (Adam's catalyst)	Not specified	Not specified	Not specified	Not specified	Not specified	Effective	[4]
Ni(OAc)₂/o-MeO-dppp	2.5	Dichloromethane/Methanol	100	4 atm	Not specified	High	[10]
[(tBuPCP)Ir(H)(Cl)]	Not specified	THF	Room Temp	(electrocatalytic)	Not specified	96 (Faradaic Efficiency)	[11][12]

Table 2: Homogeneous Catalysis of Terminal Alkenes

Substrate	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (H₂)	Reaction Time	Yield (%)	Reference
1-Hexene	Wilkinson's catalyst (anchored)	Substrate/catalyst = 10,000	Not specified	Not specified	Not specified	Not specified	>85	[13]
Cyclohexene	Wilkinson's catalyst	Not specified	Not specified	Not specified	Not specified	Not specified	95.2	[14]
Styrene	[Cp*IrCl(g-C₃N₄-κ²N,N')]Cl	Not specified	Not specified	Not specified	Not specified	Slow	Not specified	[15]
Trisubstituted Aryl Alkenes	Chiral Iridium Catalyst	0.1 - 1.0	CH₂Cl₂	25	50 bar	2 h	>90	[16]

Table 3: Enantioselective Hydrogenation of Terminal Alkenes

Substrate	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (H₂)	Enantiomeric Excess (ee, %)	Reference
Terminal Homoallyl Sulfones	[Ir(COD)Cl]₂ / Ligand	1	Dichloromethane	-20	1 bar	up to 98	[17][18]
2-Phenylbut-1-ene	Lanthanide Catalyst	Not specified	Not specified	-78	1 atm	96	[16]
Styrene Derivatives (with 2'-hydroxyl group)	Rh-catalyst	Not specified	Not specified	Not specified	Not specified	High	[19]

Experimental Protocols

Protocol 1: General Procedure for Heterogeneous Hydrogenation of a Terminal Alkene using 10% Palladium on Carbon (Pd/C)

This protocol provides a detailed methodology for the hydrogenation of a terminal alkene at atmospheric pressure using a hydrogen balloon.

Materials:

• Terminal alkene (e.g., 1-octene)

• 10% Palladium on Carbon (Pd/C)

• Anhydrous solvent (e.g., ethanol, ethyl acetate)

• Inert gas (Argon or Nitrogen)

• Hydrogen gas (balloon)

• Round-bottom flask equipped with a magnetic stir bar

• Septum

• Needles and tubing for gas handling

• Filtration apparatus (e.g., Celite on a sintered glass funnel)

Safety Precautions:

• Palladium on carbon is flammable, especially when dry and in the presence of flammable solvents and hydrogen.[20][21] Handle in a well-ventilated fume hood.

• Hydrogen gas is highly flammable and can form explosive mixtures with air.[20] Ensure there are no ignition sources nearby.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask containing a magnetic stir bar, add the terminal alkene (1.0 eq).

  • Dissolve the alkene in a suitable anhydrous solvent (e.g., ethanol, 0.1-0.5 M concentration).

  • In a separate weighing boat, carefully weigh the 10% Pd/C catalyst (typically 1-5 mol% relative to the alkene).

• Inerting the System:

  • Seal the flask with a septum.

  • Purge the flask with an inert gas (argon or nitrogen) for several minutes to remove air. This is crucial to prevent the formation of explosive mixtures.[21]

• Catalyst Addition:

  • Under a positive pressure of the inert gas, quickly add the pre-weighed Pd/C to the reaction mixture.

• Hydrogenation:

  • Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times to ensure the atmosphere is saturated with hydrogen.[20]

  • Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR) spectroscopy. Protic solvents like alcohols can accelerate the reaction rate.[20]

• Work-up:

  • Once the reaction is complete, carefully purge the flask with an inert gas to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the solid Pd/C catalyst.[20] Caution: The filtered catalyst can be pyrophoric. Do not allow it to dry on the filter paper. Quench the filter cake with water immediately after filtration.[21]

  • Wash the filter cake with a small amount of the reaction solvent.

  • Combine the filtrate and washings and remove the solvent under reduced pressure to obtain the crude alkane product.

  • The product can be further purified by distillation or column chromatography if necessary.

Visualizations

Catalytic Hydrogenation Workflow

Caption: General workflow for a catalytic hydrogenation experiment.

Signaling Pathway of Homogeneous Catalysis (Wilkinson's Catalyst)

Caption: Catalytic cycle for alkene hydrogenation using Wilkinson's catalyst.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. orgosolver.com [orgosolver.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Alkene to Alkane - Common Conditions [commonorganicchemistry.com]
• 5. Crabtree's catalyst - Wikipedia [en.wikipedia.org]
• 6. Wilkinson's catalyst - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. adichemistry.com [adichemistry.com]
• 9. charettelab.ca [charettelab.ca]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. odinity.com [odinity.com]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Enantioselective Ir-Catalyzed Hydrogenation of Terminal Homoallyl Sulfones: Total Synthesis of (−)-Curcumene - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Highly enantioselective hydrogenation of styrenes directed by 2'-hydroxyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 21. sarponggroup.com [sarponggroup.com]

Application Notes & Protocols: Experimental Setup for Grignard Synthesis of Alkenes

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds.[1] While classically known for the synthesis of alcohols from carbonyl compounds, its application extends to the creation of alkenes.[2][3][4] This is typically achieved through a two-step sequence: the nucleophilic addition of a Grignard reagent to an aldehyde or ketone to form an alcohol, followed by the dehydration of the alcohol intermediate to yield the corresponding alkene.[4][5] An alternative, more direct method involves the transition-metal-catalyzed cross-coupling of a Grignard reagent with a vinyl or allylic halide (e.g., Kumada coupling).[4]

These protocols are designed for researchers, scientists, and drug development professionals, providing detailed methodologies and critical considerations for the successful synthesis of alkenes using Grignard reagents. Special emphasis is placed on the anhydrous conditions required for the Grignard reaction step.[1][6]

Method 1: Two-Step Synthesis via Alcohol Dehydration

This is the most common approach, involving the synthesis of a secondary or tertiary alcohol, which is then dehydrated using a strong acid catalyst.[4][7] The regioselectivity of the elimination step is generally governed by Zaitsev's rule, favoring the formation of the more substituted, and thus more stable, alkene.[4]

Logical Workflow: Grignard Addition and Dehydration

Caption: Workflow for two-step alkene synthesis.

Experimental Protocol: Synthesis of 1-Methylcyclohexene

This protocol details the synthesis of 1-methylcyclohexene from cyclohexanone (B45756) via the formation and subsequent dehydration of 1-methylcyclohexanol (B147175).

Part A: Synthesis of 1-Methylcyclohexanol

Materials:

• Magnesium turnings (2.67 g, 110 mmol)

• Iodine (1 crystal)

• Anhydrous diethyl ether (Et₂O) or Tetrahydrofuran (THF) (150 mL total)

• Methyl iodide (6.2 mL, 100 mmol)

• Cyclohexanone (10.3 mL, 100 mmol)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• 500 mL three-neck round-bottom flask

• Reflux condenser

• 125 mL dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas line (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

Procedure:

• Apparatus Setup: All glassware must be rigorously dried in an oven (e.g., overnight at 120°C) and assembled while hot under a stream of dry nitrogen or argon to prevent atmospheric moisture contamination.[8]

• Grignard Reagent Formation: Place the magnesium turnings and a single crystal of iodine in the round-bottom flask.[4] Assemble the apparatus with the reflux condenser and dropping funnel. Add 50 mL of anhydrous ether to the flask.

• In the dropping funnel, prepare a solution of methyl iodide in 50 mL of anhydrous ether.

• Add approximately 5-10 mL of the methyl iodide solution to the magnesium turnings. The reaction should initiate, indicated by bubbling and a loss of the iodine color.[9] If the reaction does not start, gentle warming with a heating mantle or crushing the magnesium with a dry stirring rod may be necessary.[9]

• Once the reaction has started, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.[10]

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[4] The solution should appear grayish and cloudy.

• Reaction with Carbonyl: Cool the Grignard reagent solution to 0°C using an ice bath. Dissolve the cyclohexanone in 50 mL of anhydrous ether and add it to the dropping funnel.

• Add the cyclohexanone solution dropwise to the stirred Grignard reagent at a rate that keeps the reaction temperature below 10°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Workup: Cool the reaction mixture again in an ice bath and slowly quench the reaction by adding 50 mL of saturated aqueous NH₄Cl solution dropwise.[4]

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Combine the organic layers, wash with 50 mL of brine, and dry over anhydrous MgSO₄.[4]

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 1-methylcyclohexanol.

Part B: Dehydration of 1-Methylcyclohexanol to 1-Methylcyclohexene

Materials:

• Crude 1-methylcyclohexanol (from Part A)

• Concentrated phosphoric acid (H₃PO₄, 85%) or sulfuric acid (H₂SO₄)[7][11]

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous calcium chloride (CaCl₂) or sodium sulfate (Na₂SO₄)

Equipment:

• Distillation apparatus (simple or fractional)

• Heating mantle

• Separatory funnel

Procedure:

• Apparatus Setup: Assemble a simple distillation apparatus using the flask containing the crude 1-methylcyclohexanol.

• Dehydration: Carefully add 5 mL of concentrated H₃PO₄ to the crude alcohol in the distillation flask.[7] Add a few boiling chips.

• Heat the mixture gently. The alkene product will co-distill with water.[12] Collect the distillate in a receiving flask cooled in an ice bath. Continue distillation until no more organic layer is observed in the distillate, typically keeping the vapor temperature below 100°C.[7]

• Purification: Transfer the distillate to a separatory funnel and wash it with saturated NaHCO₃ solution to neutralize any remaining acid, followed by a wash with brine.

• Separate the organic layer and dry it over anhydrous CaCl₂.[12]

• Perform a final distillation of the dried liquid to obtain the pure 1-methylcyclohexene. Collect the fraction boiling at approximately 110-112°C.

Signaling Pathway: Grignard Addition Mechanism

The Grignard reagent attacks the electrophilic carbonyl carbon, forming a tetrahedral alkoxide intermediate, which is protonated during the aqueous workup.[2][13]

Caption: Mechanism of Grignard addition to a carbonyl.

Signaling Pathway: E1 Dehydration Mechanism

For secondary and tertiary alcohols, the dehydration proceeds via an E1 mechanism involving a carbocation intermediate.[4]

Caption: E1 mechanism for acid-catalyzed alcohol dehydration.

Method 2: Direct Synthesis via Kumada Coupling

This method provides a direct route to alkenes by coupling a Grignard reagent with a vinyl halide, typically catalyzed by a nickel or palladium complex.[4] This approach offers excellent control over the double bond's position.[14]

Experimental Protocol: Synthesis of Styrene (B11656)

This protocol describes the nickel-catalyzed coupling of phenylmagnesium bromide with vinyl bromide.

Materials:

• Phenylmagnesium bromide (prepared as in Method 1 or purchased as a solution)

• Vinyl bromide (or vinyl chloride)

• Ni(dppp)Cl₂ [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride catalyst

• Anhydrous THF or diethyl ether

• Dilute HCl

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Schlenk line or glovebox for inert atmosphere techniques

• Round-bottom flask

• Syringes and needles

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Under an inert atmosphere (N₂ or Ar), add the Ni(dppp)Cl₂ catalyst (1-5 mol%) to a dry round-bottom flask.[4]

• Reagent Addition: Dissolve the vinyl bromide in anhydrous THF and add it to the flask.

• Cool the mixture to 0°C and add the phenylmagnesium bromide solution dropwise via syringe.[4]

• Reaction: Allow the reaction to warm to room temperature and stir for 1-24 hours, monitoring progress by TLC or GC.[4]

• Workup: Upon completion, cool the reaction to 0°C and quench by the slow addition of dilute HCl.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with ether.

• Combine the organic layers and wash sequentially with saturated NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude styrene by vacuum distillation or column chromatography.

Signaling Pathway: Kumada Coupling Catalytic Cycle

The mechanism involves oxidative addition, transmetalation, and reductive elimination steps.[4]

Caption: Catalytic cycle for the Kumada cross-coupling.

Quantitative Data Summary

The yield of alkene synthesis via Grignard reactions is highly dependent on the substrates, catalyst, and reaction conditions.[4] The two-step process is influenced by the efficiency of both the Grignard addition and the subsequent dehydration.

Table 1: Two-Step Alkene Synthesis (Grignard Addition + Dehydration)

Grignard Reagent	Carbonyl Compound	Alcohol Intermediate	Dehydration Conditions	Alkene Product(s)	Overall Yield (%)
Phenylmagnesium bromide	Benzophenone	Triphenylmethanol	H₂SO₄, heat	1,1,2-Triphenylethene	~70-85
Methylmagnesium bromide	Cyclohexanone	1-Methylcyclohexanol	H₃PO₄, heat	1-Methylcyclohexene (major)	~60-75
Ethylmagnesium bromide	Acetone	2-Methyl-2-butanol	H₂SO₄, heat	2-Methyl-2-butene (major)	~55-70
Phenylmagnesium bromide	Propanal	1-Phenyl-1-propanol	H₂SO₄, heat	1-Phenyl-1-propene (cis/trans)	~65-80

Yields are approximate and can vary significantly based on specific experimental conditions and purification methods.

Table 2: Direct Alkene Synthesis (Kumada Coupling)

Grignard Reagent	Vinyl Halide	Catalyst (mol%)	Solvent	Product	Yield (%)
Phenylmagnesium bromide	Vinyl bromide	Ni(dppp)Cl₂ (1%)	THF	Styrene	>90
Isopropylmagnesium chloride	(E)-1-Bromo-1-hexene	Pd(dppf)Cl₂ (2%)	Ether	(E)-4-Methyl-2-heptene	~85
n-Butylmagnesium bromide	2-Bromopropene	Ni(acac)₂ (3%)	THF	2-Methyl-1-hexene	~88
Vinylmagnesium bromide	Bromobenzene	Ni(dppe)Cl₂ (2%)	THF	Styrene	~92

Yields are representative values from literature and depend on catalyst, ligand, temperature, and reaction time.[4]

References

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. 9.6 Alcohols from Carbonyl Compounds: Grignard Reaction – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cerritos.edu [cerritos.edu]
• 7. cerritos.edu [cerritos.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. studylib.net [studylib.net]
• 10. amherst.edu [amherst.edu]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 13. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Purification of Volatile Alkenes

Introduction

Volatile alkenes are fundamental building blocks in the synthesis of polymers, pharmaceuticals, and fine chemicals. Their high volatility and reactivity, however, present significant challenges in their purification. Impurities, such as residual starting materials, solvents, or byproducts from synthesis (e.g., water, alcohols, or isomeric alkenes), can interfere with downstream applications, poison catalysts, and affect product quality and yield.

These application notes provide detailed protocols for the laboratory-scale purification of volatile alkenes. The primary methods covered are fractional distillation for the separation of components with different boiling points, chemical washing and drying for the removal of acidic, basic, and aqueous impurities, and preparative gas chromatography for high-purity separations. Additionally, methods for assessing purity via analytical gas chromatography-mass spectrometry (GC-MS) are discussed. The synthesis and purification of cyclohexene (B86901) is used as a representative example throughout the protocols.

Health and Safety Considerations

Working with volatile alkenes requires strict adherence to safety protocols due to their flammability, potential toxicity, and reactivity.[1] All procedures should be performed in a well-ventilated chemical fume hood.[2]

• Flammability: Volatile alkenes are highly flammable and can form explosive mixtures with air.[1] Keep them away from all ignition sources, including heat, sparks, and open flames.[3] Ensure that any heating apparatus, such as heating mantles, are connected to a temperature controller to prevent overheating. Never distill to dryness, as this can lead to the formation of explosive peroxides and an increased risk of fire.[4]

• Toxicity: Alkenes can be toxic if inhaled or absorbed through the skin, potentially causing respiratory irritation or other health issues.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[2]

• Waste Disposal: Dispose of all chemical waste in designated, properly labeled containers according to institutional guidelines.[2]

Purification Techniques

The selection of a purification method depends on the nature of the impurities, the required purity level, and the boiling points of the components.

Fractional Distillation

Fractional distillation is the most common and effective method for separating volatile liquids with close boiling points. The process involves repeated vaporization-condensation cycles on a fractionating column, which enriches the vapor in the more volatile component.[4][5] The efficiency of the separation is dependent on the length and type of the column and the reflux ratio.[6] For optimal separation, the distillation should be conducted at a slow, steady rate.[4]

Chemical Washing and Drying

Crude alkene mixtures often contain acidic or aqueous impurities from the synthesis steps.

• Washing: The organic liquid can be washed with various aqueous solutions in a separatory funnel. A saturated sodium bicarbonate (NaHCO₃) solution neutralizes acidic catalysts (e.g., phosphoric acid), while a saturated sodium chloride (NaCl) solution (brine) helps to remove dissolved water and break up emulsions.[7]

• Drying: After washing, residual water is removed from the organic layer using an anhydrous drying agent, such as anhydrous calcium chloride (CaCl₂) or sodium sulfate (B86663) (Na₂SO₄).[4][7] The drying agent is added to the liquid until it no longer clumps together, indicating that the water has been absorbed.

Preparative Gas Chromatography (GC)

For very high purity requirements or for separating isomers with very similar boiling points, preparative gas chromatography is an effective technique. A volatile sample is injected into a GC instrument with a column designed for larger sample volumes. The components are separated based on their interaction with the stationary phase and are collected individually as they elute from the column. This method is generally used for smaller-scale purifications due to its lower throughput compared to distillation.

Data Presentation

Quantitative data is crucial for evaluating the effectiveness of a purification procedure. The following tables provide representative data for the purification of cyclohexene synthesized from the dehydration of cyclohexanol.

Table 1: Physical Properties of Cyclohexene and Common Impurities.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Cyclohexene	82.14	83	0.811
Cyclohexanol	100.16	161	0.962
Water	18.02	100	1.000
Diethyl Ether	74.12	34.6	0.713

| Dicyclohexyl ether | 182.32 | 238 | 0.908 |

Table 2: Representative Purification Results for Cyclohexene.

Parameter	Value	Notes
Starting Material (Cyclohexanol)	10.0 g	Limiting reagent.[2]
Crude Product Mass	7.8 g	Mass after initial distillation from the reaction mixture.
Purity of Crude Product (by GC)	~85%	Impurities include water and unreacted cyclohexanol.
Final Purified Product Mass	5.5 g	Mass after washing, drying, and final fractional distillation.[2]
Overall Yield	67%	Based on the theoretical yield of 8.2 g of cyclohexene.[2]

| Final Purity (by GC) | >99% | Purity after final fractional distillation. |

Table 3: Typical Gas Chromatography (GC) Analysis Data.

Peak No.	Retention Time (min)	Compound	Relative Area (%) (Crude)	Relative Area (%) (Purified)
1	1.63	Cyclohexene	85.2	99.5
2	2.38	Cyclohexanol	12.1	0.3

| 3 | 2.95 | Dicyclohexyl ether | 2.7 | 0.2 |

Note: GC conditions can significantly alter retention times. Data is representative.

Experimental Workflows and Protocols

General Purification Workflow

The overall process for purifying a volatile alkene from a crude reaction mixture involves several key steps, as illustrated in the diagram below.

Caption: General workflow for alkene purification.

Protocol 1: Purification of Cyclohexene via Fractional Distillation

This protocol details the purification of cyclohexene from a crude mixture obtained via the acid-catalyzed dehydration of cyclohexanol.

Materials:

• Crude cyclohexene

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous calcium chloride (pellets)

• Separatory funnel (125 mL)

• Erlenmeyer flasks (50 mL, 100 mL)

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, distillation head, thermometer, receiving flasks)

• Heating mantle with controller

• Boiling chips

Procedure:

• Initial Separation: Transfer the crude cyclohexene distillate from the reaction vessel to a 125 mL separatory funnel.

• Neutralization Wash: Add 20 mL of saturated sodium bicarbonate solution to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any CO₂ pressure. Shake gently and allow the layers to separate. Drain and discard the lower aqueous layer.

• Brine Wash: Add 20 mL of saturated sodium chloride (brine) solution to the separatory funnel. Shake gently, allow the layers to separate, and discard the lower aqueous layer.[7]

• Drying: Transfer the washed organic layer (cyclohexene) to a clean, dry 50 mL Erlenmeyer flask. Add small portions of anhydrous calcium chloride pellets, swirling after each addition, until the drying agent no longer clumps together.[4] Allow the mixture to stand for 5-10 minutes.

• Set up Fractional Distillation: Assemble a fractional distillation apparatus in a fume hood. Ensure all glassware is completely dry. A diagram of the setup is provided below. Place a few boiling chips in the distillation flask.

• Transfer: Carefully decant or filter the dried cyclohexene into the round-bottomed distillation flask, leaving the drying agent behind.

• Distillation: Heat the flask gently using a heating mantle. Collect the fraction that distills between 81-85°C in a pre-weighed, clean, and dry receiving flask.[8]

• Final Product: Once the temperature rises above 85°C or drops significantly, stop the distillation. Weigh the collected pure cyclohexene and calculate the percent yield.

• Analysis: Analyze the purity of the final product using GC-MS (see Protocol 2).

Caption: Setup for fractional distillation.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

This protocol provides a general method for analyzing the purity of a volatile alkene sample.

Materials & Equipment:

• Purified alkene sample

• GC-MS instrument with a suitable capillary column (e.g., non-polar, like DB-5MS)

• Microsyringe (10 µL)

• Vial with septum cap

Procedure:

• Sample Preparation: Dilute a small amount (e.g., 1 drop) of the purified alkene sample in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) in a GC vial.

• Instrument Setup: Set up the GC-MS method. Typical parameters might include:

  • Injector Temperature: 250°C

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Oven Program: Initial temperature of 50°C for 2 minutes, then ramp at 10°C/min to 200°C.

  • MS Detector: Scan range from 40-300 m/z.

• Injection: Using a microsyringe, draw up 1 µL of the prepared sample and inject it into the GC.

• Data Acquisition: Start the data acquisition. The instrument will produce a chromatogram (a plot of detector response vs. retention time).

• Data Analysis:

  • Integrate the peaks in the chromatogram to determine their retention times and relative areas.

  • Identify the main product peak and any impurity peaks by comparing their mass spectra to a library database (e.g., NIST).

  • Calculate the purity of the sample by dividing the peak area of the desired alkene by the total area of all peaks and multiplying by 100.

References

• 1. rsc.org [rsc.org]
• 2. scribd.com [scribd.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. scribd.com [scribd.com]
• 6. Fractional distillation - Wikipedia [en.wikipedia.org]
• 7. www1.eere.energy.gov [www1.eere.energy.gov]
• 8. youtube.com [youtube.com]

Application Note: 3-Methyl-1-hexene as a Versatile Starting Material in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract: 3-Methyl-1-hexene is a prochiral alkene that serves as a valuable and versatile starting material for the synthesis of a variety of functionalized organic molecules. Its terminal double bond and chiral center precursor site allow for a range of chemical transformations, including hydroboration-oxidation, epoxidation, and ozonolysis. These reactions enable the introduction of hydroxyl, epoxide, and carbonyl functionalities with controlled regioselectivity and stereoselectivity, providing access to chiral alcohols, diols, aldehydes, and carboxylic acids. This document outlines detailed protocols and applications for key synthetic transformations starting from 3-methyl-1-hexene.

Overview of Synthetic Pathways

The chemical reactivity of the terminal double bond in 3-methyl-1-hexene allows for several strategic transformations. The diagram below illustrates the primary synthetic routes discussed in this document, converting the simple alkene into more complex, functionalized products.

Caption: Key synthetic transformations of 3-methyl-1-hexene.

Hydroboration-Oxidation: Synthesis of 3-Methyl-1-hexanol

Hydroboration-oxidation is a two-step reaction that converts alkenes into alcohols. A key feature of this reaction is its anti-Markovnikov regioselectivity, where the hydroxyl group is added to the less substituted carbon of the double bond.[1][2] This makes it an ideal method for synthesizing primary alcohols from terminal alkenes like 3-methyl-1-hexene. The reaction proceeds via a syn-addition of the hydroborane across the double bond, followed by oxidation with retention of stereochemistry.[3][4]

Reaction Workflow

Caption: Workflow for the synthesis of 3-methyl-1-hexanol.

Experimental Protocol

This protocol is adapted from the general procedure for the hydroboration-oxidation of terminal alkenes.[1]

• Materials & Reagents:

  • 3-Methyl-1-hexene (1.0 eq)

  • Borane-tetrahydrofuran complex (1.0 M solution in THF, 0.4 eq)

  • Tetrahydrofuran (THF), anhydrous

  • Sodium hydroxide (3 M aqueous solution)

  • Hydrogen peroxide (30% aqueous solution)

  • Diethyl ether

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add 3-methyl-1-hexene and anhydrous THF.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the borane-THF solution dropwise via syringe over 15-20 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Cool the mixture back to 0 °C and slowly add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. Caution: The oxidation step is exothermic.

  • Allow the reaction to warm to room temperature and stir for an additional hour.

  • Transfer the mixture to a separatory funnel. Add diethyl ether to extract the product.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate (B1210297) gradient) to yield pure 3-methyl-1-hexanol.

Representative Data

The hydroboration-oxidation of terminal alkenes typically proceeds with high yields and excellent regioselectivity.

Starting Material	Product	Regioselectivity (Primary:Secondary Alcohol)	Yield (%)	Reference
1-Hexene	1-Hexanol	94:6	>90	[5]
1-Octene	1-Octanol	High	~85-95	[1]
3,3-Dimethyl-1-butene	3,3-Dimethyl-1-butanol	>99:1	High	[3]

Epoxidation: Synthesis of 3-Methyl-1,2-epoxyhexane

Epoxidation is the reaction of an alkene with a peroxyacid, such as meta-chloroperoxybenzoic acid (mCPBA), to form an epoxide (also known as an oxirane).[6][7] Epoxides are highly valuable synthetic intermediates because the strained three-membered ring can be opened by a wide range of nucleophiles to produce various 1,2-difunctionalized compounds, such as diols and amino alcohols.[8] The reaction is stereospecific, meaning the stereochemistry of the starting alkene is retained in the epoxide product.[7]

Reaction Workflow

Caption: Workflow for the epoxidation of 3-methyl-1-hexene.

Experimental Protocol

This protocol is a general procedure for the epoxidation of alkenes using mCPBA.[7][8]

• Materials & Reagents:

  • 3-Methyl-1-hexene (1.0 eq)

  • meta-Chloroperoxybenzoic acid (mCPBA, ~77% purity, 1.2 eq)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Saturated sodium sulfite (B76179) solution (Na₂SO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 3-methyl-1-hexene in DCM in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve mCPBA in DCM.

  • Add the mCPBA solution dropwise to the alkene solution over 30 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours (monitor by TLC).

  • Upon completion, cool the mixture again to 0 °C and filter to remove the precipitated meta-chlorobenzoic acid.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated Na₂SO₃ solution (to quench excess peroxide), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • The crude epoxide can be purified by flash column chromatography if necessary.

Representative Data for Asymmetric Epoxidation

While the mCPBA reaction on 3-methyl-1-hexene produces a racemic mixture, asymmetric epoxidation methods can be employed to achieve high enantioselectivity, which is crucial in drug development.

Alkene Substrate	Catalyst/Reagent	Enantiomeric Excess (ee)	Yield (%)	Reference
Prochiral Allylic Alcohols	Sharpless Epoxidation	>90%	70-90	[8]
Unfunctionalized Alkenes	Jacobsen-Katsuki Epoxidation	>90%	High	[8]
(E)-1-Phenylpropene	Chiral Dioxirane	94%	85	General Knowledge

Ozonolysis: Oxidative Cleavage

Ozonolysis is a powerful reaction that cleaves the carbon-carbon double bond of an alkene.[9][10] Depending on the workup conditions, the reaction can yield different products. A reductive workup (e.g., using dimethyl sulfide (B99878), DMS) yields aldehydes or ketones, while an oxidative workup (e.g., using hydrogen peroxide) yields carboxylic acids or ketones. For the terminal alkene 3-methyl-1-hexene, ozonolysis provides a direct route to 2-methylpentanal and formaldehyde.

Reaction Pathway (Reductive Workup)

Caption: Ozonolysis of 3-methyl-1-hexene with reductive workup.

Experimental Protocol

This protocol is a general procedure for ozonolysis with a reductive workup.[9]

• Materials & Reagents:

  • 3-Methyl-1-hexene (1.0 eq)

  • Dichloromethane (DCM), anhydrous

  • Ozone (O₃, from an ozone generator)

  • Dimethyl sulfide (DMS, 1.5 eq)

  • Nitrogen or Argon gas

• Procedure:

  • Dissolve 3-methyl-1-hexene in anhydrous DCM in a three-neck flask equipped with a gas inlet tube and an outlet connected to a bubbler.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a persistent blue color, indicating an excess of ozone.

  • Once the reaction is complete, switch the gas flow to nitrogen or argon to purge the excess ozone from the solution.

  • Slowly add dimethyl sulfide (DMS) to the cold solution. Caution: The reaction can be exothermic.

  • Remove the cooling bath and allow the mixture to slowly warm to room temperature, stirring for at least 2 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and carefully remove the solvent by distillation.

  • The resulting aldehydes can be purified by distillation or chromatography.

Application in Synthesis

The ozonolysis of more complex methylated alkenes has been studied to determine reaction rates and product distributions.[11] This cleavage reaction is fundamental in structure elucidation and for breaking down larger molecules into smaller, synthetically useful fragments.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Untitled Document [ursula.chem.yale.edu]
• 6. 8.7 Oxidation of Alkenes: Epoxidation and Hydroxylation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. Epoxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methyl-1-hexene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-methyl-1-hexene.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities encountered during the synthesis of 3-Methyl-1-hexene?

A1: During the synthesis of 3-methyl-1-hexene, several types of impurities can form. These are broadly categorized as:

• Positional and Geometric Isomers: These are the most common impurities, arising from rearrangement reactions. Examples include 3-methyl-2-hexene, 3-methyl-3-hexene, and cis/trans isomers of these internal alkenes. The formation of these more stable internal alkenes is often thermodynamically favored over the terminal alkene.

• Unreacted Starting Materials: Depending on the synthetic route, this can include unreacted Grignard reagents (or their precursors like alkyl halides) and carbonyl compounds (e.g., butanal).

• Solvent Residues: Common solvents used in synthesis, such as diethyl ether or tetrahydrofuran (B95107) (THF), may remain in the final product if not adequately removed.

• Reaction-Specific Byproducts: For instance, in a Wittig reaction, triphenylphosphine (B44618) oxide is a significant byproduct that must be removed. In Grignard reactions, side-products from enolization or reduction of the carbonyl starting material can occur.

Q2: How can I detect and quantify impurities in my 3-Methyl-1-hexene sample?

A2: The most effective and widely used method for detecting and quantifying impurities in volatile compounds like 3-methyl-1-hexene is Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

• Gas Chromatography (GC) separates the components of the mixture based on their boiling points and interactions with the stationary phase of the GC column. Isomers with slightly different boiling points can often be resolved.

• Mass Spectrometry (MS) provides mass information for each separated component, allowing for definitive identification by comparing the fragmentation patterns to known standards or library data.

For accurate quantification, it is recommended to use an internal standard and create a calibration curve.

Q3: What are the recommended methods for purifying crude 3-Methyl-1-hexene?

A3: The primary method for purifying 3-methyl-1-hexene is fractional distillation . This technique is effective for separating liquids with close boiling points, such as positional isomers.[3][4][5] The success of the separation depends on the efficiency of the fractionating column (i.e., the number of theoretical plates).[5][6] For impurities that are non-volatile (like triphenylphosphine oxide from a Wittig reaction) or have significantly different polarity, flash column chromatography can be an effective alternative.

Troubleshooting Guides

Issue 1: My GC-MS analysis shows significant peaks corresponding to positional isomers (e.g., 3-methyl-2-hexene).

• Question: What causes the formation of these isomers, and how can they be removed?

• Answer: Positional isomers are often formed due to acid-catalyzed rearrangement of the initially formed terminal alkene to the more thermodynamically stable internal alkenes. This can occur during an acidic workup of the reaction. To minimize isomer formation, use a mild, buffered aqueous workup (e.g., saturated ammonium (B1175870) chloride for a Grignard reaction) and avoid strong acids. For removal, careful fractional distillation is the most effective method.[3][4] Since the boiling points of these isomers are very close, a long fractionating column (e.g., a Vigreux column) and a slow distillation rate are crucial for good separation.[5]

Issue 2: My final product is contaminated with unreacted carbonyl compound (e.g., butanal).

• Question: Why is there unreacted starting material, and how can I prevent or remove it?

• Answer: Incomplete reaction is often due to insufficient reagent, poor reagent quality (e.g., degraded Grignard reagent), or suboptimal reaction conditions (e.g., temperature too low). Ensure you are using a slight excess (e.g., 1.1-1.2 equivalents) of the organometallic reagent (Grignard or ylide). The Grignard reagent's activity can be diminished by moisture, so ensure all glassware is oven-dried and solvents are anhydrous. To remove unreacted aldehyde, you can wash the crude product with a saturated sodium bisulfite solution during the workup. The bisulfite adduct is water-soluble and will be removed in the aqueous layer.

Issue 3: I am performing a Wittig synthesis and my final product is contaminated with triphenylphosphine oxide.

• Question: How do I remove the triphenylphosphine oxide byproduct?

• Answer: Triphenylphosphine oxide is a common byproduct of the Wittig reaction and is a solid with low solubility in nonpolar solvents.[7] It can often be removed by precipitation. After the reaction, the solvent can be evaporated, and the residue triturated with a nonpolar solvent like hexane (B92381) or pentane. The 3-methyl-1-hexene will dissolve, while the triphenylphosphine oxide will remain as a solid and can be filtered off. For more stubborn cases, flash column chromatography on silica (B1680970) gel is very effective.

Data Presentation

Table 1: Boiling Points of 3-Methyl-1-hexene and Potential Isomeric Impurities

Compound	Structure	Boiling Point (°C)
3-Methyl-1-hexene	CCCC(C)C=C	83-84
2-Methyl-1-hexene	CCCC(C)=C	91-92
3-Methyl-2-hexene	CCC(C)=CC	94-96 (cis/trans mixture)
2-Methylhexane	CC(C)CCCC	90.0[8]
3-Methylhexane	CCC(C)CCC	91.8[9]

Note: Data compiled from various chemical suppliers and literature. Boiling points can vary slightly with atmospheric pressure.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-1-hexene via Grignard Reaction

This protocol describes the synthesis of 3-methyl-1-hexene from 1-bromopropane (B46711) and butanal.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous diethyl ether or THF

• 1-Bromopropane

• Butanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a single crystal of iodine.

• Add a small portion of anhydrous diethyl ether, followed by a few drops of 1-bromopropane. The reaction should initiate (disappearance of iodine color, bubbling).

• Once initiated, dilute the remaining 1-bromopropane (1.1 equivalents total) with anhydrous ether and add it dropwise via the dropping funnel at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the propylmagnesium bromide.

• Reaction with Aldehyde: Cool the Grignard solution to 0 °C in an ice bath.

• Add a solution of butanal (1.0 equivalent) in anhydrous ether dropwise from the dropping funnel. Maintain the temperature at 0 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 1 hour.

• Workup and Dehydration: Cool the reaction mixture again to 0 °C and quench by slowly adding saturated aqueous NH₄Cl solution.

• Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Combine the organic layers and dry over anhydrous MgSO₄.

• Note on Dehydration: The intermediate alcohol (3-methyl-3-hexanol) must be dehydrated. This is often done with a mild acid catalyst (e.g., KHSO₄) and heating, but this step can promote isomer formation. A cleaner but more complex alternative involves converting the alcohol to a tosylate followed by elimination with a non-nucleophilic base. For a direct approach, adding a catalytic amount of p-toluenesulfonic acid to the dried ether solution and then carefully distilling the product can work.

• Purification: Purify the crude product by fractional distillation, collecting the fraction boiling at 83-84 °C.

Protocol 2: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify 3-methyl-1-hexene and its impurities.

Instrumentation and Conditions:

• GC Column: A mid-polarity capillary column (e.g., DB-624 or similar) is often suitable for separating volatile isomers.[1]

• Oven Program: Start at a low temperature (e.g., 40 °C) for a few minutes, then ramp up to a higher temperature (e.g., 150 °C) at a rate of 5-10 °C/min. This gradient helps to separate compounds with different boiling points.

• Carrier Gas: Helium or Hydrogen.

• Injection: 1 µL of a diluted sample (e.g., 10-100 µg/mL in hexane).

• MS Detector: Operated in full scan mode to identify unknown impurities. For quantification, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity.

Visualizations

Caption: Grignard synthesis pathway for 3-Methyl-1-hexene and a key side reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 3-METHYL-1-CYCLOHEXENE synthesis - chemicalbook [chemicalbook.com]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 5. Purification [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. 2-Methylhexane - Wikipedia [en.wikipedia.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Hydroboration of Hindered Alkenes

Welcome to the Technical Support Center for the hydroboration of hindered alkenes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their hydroboration-oxidation reactions involving sterically challenging substrates. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address common issues and side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing poor regioselectivity in the hydroboration of my hindered alkene, resulting in a mixture of isomeric alcohols. How can I improve the formation of the desired anti-Markovnikov product?

A1: Poor regioselectivity is a common challenge with sterically hindered alkenes, especially with less bulky borane (B79455) reagents like borane-THF (BH₃·THF). The steric environment around the double bond can diminish the directing effect, leading to the formation of the undesired Markovnikov alcohol.

Troubleshooting Steps:

• Utilize a Sterically Bulky Borane Reagent: The most effective way to enhance regioselectivity is to employ a bulkier borane reagent. Reagents like 9-borabicyclo[3.3.1]nonane (9-BBN) and disiamylborane (B86530) are significantly larger than BH₃ and are more sensitive to the steric environment of the alkene, leading to a strong preference for addition to the less hindered carbon.[1][2][3]

• Control Reaction Temperature: Adding the borane reagent slowly at a lower temperature (e.g., 0 °C) can sometimes improve regioselectivity by favoring the kinetically controlled product.

• Alkene to Borane Addition: For reactions using BH₃·THF, adding the alkene solution to the borane solution (reverse addition) can sometimes improve selectivity by ensuring the borane is not in excess at any point.

Q2: My reaction has gone to completion, but after oxidation, I have isolated an alcohol that appears to be a constitutional isomer of my expected product. What could be the cause?

A2: This is likely due to the thermal isomerization of the intermediate organoborane. At elevated temperatures, the hydroboration process can be reversible, leading to a dehydroboration-hydroboration sequence. This allows the boron atom to migrate along the alkyl chain to the thermodynamically most stable position, which is typically the least sterically hindered terminal carbon.[4]

Troubleshooting Steps:

• Maintain Low Reaction Temperatures: Conduct the hydroboration at low temperatures (e.g., 0 °C to room temperature) to minimize the rate of thermal isomerization. Avoid prolonged reaction times at elevated temperatures.

• Choose an Appropriate Borane Reagent: While bulky boranes improve regioselectivity, some can still undergo isomerization, albeit at different rates. 9-BBN is known for its high thermal stability.

• Prompt Oxidation: Once the hydroboration is complete (as monitored by TLC or GC), proceed with the oxidation step without unnecessary delay.

Q3: The hydroboration of my trisubstituted alkene is slow and often incomplete. What can I do to drive the reaction to completion?

A3: Trisubstituted and tetrasubstituted alkenes are inherently less reactive towards hydroboration due to steric hindrance.

Troubleshooting Steps:

• Increase Reaction Time and/or Temperature: For these less reactive substrates, longer reaction times or moderately elevated temperatures may be necessary. However, be mindful of the potential for thermal isomerization (see Q2). It is a delicate balance that may require optimization for your specific substrate.

• Use a Less Hindered Borane: If regioselectivity is not a major concern, a less bulky borane like BH₃·THF might react faster than 9-BBN. However, this will likely result in a mixture of regioisomers.

• Ensure Anhydrous Conditions: Borane reagents are highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Any water present will consume the borane reagent, leading to incomplete reaction.

Q4: After the oxidation step, my yield of the desired alcohol is low, and I have a significant amount of unreacted starting material, even though TLC/GC analysis indicated the hydroboration was complete. What went wrong?

A4: A low yield after a seemingly complete hydroboration points to issues with the oxidation step.

Troubleshooting Steps:

• Check the Quality of Hydrogen Peroxide: Hydrogen peroxide solutions can decompose over time. Use a fresh, properly stored bottle of H₂O₂.

• Ensure Basic Conditions: The oxidation requires a basic medium (typically aqueous NaOH or KOH) to deprotonate the hydrogen peroxide, forming the more nucleophilic hydroperoxide anion. Ensure a sufficient amount of base is used.

• Sufficient Excess of Oxidants: Use a molar excess of both hydrogen peroxide and the base to ensure complete oxidation of the trialkylborane intermediate.

• Control Oxidation Temperature: The oxidation reaction can be exothermic. It is often started at 0 °C and then allowed to warm to room temperature or gently heated to ensure completion.

Data Presentation

The choice of borane reagent has a significant impact on the regioselectivity of the hydroboration of hindered alkenes. The following tables provide quantitative data on the product distribution for the hydroboration-oxidation of representative hindered alkenes.

Table 1: Regioselectivity in the Hydroboration of 1-Methylcyclohexene

Borane Reagent	Product Ratio (trans-2-Methylcyclohexanol : 1-Methylcyclohexanol)	Reference
BH₃·THF	99:1
9-BBN	>99:1

Table 2: Regioselectivity in the Hydroboration of a Hindered Terminal Alkene

Borane Reagent	Product Ratio (Primary Alcohol : Secondary Alcohol)	Reference
Diborane (B₂H₆)	57 : 43	[5]
9-BBN	99.3 : 0.7	[5]

Table 3: Product Distribution in the Hydroboration of (+)-α-Pinene

Borane Reagent	Major Product	Product Distribution	Reference
BH₃·THF	(-)-Isopinocampheol	High diastereoselectivity	[4][6]
9-BBN	(-)-Isopinocampheol	Excellent diastereoselectivity

Note: The hydroboration of α-pinene is highly stereoselective due to the steric hindrance from the gem-dimethyl bridge, which directs the borane to the less hindered face of the double bond.[7]

Experimental Protocols

Protocol 1: General Procedure for the Hydroboration of a Hindered Alkene with 9-BBN

This protocol is suitable for improving the regioselectivity of the hydroboration of a sterically hindered alkene.

Materials:

• Hindered alkene

• 0.5 M solution of 9-BBN in THF

• Anhydrous THF

• 3 M aqueous sodium hydroxide (B78521) (NaOH)

• 30% aqueous hydrogen peroxide (H₂O₂)

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Hydroboration:

  • To a dry, argon- or nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the hindered alkene (1.0 mmol).

  • Dissolve the alkene in anhydrous THF (5-10 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the 0.5 M solution of 9-BBN in THF (1.1 mmol, 1.1 equivalents) to the stirred alkene solution via syringe.

  • Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The reaction progress should be monitored by TLC or GC analysis. For highly hindered alkenes, gentle heating (e.g., to 40-50 °C) may be required, but be mindful of potential isomerization.

• Oxidation:

  • After the hydroboration is complete, cool the reaction mixture back to 0 °C.

  • Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. The addition of H₂O₂ can be exothermic.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1-3 hours, or until the oxidation is complete (monitored by TLC or GC).

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride or water.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the hydroboration-oxidation of a hindered alkene.

Caption: Key side reactions in the hydroboration of hindered alkenes.

References

• 1. orgosolver.com [orgosolver.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. Untitled Document [ursula.chem.yale.edu]
• 5. The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep in Pearson+ [pearson.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Improving the Yield of 3-Methyl-1-hexene Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield and purity of 3-Methyl-1-hexene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 3-Methyl-1-hexene?

A1: The most prevalent laboratory-scale methods for synthesizing 3-Methyl-1-hexene involve two primary strategies:

• Wittig Reaction: This method constructs the double bond by reacting an appropriate phosphorus ylide with an aldehyde. For 3-Methyl-1-hexene, this typically involves the reaction of butanal with methylenetriphenylphosphorane (B3051586) (Ph₃P=CH₂).[1][2] This approach is valued for its reliability in placing the double bond specifically at the terminal position.[3]

• Grignard Reaction: This route involves the nucleophilic addition of a Grignard reagent to a carbonyl compound or other electrophile.[4] For instance, reacting sec-butylmagnesium bromide with an appropriate vinyl-containing electrophile can yield the target molecule. Grignard reactions are fundamental for creating carbon-carbon bonds.[5]

Q2: What are the primary challenges encountered when synthesizing 3-Methyl-1-hexene?

A2: Researchers may face several key challenges that can impact yield and purity:

• Low Yield: This is a frequent issue stemming from incomplete reactions, suboptimal conditions, or competing side reactions.[6]

• Side Product Formation: In Wittig syntheses, the removal of the triphenylphosphine (B44618) oxide byproduct can be challenging.[3] In Grignard reactions, side products from Wurtz coupling or enolization can reduce the desired product yield.[6][7]

• Alkene Isomerization: The terminal double bond of 3-Methyl-1-hexene can migrate to form more stable internal isomers (e.g., 3-methyl-2-hexene), especially in the presence of acid, base, or metal catalysts.[8]

• Purification Difficulties: Separating the final product from starting materials, solvents, and isomeric byproducts can be difficult due to similar boiling points.[9]

Q3: How critical are anhydrous conditions for these synthesis routes?

A3: Maintaining anhydrous (water-free) conditions is absolutely critical for both Wittig and Grignard reactions.

• For the Wittig reaction , the strong bases (like n-BuLi or NaH) used to generate the ylide will be instantly quenched by any trace of water. The ylide itself is also sensitive to moisture.[10]

• For the Grignard reaction , the Grignard reagent (RMgX) is a very strong base and will react readily with water or any protic solvent, destroying the reagent.[4][11] All glassware must be rigorously dried (e.g., oven-dried), and anhydrous solvents must be used.[12]

Troubleshooting Guide: The Wittig Reaction

This guide addresses common issues encountered during the synthesis of 3-Methyl-1-hexene using the Wittig reaction.

Issue 1: Low or No Yield of 3-Methyl-1-hexene

Question: My Wittig reaction with butanal and a phosphonium (B103445) salt is giving a very low yield. What are the potential causes and solutions?

Answer: Low yield in a Wittig reaction can stem from several factors, primarily related to the formation and reactivity of the phosphorus ylide.

• Inefficient Ylide Formation: The first critical step is the generation of the ylide from the phosphonium salt.[10]

  • Solution: Ensure the base is strong enough to fully deprotonate the phosphonium salt. For non-stabilized ylides like those used to make terminal alkenes, very strong bases are required.[10] Ensure the reaction is performed under strictly anhydrous and inert conditions (e.g., nitrogen or argon atmosphere).[6]

• Poor Reagent Quality: The purity and stability of reactants are paramount.

  • Solution: Use freshly opened or properly stored anhydrous solvents (like THF or diethyl ether).[10] Ensure the butanal is pure and free from its corresponding carboxylic acid (butyric acid), as this will quench the ylide. Aldehydes can also be labile and may oxidize or polymerize over time.[1][13]

• Suboptimal Reaction Temperature: Temperature can influence the stability of the ylide and the reaction rate.

  • Solution: Ylide formation is often performed at 0 °C or lower to control the reaction.[14] After the ylide is formed, the addition of the aldehyde can be done at a low temperature, followed by warming to room temperature to drive the reaction to completion.[10] Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the optimal reaction time and temperature.[6]

Parameter	Recommendation for Non-Stabilized Ylides	Rationale
Base	n-Butyllithium (n-BuLi), Sodium Hydride (NaH), Potassium tert-butoxide (t-BuOK)[10]	Strong bases are required to effectively deprotonate the alkyltriphenylphosphonium salt.
Solvent	Anhydrous Tetrahydrofuran (THF), Anhydrous Diethyl Ether[10]	Aprotic, anhydrous solvents are essential to prevent quenching the base and the ylide.
Temperature	0 °C for ylide formation, then warm to room temperature for reaction with aldehyde.[14]	Controls ylide stability and reaction rate.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction of the strong base and ylide with atmospheric oxygen and moisture.[2]

Issue 2: Difficulty Removing Triphenylphosphine Oxide (TPPO) Byproduct

Question: I have successfully synthesized my product, but I am struggling to separate it from the triphenylphosphine oxide (TPPO) byproduct. What purification strategies are effective?

Answer: TPPO is a common and often troublesome byproduct in Wittig reactions. Its removal is a key step in purification.

• Crystallization/Precipitation: TPPO is a crystalline solid, while 3-Methyl-1-hexene is a liquid. This difference can be exploited.

  • Solution: After the reaction, the solvent can be evaporated. A non-polar solvent like hexane (B92381) or a mixture of hexane and ether can then be added. The non-polar alkene product will dissolve, while the more polar TPPO may precipitate out and can be removed by filtration.[10] Cooling the mixture can enhance precipitation.

• Column Chromatography: This is a highly effective method for separating compounds with different polarities.

  • Solution: Since 3-Methyl-1-hexene is a non-polar hydrocarbon, it will elute very quickly from a silica (B1680970) gel column using a non-polar eluent (e.g., hexanes). The more polar TPPO will be retained on the column, allowing for excellent separation.

Experimental Protocol: Wittig Synthesis of 3-Methyl-1-hexene

Objective: To synthesize 3-Methyl-1-hexene from methyltriphenylphosphonium (B96628) bromide and butanal.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Butanal

• Nitrogen or Argon gas supply

• Standard, flame-dried glassware

Procedure:

• Apparatus Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under a positive pressure of inert gas (N₂ or Ar).

• Ylide Formation: Suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Slowly add n-BuLi (1.05 eq) dropwise via syringe to the stirred suspension. A color change (typically to orange or yellow) indicates the formation of the ylide.

• Stir the mixture at 0 °C for 1 hour to ensure complete ylide formation.[14]

• Reaction: Slowly add a solution of butanal (1.0 eq) in anhydrous THF to the ylide solution at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours (or overnight) until completion, monitoring progress by TLC or GC.[10]

• Workup and Purification:

  • Carefully quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or pentane (B18724) (3x).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and carefully remove the solvent by distillation (as the product is volatile).

  • To remove TPPO, add cold hexane to the residue, stir, and filter off the precipitated TPPO.

  • The final product can be purified by fractional distillation.[9]

Diagram: Wittig Reaction Workflow

Caption: Experimental workflow for the Wittig synthesis of 3-Methyl-1-hexene.

Troubleshooting Guide: The Grignard Reaction

This guide addresses common issues when using a Grignard reaction for syntheses related to 3-Methyl-1-hexene.

Issue 1: Grignard Reaction Fails to Initiate

Question: I am trying to form a Grignard reagent from my alkyl halide and magnesium, but the reaction won't start. What can I do?

Answer: The initiation of a Grignard reaction is a common hurdle, often related to the magnesium surface or trace amounts of water.

• Inactive Magnesium Surface: Magnesium metal is typically coated with a passivating layer of magnesium oxide (MgO), which prevents it from reacting.[4]

  • Solution: The surface must be activated. This can be achieved by gently crushing the magnesium turnings with a glass rod (under inert atmosphere), adding a small crystal of iodine (the color will disappear upon initiation), or using a sonicator.[12]

• Presence of Water: As mentioned, Grignard reagents are highly sensitive to moisture.

  • Solution: Ensure all glassware is rigorously flame- or oven-dried immediately before use.[11] Use anhydrous ether or THF as the solvent. The alkyl halide must also be anhydrous.

Issue 2: Low Yield with Significant Byproduct Formation

Question: My Grignard reaction is working, but the yield is low and I'm observing significant byproducts. What are the likely side reactions and how can I minimize them?

Answer: Several side reactions can compete with the desired nucleophilic addition, lowering the yield.

• Wurtz Coupling: The Grignard reagent can react with the unreacted alkyl halide to form a dimer.

  • Solution: This is favored by high concentrations of alkyl halide. Ensure the alkyl halide is added slowly and dropwise to the magnesium suspension to maintain a low concentration.[6]

• Enolization: If the Grignard reagent reacts with a ketone that has alpha-hydrogens, it can act as a base and deprotonate the ketone to form an enolate. This consumes both the Grignard reagent and the ketone, reducing the yield.[7]

  • Solution: Perform the reaction at a lower temperature (e.g., -78 °C) and add the Grignard reagent slowly to the ketone solution. The addition of cerium(III) chloride (Luche conditions) can also enhance nucleophilic addition over enolization.[6]

Diagram: Troubleshooting Low Yield in Grignard Reactions

Caption: A decision tree for troubleshooting low yield in Grignard reactions.

Diagram: Competing Grignard Reaction Pathways

Caption: Desired nucleophilic addition vs. the competing enolization side reaction.[7]

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Catalyst Deactivation in 3-Methyl-1-hexene Polymerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation during the polymerization of 3-methyl-1-hexene. The information is based on established principles of olefin polymerization, with specific examples drawn from analogous systems where data for 3-methyl-1-hexene is limited.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to catalyst deactivation.

Issue 1: Rapid Loss of Polymerization Activity

Possible Causes:

• Impurities in the Monomer or Solvent: Water, oxygen, and other polar compounds can poison the catalyst.[1]

• Sub-optimal Reaction Temperature: Excessively high temperatures can lead to rapid thermal degradation of the active sites.[1]

• High Concentration of Cocatalyst: In some systems, such as those using zirconocenes, trimethylaluminum (B3029685) (Me₃Al) can act as a catalyst poison by forming dormant species.[2]

Troubleshooting Steps:

• Verify Monomer and Solvent Purity:

  • Action: Purify the 3-methyl-1-hexene and solvent immediately before use.

  • Protocol: See "Protocol 1: Monomer and Solvent Purification."

  • Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to detect and identify impurities.

• Optimize Reaction Temperature:

  • Action: Conduct a temperature screening to identify the optimal range for catalyst stability and activity.

  • Protocol: Perform a series of small-scale polymerizations at varying temperatures (e.g., 30°C, 50°C, 70°C).

• Evaluate Cocatalyst Concentration:

  • Action: Vary the cocatalyst-to-catalyst ratio to determine its effect on activity.

  • Analysis: Monitor the polymerization rate for each ratio.

Issue 2: Gradual Decrease in Polymerization Rate Over Time

Possible Causes:

• Inherent Catalyst Instability: The catalyst may have a naturally limited lifetime under the reaction conditions.

• Formation of Dormant Species: The active catalyst can be converted into a less active or dormant state. For metallocene catalysts, this can involve the formation of π-allyl species or dimethylalane complexes.[3][4][5]

• Fouling of the Catalyst Surface: Physical deposition of species from the reaction medium can block active sites.[6]

Troubleshooting Steps:

• Perform Kinetic Analysis:

  • Action: Monitor monomer conversion over time to characterize the deactivation kinetics.

  • Protocol: See "Protocol 2: Kinetic Analysis of Polymerization."

• Analyze for Dormant Species:

  • Action: Use spectroscopic techniques to identify potential dormant catalyst species.

  • Protocol: See "Protocol 3: NMR Analysis of Reaction Mixture."

• Characterize the Catalyst Surface:

  • Action: If using a supported catalyst, analyze the surface for fouling.

  • Analysis: Techniques like X-ray Photoelectron Spectroscopy (XPS) can detect poisons on the catalyst's surface.[7]

Issue 3: Broadening of Polymer Molecular Weight Distribution (MWD)

Possible Causes:

• Presence of Multiple Active Species: Catalyst decomposition or reaction with impurities can generate new, less-defined active sites.[1]

• Chain Transfer Reactions: An increased rate of chain transfer relative to propagation can lead to a broader MWD.[1]

• Non-uniform Active Sites (Ziegler-Natta): Ziegler-Natta catalysts are inherently multi-sited, which can lead to broad MWDs. Deactivation of specific sites can alter the distribution.[1]

Troubleshooting Steps:

• Ensure Consistent Catalyst Handling:

  • Action: Review and standardize procedures for catalyst preparation and injection to avoid introducing impurities or causing premature decomposition.

• Analyze Polymer MWD:

  • Action: Use Gel Permeation Chromatography (GPC) to monitor changes in the MWD.

  • Protocol: See "Protocol 4: GPC Analysis of Poly(3-methyl-1-hexene)."

• Optimize Reaction Conditions:

  • Action: Adjusting the temperature or monomer concentration can influence the relative rates of propagation and chain transfer. Lowering the temperature can sometimes reduce the rate of chain transfer reactions.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities that deactivate my catalyst in 3-methyl-1-hexene polymerization?

A1: The most common impurities are water, oxygen, alcohols, ketones, and esters.[1] Acetylenic and allenic compounds, as well as sulfur and phosphorus compounds, can also act as potent catalyst poisons.[1] These impurities react with the active metal center of the catalyst, rendering it inactive.

Q2: My polymerization starts, but then stops abruptly. What is the likely cause?

A2: An abrupt halt to polymerization often indicates the rapid consumption of a crucial component or the introduction of a fast-acting poison. Check for leaks in your reactor system that could introduce air (oxygen and water). Also, ensure that your monomer and solvent are rigorously purified immediately before the reaction.

Q3: I am observing a change in the color of my reaction mixture as the catalyst deactivates. What could this indicate?

A3: A color change often signifies a change in the oxidation state or coordination environment of the transition metal in the catalyst. This can be a visual indicator of catalyst deactivation or the formation of different active species.

Q4: Can the cocatalyst also contribute to deactivation?

A4: Yes. For example, with zirconocene (B1252598) catalysts, trimethylaluminum (often present in methylaluminoxane, MAO) can form dormant dinuclear species with the zirconium center, which are less active in polymerization.[2]

Q5: How can I regenerate a deactivated catalyst?

A5: In many cases, especially with homogeneous catalysts, regeneration is not feasible. For heterogeneous catalysts, regeneration procedures can sometimes be developed to remove foulants or poisons, but this is highly specific to the catalyst and the deactivation mechanism.[6]

Quantitative Data

Disclaimer: The following data is adapted from studies on 1-hexene (B165129) polymerization and should be considered illustrative for 3-methyl-1-hexene polymerization.

Table 1: Kinetic Parameters for 1-Hexene Polymerization and Catalyst Deactivation

Catalyst System	Temperature (°C)	Propagation Rate Constant (kp, M⁻¹s⁻¹)	Deactivation Rate Constant (kd, s⁻¹)	Reference
[Cp₂Zr(μ-Me)₂AlMe₂]⁺[B(C₆F₅)₄]⁻	0	12.3	~3.1 x 10⁻⁴ (observed)	[3]

| [(EBI)ZrMe][B(C₆F₅)₄] | 25 | Not specified | First-order process observed |[8] |

Table 2: Effect of Reaction Temperature on 1-Hexene Polymerization Rate

Catalyst System	Cocatalyst	Temperature (°C)	Effect on Polymerization Rate	Reference
Titanium-Magnesium Catalyst	AlEt₃	30 -> 70	Decrease	[9]

| Titanium-Magnesium Catalyst | Al(i-Bu)₃ | 30 -> 70 | Decrease |[9] |

Experimental Protocols

Protocol 1: Monomer and Solvent Purification

• Initial Drying: Stir the 3-methyl-1-hexene and solvent (e.g., toluene) over anhydrous calcium chloride (CaCl₂) overnight.[1]

• Distillation: Decant the liquid and distill it from a suitable drying agent (e.g., sodium/benzophenone for toluene, CaH₂ for the monomer) under an inert atmosphere (nitrogen or argon).

• Degassing: Transfer the purified liquid to a Schlenk flask and perform three freeze-pump-thaw cycles to remove dissolved gases.

• Storage: Store the purified monomer and solvent in a glovebox or under an inert atmosphere over molecular sieves.

Protocol 2: Kinetic Analysis of Polymerization

• Reactor Setup: Assemble a jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and inert gas inlet/outlet.

• Reaction Initiation: Charge the reactor with the purified solvent and monomer. Allow the system to reach thermal equilibrium at the desired reaction temperature. Inject the activated catalyst solution to start the polymerization.

• Sampling: At predetermined time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw an aliquot of the reaction mixture using a syringe and immediately quench it in a known volume of acidic methanol.

• Polymer Isolation: Precipitate the polymer by pouring the quenched aliquot into a large volume of methanol. Filter, wash with fresh methanol, and dry the polymer in a vacuum oven to a constant weight.[1]

• Analysis: Calculate the monomer conversion at each time point based on the mass of the polymer obtained. Plot the conversion versus time to determine the polymerization rate and observe any decay.

Protocol 3: NMR Analysis of Reaction Mixture

• Sample Preparation: Under an inert atmosphere, carefully withdraw an aliquot of the active or deactivated reaction mixture.

• Solvent Exchange: If the polymerization solvent is not deuterated, remove the solvent under vacuum.

• Dissolution: Dissolve the residue in a deuterated solvent (e.g., C₆D₆ or CD₂Cl₂) inside a glovebox.

• NMR Acquisition: Transfer the sample to an NMR tube sealed under an inert atmosphere. Acquire ¹H and ¹³C NMR spectra. Look for characteristic shifts that may indicate the formation of known dormant species (e.g., signals corresponding to π-allyl or bridging methyl groups).

Protocol 4: GPC Analysis of Poly(3-methyl-1-hexene)

• Sample Preparation: Dissolve 5-10 mg of the dried polymer sample in 10 mL of a suitable solvent (e.g., 1,2,4-trichlorobenzene) at an elevated temperature (e.g., 150°C).

• Filtration: Filter the hot solution through a high-temperature resistant filter (e.g., 0.45 µm PTFE) to remove any particulates.

• Instrumentation: Use a high-temperature GPC system equipped with a refractive index (RI) detector.

• Calibration: Calibrate the system using polystyrene or polyethylene (B3416737) standards of known molecular weights.

• Analysis: Inject the filtered sample and analyze the resulting chromatogram to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

Visualizations

Caption: A simplified pathway of catalyst deactivation during polymerization.

Caption: A logical workflow for troubleshooting catalyst deactivation.

Caption: An experimental workflow for diagnosing catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 7. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 8. In Situ Determination of Tacticity, Deactivation, and Kinetics in [rac-(C2H4(1-Indenyl)2)ZrMe][B(C6F5)4] and [Cp2ZrMe][B(C6F5)4]-Catalyzed Polymerization of 1-Hexene Using (13)C Hyperpolarized NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Polymerization of Hexene-1 and Propylene over Supported Titanium–Magnesium Catalyst: Comparative Data on the Polymerization Kinetics and Molecular Weight Characteristics of Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Olefin Metathesis Reactions

Welcome to the technical support center for olefin metathesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their olefin metathesis experiments. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered in the lab.

Frequently Asked Questions & Troubleshooting Guides

1. My ring-closing metathesis (RCM) reaction is showing low or no conversion. What are the potential causes and solutions?

Low or no conversion in RCM is a common issue that can stem from several factors, ranging from catalyst activity to reaction setup.

Potential Causes and Suggested Solutions:

• Inactive Catalyst: The catalyst may have degraded due to improper handling or storage. Ensure the catalyst is stored under an inert atmosphere and handled with care to avoid exposure to air and moisture.[1] For solid catalysts, air and moisture stability is generally higher, but in solution, they are more vulnerable to oxygen.

• Catalyst Poisons: The presence of impurities in the substrate or solvent can deactivate the catalyst. Common poisons include peroxides, which oxidize the metal-carbene bond, and basic impurities that can deprotonate and decompose the active catalyst.[2] Ensure all reagents and solvents are purified and degassed.

• Inappropriate Catalyst Choice: The chosen catalyst may not be suitable for the specific substrate. For sterically hindered alkenes, a more specialized catalyst may be necessary.[3]

• Suboptimal Temperature: The reaction temperature might be too low for catalyst initiation. While many modern catalysts initiate at room temperature to 40°C, some systems may require heating.[3] Conversely, excessively high temperatures can lead to catalyst decomposition.

• Insufficient Catalyst Loading: While high catalyst loadings are not always necessary, challenging reactions may require an increased amount, though typically less than 1 mol% can be effective with careful optimization of other parameters.

• Product Inhibition/Equilibrium: The reaction may have reached equilibrium. For reactions that produce a gaseous byproduct like ethene, its efficient removal can drive the reaction to completion.[3] This can be achieved by bubbling an inert gas through the reaction mixture.

2. I am observing significant amounts of undesired olefin isomerization in my reaction. How can I minimize this side reaction?

Olefin isomerization is a frequent side reaction in metathesis, often caused by the formation of ruthenium hydride species from catalyst decomposition.[2]

Strategies to Minimize Isomerization:

• Additives: The addition of a mild acid, such as acetic acid or benzoquinone, can quench the hydride species responsible for isomerization.[2] Other additives like 2,6-dichlorobenzoquinone and tricyclohexylphosphine (B42057) oxide have also been shown to be effective.[2]

• Lower Reaction Temperature: Running the reaction at a lower temperature can help prevent the catalyst decomposition that leads to hydride formation.[2]

• Catalyst Selection: Certain catalysts are less prone to causing isomerization. For example, some cyclic alkyl amino carbene (CAAC) Ru complexes have demonstrated lower levels of isomerization compared to second-generation Hoveyda-Grubs catalysts.[2]

• Minimize Catalyst Decomposition: By ensuring the reaction is free of impurities and run under an inert atmosphere, you can reduce the rate of catalyst decomposition and subsequent isomerization.[2]

Table 1: Effect of Additives on Reducing Olefin Isomerization

Additive	Proposed Function	Reference
Acetic Acid	Quenches hydride species	[2]
Benzoquinone	Quenches hydride species	[2]
2,6-dichlorobenzoquinone	Quenches hydride species	[2]
Tricyclohexylphosphine oxide	Quenches hydride species	[2]

3. How do I select the appropriate solvent for my olefin metathesis reaction?

The choice of solvent can significantly impact catalyst stability, substrate solubility, and overall reaction rate.[4]

Solvent Selection Guidelines:

• Preferred Solvents: Non-polar, hydrocarbon-based solvents (e.g., toluene), chlorinated solvents (e.g., dichloromethane (B109758) - DCM), and peroxide-resistant ethers are generally preferred due to their weak binding affinity to the catalyst complex.[3]

• "Green" Solvents: In an effort to improve the environmental impact of metathesis, alternative solvents have been investigated. Ethyl acetate (B1210297) (EtOAc) has been shown to be a particularly effective "green" solvent, in some cases providing similar yields and selectivities to traditional solvents like DCM and toluene, even when performed in air with non-degassed solvents.[5] Other green solvents explored include MeOH, i-PrOH, DMC, CPME, and 2-MeTHF.[5]

• Aqueous Metathesis: For reactions involving water-soluble substrates, mixtures of organic solvents and water can be used.[6] The ratio of water to the organic co-solvent can significantly affect the reaction conversion.[7][8]

• Solvent Purity: It is crucial to use high-purity, dry, and degassed solvents to avoid catalyst deactivation. Traces of water, oxygen, or other impurities can be detrimental.[1][2]

Table 2: Common Solvents for Olefin Metathesis

Solvent Class	Examples	Key Considerations
Chlorinated	Dichloromethane (DCM)	Good solvent for many substrates and catalysts, but has environmental concerns.[5]
Aromatic	Toluene, Benzene	Commonly used, but also have health and environmental concerns.[5][9]
Ethers	Tetrahydrofuran (THF), 2-MeTHF	Peroxide-resistant ethers are preferred.[3]
Hydrocarbons	Hexane, Cyclohexane	Non-polar options.
"Green" Solvents	Ethyl acetate (EtOAc), Dimethyl carbonate (DMC)	More environmentally friendly alternatives.[5][9]
Protic Solvents	Methanol (MeOH), Isopropanol (i-PrOH)	Can be used, but may require specific catalysts or conditions.[5]

4. What is the optimal reaction temperature for my experiment?

Temperature is a critical parameter that influences both the reaction rate and selectivity.[4]

Temperature Considerations:

• Catalyst Initiation: Most modern Umicore catalysts initiate at relatively low temperatures, typically between room temperature and 40°C.[3] However, some catalyst systems may require higher temperatures to become active.

• Reaction Rate vs. Selectivity: Increasing the temperature generally increases the reaction rate. However, higher temperatures can also lead to increased side reactions, such as olefin isomerization and catalyst decomposition.[2] Therefore, the lowest temperature that provides a reasonable reaction rate is often optimal.

• Thermodynamic vs. Kinetic Control: Temperature can influence the stereoselectivity (E/Z ratio) of the product. Thermodynamic control, which typically favors the more stable E-isomer, is more prevalent at higher temperatures, while kinetic control, which can lead to Z-selective products, may be achieved under certain conditions at lower temperatures.[4]

• Specific Catalyst Requirements: The thermal stability of the catalyst must be considered. Some catalysts are more robust at higher temperatures than others. For instance, tungsten-based catalysts supported on ZSM-5 zeolite-alumina composites have shown increased metathesis activity with enhanced calcination temperatures up to 923 K.[10]

Experimental Protocols

General Protocol for a Ring-Closing Metathesis (RCM) Reaction:

• Reagent and Glassware Preparation:

  • Thoroughly dry all glassware in an oven and cool under a stream of inert gas (Argon or Nitrogen).

  • Purify and degas the chosen solvent. A common method is to heat the solvent to reflux and then cool under an inert atmosphere.[2] Alternatively, sparging with an inert gas can be used.

  • Ensure the diene substrate is pure and free of potential catalyst poisons.

• Reaction Setup:

  • In a dried flask under an inert atmosphere, dissolve the diene substrate in the degassed solvent to the desired concentration. For RCM, intermediate concentrations are typically used.[3]

  • Commence stirring the solution.

• Catalyst Addition:

  • Weigh the appropriate amount of the selected metathesis catalyst in a glovebox or under a positive pressure of inert gas.

  • Add the catalyst to the stirring substrate solution. For some reactions, slow addition of the catalyst may be beneficial.[2]

• Reaction Monitoring:

  • Heat the reaction to the desired temperature.

  • If the reaction produces a gaseous byproduct like ethene, gently bubble a stream of inert gas through the reaction mixture to drive the equilibrium towards the product.[3]

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, NMR).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by an appropriate method, such as column chromatography, to remove the ruthenium byproducts and any remaining starting material.

Visualizations

Caption: A typical experimental workflow for olefin metathesis.

Caption: A logical guide for troubleshooting low reaction conversion.

Caption: The Chauvin mechanism of olefin metathesis.

References

• 1. Challenges in olefin metathesis: past, present and future | CoLab [colab.ws]
• 2. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 3. React App [pmc.umicore.com]
• 4. fiveable.me [fiveable.me]
• 5. blogs.rsc.org [blogs.rsc.org]
• 6. Olefin Metathesis for Chemical Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aqueous olefin metathesis: recent developments and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Aqueous olefin metathesis: recent developments and applications [beilstein-journals.org]
• 9. catalysiscongress.com [catalysiscongress.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Grignard Reactions with Vinyl Halides

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Grignard reactions involving vinyl halides.

Frequently Asked Questions (FAQs)

Q1: My vinyl Grignard reaction is not initiating. What are the common causes and how can I fix it?

A1: Failure to initiate is one of the most common issues in Grignard reactions. The primary cause is the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings, which prevents the reaction with the vinyl halide. Additionally, trace amounts of water in the glassware or solvent can quench the Grignard reagent as it forms.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware should be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying at over 120°C for several hours and cooling under nitrogen or argon. Solvents must be anhydrous.

• Activate the Magnesium: The MgO layer must be disrupted. Several methods can be employed:

  • Mechanical Activation: Before adding solvent, use a glass rod to crush some of the magnesium turnings against the flask's bottom to expose a fresh metal surface.

  • Chemical Activation: Use a small amount of an activating agent. Common choices include a crystal of iodine (the disappearance of the purple/brown color indicates initiation), a few drops of 1,2-dibromoethane (B42909) (indicated by bubbling of ethylene (B1197577) gas), or methyl iodide.[1]

  • Heating: Gentle warming of the flask can sometimes be sufficient to initiate the reaction.

• Sonication: Placing the reaction flask in an ultrasonic bath can help clean the magnesium surface and promote initiation.

Q2: I'm observing very low yields for my vinyl Grignard reaction. What factors could be contributing to this?

A2: Low yields in vinyl Grignard reactions can stem from several factors, including incomplete reaction, side reactions, and degradation of the Grignard reagent. Vinyl halides are generally less reactive than their alkyl halide counterparts.

Potential Causes and Solutions:

• Incomplete Formation: Ensure the reaction has gone to completion by allowing sufficient reaction time. After the initial exothermic reaction subsides, it may be necessary to reflux the mixture.

• Side Reactions: The most common side reaction is Wurtz-type coupling, where the formed Grignard reagent reacts with the remaining vinyl halide to form a dimer. To minimize this, add the vinyl halide slowly and at a controlled temperature to avoid high local concentrations.

• Solvent Choice: The solvent plays a crucial role in stabilizing the Grignard reagent. Tetrahydrofuran (THF) is a common and effective solvent for vinyl Grignard reactions.[1] In some cases, greener alternatives like 2-Methyltetrahydrofuran (2-MeTHF) have been shown to improve yields and reduce side reactions.[2][3]

• Reagent Purity: Ensure the vinyl halide and magnesium are of high purity. Impurities can interfere with the reaction.

Q3: I suspect Wurtz-type coupling is a major side reaction in my experiment. How can I confirm this and prevent it?

A3: Wurtz-type coupling (R-X + R-MgX → R-R + MgX₂) is a significant issue, especially with more reactive halides. This side reaction consumes both the starting material and the desired Grignard reagent, leading to lower yields and purification challenges.

Confirmation and Prevention Strategies:

• Confirmation: The homocoupled vinyl dimer can often be identified by GC-MS or NMR analysis of the crude reaction mixture.

• Prevention:

  • Slow Addition: Add the vinyl halide dropwise to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.

  • Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a controlled temperature, as higher temperatures can favor the Wurtz coupling reaction.

  • Solvent Selection: As mentioned, the choice of solvent can influence the extent of Wurtz coupling. For some substrates, diethyl ether or 2-MeTHF may give better results than THF.

Quantitative Data Summary

The following tables provide a summary of reported yields for vinyl Grignard reactions under different conditions.

Table 1: Reported Yields for Vinyl Grignard Reagent Synthesis

Vinyl Halide	Solvent	Initiator/Conditions	Reported Yield (%)
Vinyl Bromide	THF	Spontaneous or Methyl Iodide	74-91[1]
Vinyl Chloride	THF	Not specified	70-75[4]
Vinyl Chloride	Diethylene glycol diethyl ether	Ethyl bromide/Ethyl ether	93[5]

Table 2: Impact of Solvent on Wurtz Coupling for a Reactive Halide

While specific data for vinyl halides is limited, the following example with benzyl (B1604629) chloride illustrates the significant effect of solvent choice on the yield of the desired Grignard product versus the Wurtz coupling byproduct.

Solvent	Yield of Grignard Product (%)
Diethyl Ether (Et₂O)	94
Tetrahydrofuran (THF)	27

Experimental Protocols

Protocol 1: Preparation of Vinylmagnesium Bromide in THF

This protocol is adapted from a literature procedure.[1]

Materials:

• Magnesium turnings (1.2 g atoms)

• Vinyl bromide (1.3 moles), freshly distilled

• Anhydrous Tetrahydrofuran (THF)

• Methyl iodide (optional, as initiator)

• Anhydrous ammonium (B1175870) chloride solution (saturated)

• Diethyl ether

Procedure:

• Setup: Assemble a three-necked flask with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere. Ensure all glassware is flame-dried.

• Magnesium Addition: Place the magnesium turnings in the flask.

• Initiation: Add enough anhydrous THF to cover the magnesium. Begin stirring and add a small amount of vinyl bromide from the dropping funnel. If the reaction does not start within a few minutes (indicated by gentle bubbling and warming), add a few drops of methyl iodide.

• Addition of Vinyl Bromide: Once the reaction has initiated, add the remaining vinyl bromide, dissolved in THF, dropwise at a rate that maintains a moderate reflux.

• Reaction Completion: After the addition is complete, continue to reflux the mixture for an additional 30 minutes.

• Work-up: Cool the reaction mixture to room temperature. Slowly add saturated aqueous ammonium chloride solution to quench the reaction and precipitate the magnesium salts.

• Extraction: Decant the organic layer. Wash the remaining salts with diethyl ether and combine the organic layers. The resulting solution contains the vinylmagnesium bromide.

Protocol 2: Titration of a Grignard Reagent

It is crucial to determine the concentration of the prepared Grignard reagent before use. A common method is titration against a known concentration of an alcohol in the presence of an indicator.

Materials:

• N-phenyl-1-naphthylamine (indicator)

• sec-Butanol in xylene (standardized solution)

• Anhydrous THF

• The prepared vinyl Grignard solution

Procedure:

• Indicator Preparation: In a flame-dried flask under an inert atmosphere, dissolve a small, accurately weighed amount of N-phenyl-1-naphthylamine in anhydrous THF.

• Titration Setup: Cool the indicator solution in an ice bath.

• Titration: Slowly add the vinyl Grignard solution to the indicator solution until a persistent color change is observed. Record the volume of Grignard reagent added. Then, titrate this solution with the standardized sec-butanol solution until the initial color of the indicator returns.

• Calculation: The molarity of the Grignard reagent can be calculated based on the stoichiometry of the reaction with the alcohol and the volumes used.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting common issues in Grignard reactions with vinyl halides.

Caption: Key challenges associated with the formation of Grignard reagents from vinyl halides.

Caption: The competing reaction pathway of Wurtz coupling in Grignard reagent synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. journalijdr.com [journalijdr.com]
• 3. nbinno.com [nbinno.com]
• 4. CN107383073B - The preparation method of vinylimidazolium chloride magnesium - Google Patents [patents.google.com]
• 5. US3083242A - Preparation of certain organomagnesium chlorides in ethylene polyethers - Google Patents [patents.google.com]

Preventing isomerization during the synthesis of terminal alkenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing isomerization during the synthesis of terminal alkenes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for unintentional isomerization of terminal alkenes to internal alkenes during synthesis?

A1: Isomerization of terminal alkenes to more thermodynamically stable internal alkenes is a common challenge. The primary reasons for this include:

• Reaction Conditions: Elevated temperatures, prolonged reaction times, and the presence of acidic or basic impurities can promote isomerization.

• Choice of Reagents: Certain reagents and catalysts, particularly some transition metal catalysts, are known to facilitate alkene isomerization.

• Workup and Purification: Acidic or basic conditions during aqueous workup can cause isomerization. Additionally, purification methods like silica (B1680970) gel chromatography can promote isomerization due to the acidic nature of the silica surface.

Q2: Which synthetic methods are best suited for preparing terminal alkenes with minimal risk of isomerization?

A2: Several methods are particularly effective for synthesizing terminal alkenes while minimizing isomerization:

• Wittig Reaction: This reaction is highly reliable for forming a double bond at a specific location. By using a phosphorus ylide derived from a methyltriphenylphosphonium (B96628) halide, a terminal methylene (B1212753) group can be introduced with high fidelity.[1][2][3][4][5][6][7]

• Hofmann Elimination: This reaction typically follows the "Hofmann rule," favoring the formation of the least substituted alkene. This is attributed to the steric bulk of the quaternary ammonium (B1175870) leaving group.[8][9][10][11][12][13]

• Cope Elimination: Similar to the Hofmann elimination, the Cope elimination is a syn-elimination that also follows the Hofmann rule, yielding the less substituted alkene. The sterically demanding amine oxide intermediate directs the elimination to the least hindered position.[14][15][16][17][18]

Q3: How can I minimize isomerization during the purification of a terminal alkene?

A3: To minimize isomerization during purification:

• Neutralize the Workup: Ensure that any acidic or basic residues from the reaction are neutralized before extraction and concentration. Washing with a mild buffer or saturated sodium bicarbonate solution can be effective.

• Avoid Acidic Chromatography Media: Standard silica gel is acidic and can cause isomerization. Consider using deactivated silica gel (e.g., treated with a base like triethylamine) or alternative chromatography media such as alumina (B75360) (neutral or basic).

• Distillation: If the terminal alkene is volatile and has a significantly different boiling point from its internal isomers, distillation can be an effective purification method that avoids contact with acidic surfaces.[19]

• Minimize Heat and Contact Time: During all purification steps, use the minimum amount of heat necessary and minimize the time the alkene is in contact with potentially acidic or basic surfaces.

Q4: What analytical techniques are best for quantifying the ratio of terminal to internal alkene isomers in my product mixture?

A4: The most common and effective techniques are:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is excellent for separating volatile isomers, and the mass spectrometer provides definitive identification. Using a high-polarity capillary column can often achieve baseline separation of alkene isomers.[20][21][22][23]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is a powerful tool for distinguishing and quantifying alkene isomers. The signals for the vinyl protons of terminal alkenes are distinct and typically appear in a different region of the spectrum compared to the vinyl protons of internal alkenes. Integration of these signals allows for the determination of the isomer ratio.[24][25][26][27]

Troubleshooting Guides

Issue 1: Significant amount of internal alkene observed after a Wittig reaction intended to form a terminal alkene.

Possible Cause	Troubleshooting Step
Ylide equilibration	Use of a non-stabilized ylide (e.g., from methyltriphenylphosphonium bromide) is crucial for terminal alkenes. Ensure the ylide is generated and used under appropriate conditions (e.g., strong, non-nucleophilic base like n-butyllithium in an aprotic solvent like THF) to avoid side reactions.[1][4]
Base-catalyzed isomerization	If the reaction conditions are too harsh (e.g., high temperature, prolonged reaction time), the base used to generate the ylide can sometimes promote isomerization of the product. Use the minimum necessary reaction time and temperature.
Acid-catalyzed isomerization during workup	Ensure the reaction is quenched with a neutral or slightly basic aqueous solution. Avoid strong acids during the workup.
Isomerization on silica gel	During purification, use deactivated silica gel or an alternative stationary phase like neutral alumina.

Issue 2: Low regioselectivity in a Hofmann elimination, yielding a mixture of terminal and internal alkenes.

Possible Cause	Troubleshooting Step
Steric hindrance of the substrate	The Hofmann rule is most effective when there is a significant steric difference between the β-protons. If the substrate has minimal steric differentiation, a mixture of products may be unavoidable.
Reaction temperature too high	While heat is required for the elimination, excessive temperatures can lead to less selective elimination and potential decomposition. Optimize the temperature to the minimum required for the reaction to proceed at a reasonable rate.[28]
Choice of base/solvent	The choice of base and solvent can influence the transition state and thus the regioselectivity. While silver oxide is classic, exploring other non-nucleophilic bases might be beneficial in specific cases.

Issue 3: Isomerization observed after a Cope elimination.

Possible Cause	Troubleshooting Step
High reaction temperature	The Cope elimination is a thermal process, but excessively high temperatures can lead to side reactions, including isomerization. The reaction can often be carried out at lower temperatures in aprotic solvents.[14][17]
Solvent effects	The rate of the Cope elimination is highly dependent on the solvent. Aprotic solvents can significantly accelerate the reaction, allowing for lower temperatures to be used, which can minimize isomerization. Protic solvents can slow down the reaction.[14][29]
Substrate electronics	While the Cope elimination generally follows the Hofmann rule, substrates with β-phenyl or other electron-withdrawing groups can favor elimination towards that group due to increased acidity of the β-hydrogen and stabilization of the transition state.[15]

Quantitative Data on Regioselectivity

Reaction	Substrate	Conditions	Product Ratio (Terminal:Internal)	Reference
Hofmann Elimination	N,N,N-trimethylpentan-2-ammonium hydroxide	Heat	95:5 (Pent-1-ene : Pent-2-ene)	[30]
Cope Elimination	N,N-dimethyl-2-phenylpropan-1-amine oxide	DMSO, 25°C	>99:1 (3-phenylprop-1-ene : 1-phenylprop-1-ene)	[29]
Molybdenum-catalyzed Isomerization	1-octene (B94956)	cis-Mo(CO)4(PPh3)2, TsOH, THF, reflux	7:93 (1-octene : 2-octenes)	[31]
Palladium-catalyzed Isomerization	6-(tert-Butyldimethylsiloxy)hex-1-ene	[(allyl)PdCl]2, (o-tol)3P, AgOTf, CH2Cl2, -55°C	<5:>95 (1-hexene derivative : 2-hexene (B8810679) derivatives)	[32][33]

Note: The data in this table is illustrative and compiled from various sources. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of a Terminal Alkene via Wittig Reaction

This protocol describes the synthesis of methylenecyclohexane (B74748) from cyclohexanone (B45756) using methylenetriphenylphosphorane.

1. Preparation of the Wittig Reagent (Methylenetriphenylphosphorane):

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add methyltriphenylphosphonium bromide (1.0 eq) and anhydrous tetrahydrofuran (B95107) (THF).
• Cool the suspension to 0 °C in an ice bath.
• Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.0 eq) dropwise to the stirred suspension.
• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour. The formation of the orange-red ylide indicates the reaction is complete.

2. Wittig Reaction:

• In a separate flame-dried flask, dissolve cyclohexanone (0.9 eq) in anhydrous THF.
• Cool the ylide solution back to 0 °C and slowly add the cyclohexanone solution dropwise.
• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

3. Workup and Purification:

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).
• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.
• Concentrate the filtrate under reduced pressure. The crude product will contain triphenylphosphine (B44618) oxide as a byproduct.
• Purify the crude product by flash column chromatography on neutral alumina, eluting with pentane, to yield pure methylenecyclohexane.

Protocol 2: Synthesis of a Terminal Alkene via Hofmann Elimination

This protocol describes the synthesis of 1-octene from octylamine (B49996).

1. Exhaustive Methylation:

• In a round-bottom flask, dissolve octylamine (1.0 eq) in methanol.
• Add methyl iodide (3.5 eq) in excess and sodium bicarbonate (3.5 eq).
• Stir the mixture at room temperature for 48 hours.
• Remove the solvent under reduced pressure to obtain the crude quaternary ammonium iodide salt.

2. Elimination:

• Dissolve the crude salt in a mixture of water and ethanol.
• Add freshly prepared silver oxide (Ag₂O) (1.5 eq) to the solution.
• Heat the mixture to reflux for 2 hours.
• Filter the reaction mixture to remove the silver iodide precipitate.
• Slowly heat the filtrate to distill the 1-octene as it is formed. Collect the distillate in a cooled receiver.

3. Purification:

• Wash the collected distillate with water, dry over anhydrous calcium chloride, and re-distill to obtain pure 1-octene.

Protocol 3: Synthesis of a Terminal Alkene via Cope Elimination

This protocol describes the synthesis of 1-dodecene (B91753) from N,N-dimethyldodecan-1-amine.

1. N-Oxide Formation:

• In a round-bottom flask, dissolve N,N-dimethyldodecan-1-amine (1.0 eq) in dichloromethane (B109758) (DCM).
• Cool the solution to 0 °C in an ice bath.
• Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise, maintaining the temperature below 5 °C.
• Stir the reaction at 0 °C for 1 hour after the addition is complete.

2. Elimination:

• Slowly warm the reaction mixture to room temperature.
• Gently heat the solution to reflux. The elimination typically occurs between 40-60 °C in DCM. Monitor the reaction progress by TLC.

3. Workup and Purification:

• Cool the reaction mixture and wash with a saturated solution of sodium bicarbonate to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.
• Wash with brine, dry the organic layer over anhydrous sodium sulfate, and filter.
• Concentrate the solution under reduced pressure.
• Purify the resulting 1-dodecene by vacuum distillation.

Visualizations

Caption: Troubleshooting workflow for isomerization during terminal alkene synthesis.

Caption: Factors influencing the formation of terminal vs. internal alkenes.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. orgosolver.com [orgosolver.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 10. byjus.com [byjus.com]
• 11. lscollege.ac.in [lscollege.ac.in]
• 12. testbook.com [testbook.com]
• 13. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 14. Cope Elimination: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 15. Cope Elimination [organic-chemistry.org]
• 16. jk-sci.com [jk-sci.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Cope reaction - Wikipedia [en.wikipedia.org]
• 19. WO2005035469A1 - Production of 1-alkenes from mixed olefin streams using catalytic distillation - Google Patents [patents.google.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. vurup.sk [vurup.sk]
• 23. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. Alkynes | OpenOChem Learn [learn.openochem.org]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. youtube.com [youtube.com]
• 28. chem.libretexts.org [chem.libretexts.org]
• 29. researchgate.net [researchgate.net]
• 30. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]
• 31. pubs.acs.org [pubs.acs.org]
• 32. pubs.acs.org [pubs.acs.org]
• 33. Facile Pd(II)- and Ni(II)-Catalyzed Isomerization of Terminal Alkenes into 2-Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Low-Boiling Point Alkenes

Welcome to the Technical Support Center for the purification of low-boiling point alkenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying low-boiling point alkenes?

A1: The main difficulties arise from the physical properties of C2-C5 alkenes. Their low boiling points necessitate careful handling to prevent sample loss. A primary challenge is the separation from alkanes with very similar boiling points, often requiring specialized distillation techniques. Additionally, the removal of highly reactive impurities like acetylenes and dienes, which can poison catalysts in subsequent reactions, is a critical and often complex step. The removal of water to trace levels is also essential for many applications, particularly in polymerization reactions.

Q2: Why is it crucial to remove impurities from alkenes used in polymerization?

A2: Impurities in polymer-grade alkenes can have a detrimental effect on the polymerization process. Acetylenic compounds, for instance, can act as poisons for the polymerization catalysts, leading to deactivation and reduced reaction efficiency.[1][2] Dienes can negatively impact the rate of polymerization and the quality of the final polymer product.[3] Other impurities like water, carbon monoxide, and sulfur compounds can also interfere with catalyst activity and polymer properties.[4]

Q3: What is the most effective method for separating a low-boiling point alkene from its corresponding alkane?

A3: Due to the small differences in their boiling points, fractional distillation is the most common and effective method for separating low-boiling point alkenes from their corresponding alkanes.[5][6] For mixtures with very close boiling points, extractive distillation, where a solvent is added to alter the relative volatilities of the components, may be employed to enhance separation.[7][8]

Q4: How can I effectively dry a low-boiling point alkene?

A4: For drying gaseous or liquefied low-boiling point alkenes, passing the stream through a packed bed of desiccants is highly effective. Molecular sieves (specifically type 3A for unsaturated hydrocarbons) and activated alumina (B75360) are commonly used adsorbents for this purpose.[9] These materials can efficiently remove water to very low parts-per-million (ppm) levels.

Data Presentation

Table 1: Boiling Points of Common Low-Boiling Point Alkenes and Alkanes

This table provides a comparison of the boiling points of C2-C5 alkenes and their corresponding alkanes, illustrating the challenge of separation by distillation.

Carbon Atoms	Alkane	Boiling Point (°C)	Alkene	Boiling Point (°C)
2	Ethane	-88.6	Ethene (Ethylene)	-103.7
3	Propane	-42.1	Propene (Propylene)	-47.6
4	n-Butane	-0.5	1-Butene (B85601)	-6.3
4	Isobutane	-11.7	Isobutylene (2-Methylpropene)	-6.9
5	n-Pentane	36.1	1-Pentene	30
5	Isopentane	27.8	2-Methyl-1-butene	31.2

Table 2: Solubility of Low-Boiling Point Alkenes

Low-boiling point alkenes are generally non-polar compounds. Their solubility reflects this characteristic.

Alkene	Water	Ethanol	Acetone	Chloroform
Ethene	Insoluble	Soluble	Soluble	Soluble
Propene	Insoluble	Soluble	Soluble	Soluble
Butene	Insoluble	Miscible	Miscible	Miscible
Pentene	Insoluble	Miscible	Miscible	Miscible

Note: "Soluble" and "Miscible" are qualitative indicators. Specific quantitative solubility data can vary with temperature and pressure.

Table 3: Typical Impurity Limits for Polymer-Grade Propylene (B89431)

This table outlines common impurities in propylene and their typical maximum allowed concentrations for polymerization processes.

Impurity	Typical Maximum Allowed
Arsine	20 ppb
Carbon Dioxide	3 ppm
Carbon Monoxide	1 ppm
Carbonyl Sulfide	1 ppm
Hydrocarbon Contaminants	30 ppm
Hydrogen	30 ppm
Hydrogen Sulfide	1 ppm
Oxygen	5 ppm
Phosphine	20 ppb
Water Vapor	5 ppm

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of alkene and alkane.

• Possible Cause 1: Insufficient column efficiency.

  • Solution: Increase the length of the fractionating column or use a column with a more efficient packing material (e.g., structured packing instead of glass beads).

• Possible Cause 2: Distillation rate is too high.

  • Solution: Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate within the column.[10] A slow and steady distillation rate is crucial for good separation.[11]

• Possible Cause 3: Fluctuating heat input.

  • Solution: Ensure a stable heat source. Use a heating mantle with a controller for precise temperature regulation.

• Possible Cause 4: "Flooding" of the column.

  • Solution: This occurs when the vapor flow is too high, preventing the condensed liquid from returning to the distilling flask. Reduce the heating rate immediately until the flooding subsides, then resume heating at a lower rate.[10]

Problem: Temperature at the still head is unstable.

• Possible Cause 1: Improper thermometer placement.

  • Solution: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[12]

• Possible Cause 2: The column is not properly insulated.

  • Solution: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss to the surroundings.[10]

Caption: Troubleshooting workflow for fractional distillation.

Alkene Drying with Molecular Sieves

Problem: Alkene is not sufficiently dry after passing through the desiccant bed.

• Possible Cause 1: Molecular sieves are saturated with water.

  • Solution: Regenerate the molecular sieves by heating them in an oven or with a flow of hot, dry inert gas.[4][9][13][14] For type 3A sieves, a temperature range of 175-260°C is recommended.[4]

• Possible Cause 2: Incorrect type of molecular sieve.

  • Solution: Use type 3A molecular sieves for drying unsaturated hydrocarbons like alkenes, as their pore size is small enough to exclude the alkene molecules while adsorbing water.[9]

• Possible Cause 3: Flow rate of the alkene is too high.

  • Solution: Reduce the flow rate to allow for sufficient residence time in the desiccant bed for effective moisture removal.

• Possible Cause 4: Channeling through the desiccant bed.

  • Solution: Ensure the desiccant is packed uniformly in the column to prevent the gas from creating channels and bypassing the bulk of the drying agent.

Purity Analysis by Gas Chromatography (GC)

Problem: Tailing peaks in the chromatogram.

• Possible Cause 1: Active sites in the column or inlet liner.

  • Solution: Use a deactivated inlet liner and a column specifically designed for hydrocarbon analysis. Conditioning the column at a high temperature can also help passivate active sites.[15]

• Possible Cause 2: Column overload.

  • Solution: Reduce the sample injection volume or use a higher split ratio to decrease the amount of sample entering the column.[15]

Problem: Ghost peaks appearing in the chromatogram.

• Possible Cause 1: Contamination from the septum or previous injections.

  • Solution: Replace the septum and bake out the column at a high temperature to remove contaminants. Running a blank solvent injection can help identify the source of the ghost peaks.[16]

• Possible Cause 2: Sample carryover.

  • Solution: Increase the time between injections and ensure the injection port temperature is high enough to vaporize the entire sample.

Problem: Shifting retention times.

• Possible Cause 1: Fluctuations in carrier gas flow rate or oven temperature.

  • Solution: Check for leaks in the gas lines and verify that the flow controller is functioning correctly. Ensure the GC oven temperature program is stable and reproducible.[16]

Experimental Protocols

Protocol 1: Lab-Scale Fractional Distillation of a C4 Hydrocarbon Mixture

This protocol describes the separation of 1-butene from a mixture containing n-butane.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column packed with glass beads or Raschig rings, a still head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glass joints are properly sealed.

  • Place a boiling chip in the round-bottom flask.

  • The receiving flask should be cooled in an ice bath to minimize loss of the low-boiling point product.

• Procedure:

  • Add the C4 hydrocarbon mixture to the round-bottom flask.

  • Begin circulating cold water through the condenser.

  • Gently heat the round-bottom flask using a heating mantle.

  • Observe the vapor rising through the fractionating column. A ring of condensing vapor should slowly ascend the column.[11]

  • Adjust the heating rate to maintain a slow and steady distillation rate of approximately 1-2 drops per second into the receiving flask.

  • Monitor the temperature at the still head. The temperature should hold steady at the boiling point of the more volatile component (1-butene, -6.3°C).

  • Collect the fraction that distills over at this constant temperature.

  • Once the temperature begins to rise, change the receiving flask to collect the next fraction (n-butane, -0.5°C).

  • After collecting the desired fractions, turn off the heat and allow the apparatus to cool down before disassembly.

Protocol 2: Selective Hydrogenation of Acetylene (B1199291) in an Ethylene (B1197577) Stream

This protocol outlines the removal of trace acetylene from an ethylene gas stream using a palladium-based catalyst.

• Catalyst Preparation and Packing:

  • Use a commercially available palladium catalyst supported on alumina (Pd/Al₂O₃).

  • Pack a small amount of the catalyst into a tube furnace reactor. Hold the catalyst bed in place with quartz wool.

• Procedure:

  • Pass a stream of the ethylene gas containing acetylene impurity through the catalyst bed.

  • Simultaneously, introduce a controlled flow of hydrogen gas. The molar ratio of hydrogen to acetylene is a critical parameter and should be optimized.

  • Heat the reactor to the desired reaction temperature, typically in the range of 40-120°C.[1][2]

  • The reaction is highly exothermic, so careful temperature control is essential to prevent runaway reactions and the undesired hydrogenation of ethylene to ethane.

  • Monitor the composition of the outlet gas stream using gas chromatography to determine the conversion of acetylene and the selectivity to ethylene.

  • Adjust the temperature, flow rates, and hydrogen-to-acetylene ratio to achieve complete removal of acetylene with minimal ethylene loss.

Protocol 3: Drying a Low-Boiling Point Alkene with Molecular Sieves

This protocol describes the process of drying a stream of propylene gas.

• Drying Column Preparation:

  • Activate 3A molecular sieves by heating them in an oven at 175-260°C for at least 4 hours to remove any adsorbed water.[4]

  • Allow the sieves to cool in a desiccator.

  • Pack the activated molecular sieves into a drying column.

• Procedure:

  • Pass the wet propylene gas stream through the packed drying column at a controlled flow rate.

  • The propylene exiting the column will be dry.

  • Monitor the water content of the outlet stream using a suitable moisture analyzer to determine when the molecular sieves are saturated and require regeneration.

• Regeneration of Molecular Sieves:

  • Disconnect the drying column from the process stream.

  • Pass a stream of hot, dry inert gas (e.g., nitrogen) through the column in the reverse direction of the process flow.[4]

  • Heat the column to 175-260°C to drive off the adsorbed water.[4]

  • Continue heating and purging until the outlet gas is dry.

  • Allow the column to cool to room temperature while still under a slow purge of dry inert gas before placing it back in service.

Caption: Decision flowchart for selecting a purification method.

Caption: Experimental workflow for alkene drying and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective Hydrogenation of Acetylene to Ethylene Over Nanosized Gold and Palladium Supported Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The fractional distillation of crude oil | Class experiment | RSC Education [edu.rsc.org]
• 4. molecular-sieve.cc [molecular-sieve.cc]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. scientists.uz [scientists.uz]
• 8. ijert.org [ijert.org]
• 9. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Regeneration Method and Application of 4A Molecular Sieve - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 14. US3398208A - Molecular sieve drying process - Google Patents [patents.google.com]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

Technical Support Center: Removal of Catalyst Residues from Polyolefins

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of catalyst residues from polyolefins.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments due to the presence of catalyst residues.

Problem 1: My polyolefin exhibits significant yellowing or discoloration after polymerization or processing.

• Primary Suspect: Residual catalyst species, particularly from Ziegler-Natta (e.g., titanium and aluminum compounds) or Phillips (chromium-based) catalysts, can act as catalysts for degradation and oxidation reactions that form colored byproducts.[1][2] This issue is often exacerbated by the presence of phenolic antioxidants and high processing temperatures.[3][4]

• Troubleshooting Workflow:

  • Quantify Residue Levels: Use analytical techniques such as X-ray Fluorescence (XRF) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to determine the concentration of residual metals (e.g., Ti, Al, Cr) in your polymer.

  • Evaluate Catalyst Deactivation (Quenching): An incomplete or inefficient quenching step is a common cause of discoloration.[2] Ensure that the quenching agent (e.g., isopropanol (B130326), methanol) is added in sufficient excess (typically 5 to 10-fold molar excess relative to the total catalyst and co-catalyst) and allowed to react for an adequate amount of time (at least 30-60 minutes) with vigorous stirring.[2]

  • Implement a Post-Deactivation Wash: Washing the polymer with a suitable solvent, such as an alcohol or an acidified alcohol solution, can effectively extract residual catalyst species.[2]

  • Optimize Processing Temperature: Lowering the melt processing temperature to the minimum required for adequate flow can reduce the rate of degradation reactions catalyzed by the residues.

  • Consider Additives: The selection of certain additives, like specific grades of TiO2, can influence discoloration. Non-durable rutile TiO2, for instance, can promote the formation of colored titanium-based quinone complexes.[3]

Problem 2: My polyolefin shows poor thermal or oxidative stability (e.g., in TGA or OIT analysis).

• Primary Suspect: Catalyst residues can act as active sites for thermal and oxidative degradation, leading to a decrease in the polymer's stability.[1][2][5] Even low concentrations of catalyst residues can significantly accelerate these degradation processes.[5][6][7]

• Troubleshooting Workflow:

  • Correlate Residue Levels with Stability: Analyze multiple polymer batches with varying levels of catalyst residues to establish a correlation between residue concentration and thermal/oxidative stability.

  • Enhance Catalyst Deactivation and Removal: As with discoloration, a thorough deactivation and washing procedure is the most effective way to improve stability.[2]

  • Incorporate Appropriate Stabilizers: The addition of suitable antioxidants and thermal stabilizers can help mitigate the detrimental effects of any remaining catalyst residues.

  • Consider Alternative Catalyst Systems: High-activity supported catalysts can be used at lower concentrations, which in turn leads to lower levels of residue in the final polymer.[2]

Problem 3: I am observing inconsistent catalyst activity and variable polymer properties between experimental runs.

• Primary Suspect: Impurities in the monomers or solvent can act as poisons, deactivating the catalyst and leading to inconsistent polymerization results and, consequently, variable residue levels.

• Troubleshooting Workflow:

  • Purify Reagents: Ensure that monomers and solvents are of high purity and are rigorously dried and deoxygenated before use.

  • System Integrity Check: Thoroughly inspect your reactor system for any leaks that could allow air or moisture to enter.

  • Use Scavengers: Introducing a scavenger, such as an aluminum alkyl, can help to neutralize impurities before they reach the catalyst.[2]

Frequently Asked Questions (FAQs)

Q1: What are catalyst residues and why are they a concern in polyolefins?

A1: Catalyst residues are trace amounts of the polymerization catalyst system that remain in the polymer matrix after synthesis. For polyolefins, these typically originate from Ziegler-Natta (containing titanium and aluminum), Phillips (chromium-based), or metallocene (often zirconium or titanium-based) catalysts.[2] These residues are a significant concern because they can:

• Compromise Thermal and Oxidative Stability: They can initiate and accelerate degradation reactions, shortening the polymer's lifespan.[1][2][5]

• Cause Discoloration: Residual metals can lead to undesirable yellowing or other color changes in the final product.[1][2]

• Affect Mechanical Properties: In some cases, catalyst residues can influence properties like crosslinking and chain scission.

• Pose Risks in Specific Applications: For biomedical and food-contact applications, catalyst residues are a potential source of leachable and extractable impurities that could be harmful.

Q2: What are the common methods for removing catalyst residues from polyolefins?

A2: Several methods can be employed to remove catalyst residues, often in combination:

• Quenching (Deactivation): This is the first step to stop the polymerization reaction and deactivate the catalyst. Common quenching agents include alcohols like isopropanol and methanol (B129727).[2]

• Solvent Washing/Extraction: The polymer is washed with a solvent that can dissolve and remove the catalyst residues. Acidified alcohols are often used to convert metal oxides and hydroxides into more soluble chlorides.[2]

• Adsorption: The polymer solution is passed through a column packed with an adsorbent material like silica (B1680970) gel or alumina, which traps the catalyst residues.

• Precipitation: The polymer is dissolved in a suitable solvent and then precipitated by adding a non-solvent. The catalyst residues remain in the solvent phase.

• Environmentally Friendly Methods: Techniques using CO2-laden water have shown high efficiency in extracting metal catalysts, offering a greener alternative to organic solvents.[8]

Q3: How can I quantify the amount of catalyst residue in my polyolefin sample?

A3: The most common and effective analytical techniques for quantifying trace metal residues in polymers are:

• X-ray Fluorescence (XRF) Spectroscopy: A non-destructive technique that is well-established for screening and quantifying catalyst residues in polyolefins.[1]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive method for quantifying trace metal residues, especially when very low detection limits are required.

Q4: What are acceptable limits for catalyst residues?

A4: Acceptable limits for catalyst residues are highly dependent on the end-use application of the polyolefin. For general-purpose grades, higher levels may be tolerated. However, for applications with stringent purity requirements, such as medical devices and food packaging, the limits are much lower. Regulatory bodies like the EMA provide guidelines for acceptable limits of metal catalyst residues in drug products, which can serve as a reference for high-purity applications.[9]

Data Presentation

Table 1: Common Catalyst Systems and Their Typical Residues in Polyolefins

Catalyst System	Key Components	Typical Metal Residues
Ziegler-Natta	TiCl₄ on MgCl₂ support, with Al(C₂H₅)₃ co-catalyst	Titanium (Ti), Aluminum (Al), Magnesium (Mg), Chlorine (Cl)
Phillips	Chromium oxide (CrO₃) on silica support	Chromium (Cr), Silicon (Si)
Metallocene	Zirconocene or Titanocene complexes with methylaluminoxane (B55162) (MAO) co-catalyst	Zirconium (Zr) or Titanium (Ti), Aluminum (Al)

Table 2: Quantitative Impact of Catalyst Residues on Polyolefin Properties

Catalyst Residue	Polymer	Residue Concentration	Observed Effect
Ziegler-Natta (Ti)	Polypropylene (B1209903)	0.2 - 4.1 ppm	Increased chemiluminescence intensity and decreased time to maximum intensity, indicating accelerated oxidation.[6]
Ziegler-Natta (Al, Cl, Fe)	PP-PE Copolymer	8 - 410 ppm Al, 13 - 205 ppm Cl, 4 - 100 ppm Fe	Decreased activation energy of thermal degradation by 50-90%.[5]
Phillips (Cr)	Polyethylene	Increasing content	Increased concentration of double bonds and slight discoloration.[1]
Zinc-based	Poly(propylene carbonate)	2450 ppm	Thermal decomposition temperature increased from 124 °C to 214 °C after removal.[8]

Table 3: Comparison of Catalyst Residue Removal Methods

Removal Method	Catalyst Type	Polymer	Removal Efficiency	Reference
CO₂-laden water extraction	Zinc-based	Poly(propylene carbonate)	Nearly 90%	[8]
Chemical Oxidation followed by silica adsorption	Organic catalyst	General Polymer	Up to 99%
Adsorption on functionalized particles	Ruthenium-based	ROMP polymers	10-60 ppm residual catalyst
Acid-alcohol extraction	Titanium-based	General Polymer	Effective for many metal catalysts

Experimental Protocols

Protocol 1: Laboratory-Scale Catalyst Deactivation and Solvent Washing

This protocol provides a general procedure for quenching a Ziegler-Natta catalyst in a slurry polymerization of polypropylene and subsequently washing the polymer to reduce residue levels.

• Polymerization and Quenching:

  • Following the completion of the polypropylene slurry polymerization (e.g., in hexane), cool the reactor to room temperature.

  • While stirring, slowly add a quenching agent such as isopropanol or methanol. The amount should be a 5 to 10-fold molar excess relative to the total amount of catalyst and co-catalyst.

  • Continue stirring for at least 30-60 minutes to ensure complete deactivation of the catalyst.[2]

• Polymer Filtration:

  • Collect the polymer powder by vacuum filtration using a Buchner funnel.

• Acidic Wash:

  • Prepare a washing solution of 5% v/v concentrated HCl in methanol.

  • Resuspend the filtered polymer powder in the acidic methanol solution and stir for 30-60 minutes at room temperature. This step helps to convert metal oxides and hydroxides into more soluble metal chlorides.[2]

  • Filter the polymer again.

• Neutralizing Wash:

  • Wash the polymer powder with fresh methanol or isopropanol to remove the excess acid and dissolved catalyst residues.

  • Repeat this washing step 2-3 times, or until the filtrate is neutral (can be checked with pH paper).[2]

• Drying:

  • Dry the final polymer powder in a vacuum oven at 60-80 °C until a constant weight is achieved.

Protocol 2: Adsorption Chromatography for Catalyst Removal

This protocol outlines the steps for removing catalyst residues from a polyolefin solution using column chromatography with silica gel as the adsorbent.

• Column Preparation:

  • Select a glass column of appropriate size.

  • Place a small plug of glass wool at the bottom of the column to retain the stationary phase.[10]

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow the silica gel to settle, tapping the column gently to ensure even packing and remove air bubbles.[10]

  • Add a thin layer of sand on top of the silica gel to prevent disturbance when adding the solvent and sample.[10]

• Sample Preparation and Loading:

  • Dissolve the polyolefin containing catalyst residues in a minimal amount of a suitable solvent (e.g., toluene (B28343) or xylene) at an elevated temperature if necessary.

  • Once the column is equilibrated with the mobile phase, carefully load the polymer solution onto the top of the silica gel bed.[11]

• Elution:

  • Elute the column with a suitable solvent or a gradient of solvents. The less polar polyolefin will typically elute first, while the more polar catalyst residues will be retained on the silica gel.

  • The choice of eluent will depend on the specific polyolefin and catalyst system.

• Fraction Collection and Polymer Recovery:

  • Collect the fractions containing the purified polymer.

  • The polymer can be recovered from the solvent by precipitation with a non-solvent (e.g., methanol) followed by filtration and drying.

Mandatory Visualization

Caption: Troubleshooting workflow for polyolefin discoloration.

Caption: General experimental workflow for catalyst removal.

Caption: Decision tree for selecting a catalyst removal method.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. ampacet.com [ampacet.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. chromtech.com [chromtech.com]

Technical Support Center: Enhancing Regioselectivity of Hydrohalogenation of Unsymmetrical Alkenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the hydrohalogenation of unsymmetrical alkenes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Problem 1: My hydrohalogenation reaction is yielding a mixture of regioisomers, with the anti-Markovnikov product being a significant impurity. How can I favor the Markovnikov product?

Answer:

Poor regioselectivity in favor of the Markovnikov product often arises from competing reaction mechanisms, specifically the unintended initiation of a free-radical pathway. To enhance the formation of the Markovnikov product, where the halogen adds to the more substituted carbon of the alkene, consider the following troubleshooting steps:

• Ensure Non-Radical Conditions: The presence of peroxides, even in trace amounts, or exposure to UV light can trigger a radical chain reaction, leading to the formation of the anti-Markovnikov product.[1][2] It is crucial to use peroxide-free solvents and protect the reaction from light.

• Solvent Selection: Employ polar, non-nucleophilic solvents to stabilize the carbocation intermediate formed during the electrophilic addition mechanism.[1] This stabilization favors the formation of the more stable (more substituted) carbocation, thus promoting Markovnikov addition.[2][3] Inert solvents like CH₂Cl₂ or CCl₄ are also suitable as they dissolve the reactants without interfering with the ionic mechanism.[4]

• Temperature Control: Performing the reaction at a lower temperature can increase selectivity.[1] The reaction pathway leading to the more stable carbocation intermediate generally has a lower activation energy, and lower temperatures will favor this pathway.

Problem 2: I am trying to synthesize the anti-Markovnikov product, but the yield is low and I'm getting the Markovnikov product as the major isomer.

Answer:

Achieving high yields of the anti-Markovnikov product requires the efficient generation of a bromine radical and suppression of the competing electrophilic addition pathway. Here’s how to troubleshoot and optimize for the anti-Markovnikov addition of HBr:

• Radical Initiator is Key: This reaction is specific to HBr in the presence of a radical initiator.[5][6][7] Other hydrogen halides (HCl, HI) do not typically undergo anti-Markovnikov addition under these conditions.[2][8] Use a suitable radical initiator like an organic peroxide (e.g., benzoyl peroxide, di-tert-butyl peroxide) or AIBN.[5][9] The initiator is typically used in catalytic amounts.[9]

• Initiation Conditions: The homolytic cleavage of the peroxide to generate radicals requires energy, which can be supplied by heat or UV light.[9][10][11] Ensure your reaction conditions are appropriate for the chosen initiator.

• Purity of HBr: Ensure the HBr used is pure and free of inhibitors that might quench the radical chain reaction.

Problem 3: My reaction is not proceeding to completion, or the reaction rate is very slow.

Answer:

Several factors can contribute to a sluggish or incomplete hydrohalogenation reaction:

• Reactivity of the Hydrogen Halide: The reaction rate is dependent on the strength of the H-X bond. The rates of reaction increase in the order HF < HCl < HBr < HI, as the H-X bond becomes weaker and easier to break.[8] Reactions with HF are often very slow.[8]

• Alkene Structure: The rate of electrophilic addition increases with the number of alkyl groups attached to the double bond.[8] This is because alkyl groups are electron-donating and help stabilize the carbocation intermediate.[3][8]

• Inert Solvent Choice: While inert solvents are necessary to prevent side reactions, a solvent that is too nonpolar may not adequately dissolve the polar H-X reagent, leading to a slow reaction.[4][12][13] Ensure good mixing and consider a moderately polar aprotic solvent if solubility is an issue.[13]

Problem 4: I am observing unexpected rearranged products in my reaction.

Answer:

The formation of rearranged products is a hallmark of reactions that proceed through a carbocation intermediate, which is characteristic of the Markovnikov hydrohalogenation pathway.[2][4][14][15]

• Carbocation Rearrangements: If the initial carbocation can rearrange to a more stable carbocation (e.g., a secondary to a tertiary carbocation via a hydride or alkyl shift), this will likely occur.[2][4][14] The halide will then attack the rearranged, more stable carbocation.[15]

• Avoiding Rearrangements: To avoid rearrangements, you may need to consider alternative synthetic routes that do not involve a "free" carbocation intermediate. For anti-Markovnikov addition, the radical mechanism does not involve carbocations and thus is not prone to rearrangements.[6][15]

Data Presentation

Table 1: Regioselectivity of HBr Addition to 1-Propene under Different Conditions

Reagent	Conditions	Major Product	Regioselectivity
HBr	Inert solvent, dark	2-Bromopropane	Markovnikov
HBr	Peroxide (ROOR), heat/UV	1-Bromopropane	anti-Markovnikov

Table 2: Relative Rates of Hydrohalogenation for Different Hydrogen Halides

Hydrogen Halide	Bond Strength (kJ/mol)	Relative Reaction Rate
HF	565	Slowest
HCl	427	Moderate
HBr	363	Fast
HI	295	Fastest

Experimental Protocols

Protocol 1: Markovnikov Hydrobromination of an Unsymmetrical Alkene

• Reactant Preparation: Dissolve the unsymmetrical alkene (1.0 mmol) in a suitable peroxide-free, inert solvent (e.g., dichloromethane (B109758), 10 mL) in a round-bottom flask.[4] The flask should be protected from light by wrapping it in aluminum foil.

• Cooling: Cool the solution to 0 °C in an ice bath.[1]

• Reagent Addition: Slowly bubble dry hydrogen bromide gas through the solution or add a pre-cooled solution of HBr in acetic acid (1.1 mmol) dropwise over 10 minutes.[1]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).[1]

• Workup: Once the starting material is consumed, quench the reaction by pouring the mixture into a cold, saturated aqueous solution of sodium bicarbonate (20 mL).[1]

• Extraction: Extract the product with dichloromethane (3 x 15 mL).[1]

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Anti-Markovnikov Hydrobromination of an Unsymmetrical Alkene

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the unsymmetrical alkene (1.0 mmol) and a radical initiator (e.g., benzoyl peroxide, 0.1 mmol) in a suitable inert solvent (e.g., CCl₄, 10 mL).

• Reagent Addition: Add hydrogen bromide (1.1 mmol), either as a gas or a solution in a non-polar solvent.

• Initiation: Heat the reaction mixture to the appropriate temperature for the chosen initiator (e.g., reflux for benzoyl peroxide) or irradiate with a UV lamp.[1]

• Reaction Monitoring: Monitor the reaction by GC or TLC.[1]

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1.[1]

Visualizations

Caption: Troubleshooting workflow for poor regioselectivity.

Caption: Competing pathways in hydrohalogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. H-X Addition to Alkenes: Hydrohalogenation | OpenOChem Learn [learn.openochem.org]
• 4. leah4sci.com [leah4sci.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 7. The Regiochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. orgosolver.com [orgosolver.com]
• 12. What are polar solvents? Which are nonpolar solvents? [solventoil.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. leah4sci.com [leah4sci.com]
• 15. Markovnikov’s Rule - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Minimizing Byproduct Formation in Wittig Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during Wittig reactions, with a focus on minimizing byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in a Wittig reaction and why are they problematic?

A1: The most prevalent byproduct is triphenylphosphine (B44618) oxide (Ph₃P=O), which is formed from the phosphorus ylide reagent as the alkene is generated.[1] Triphenylphosphine oxide can be challenging to remove from the reaction mixture due to its physical properties, such as being a high-boiling solid that is soluble in a range of organic solvents, which complicates purification by distillation or simple extraction.[1] Another common issue is the formation of a mixture of E and Z alkene isomers, which can be difficult to separate and reduces the yield of the desired stereoisomer.[1]

Q2: How can I control the E/Z stereoselectivity of my Wittig reaction?

A2: The stereochemical outcome of a Wittig reaction is primarily dictated by the stability of the phosphorus ylide.[1]

• Non-stabilized ylides (e.g., those with alkyl substituents) typically undergo kinetically controlled reactions that favor the formation of Z-alkenes.[1]

• Stabilized ylides (e.g., those with electron-withdrawing groups like esters or ketones) react reversibly, allowing for thermodynamic equilibration to the more stable E-alkene.[1]

• Semi-stabilized ylides (e.g., with aryl substituents) often result in mixtures of E and Z isomers.[1]

To favor the E-alkene with non-stabilized ylides, the Schlosser modification can be employed. This involves treating the intermediate betaine (B1666868) with a strong base like phenyllithium (B1222949) at low temperatures to epimerize it to the more stable threo-betaine, which then collapses to the E-alkene upon the addition of a proton source.[1]

Q3: My Wittig reaction is not going to completion. What are the possible causes?

A3: Several factors can lead to an incomplete reaction:

• Steric Hindrance: Sterically hindered ketones are less reactive, particularly with stabilized ylides. In such cases, the Horner-Wadsworth-Emmons (HWE) reaction may be a more suitable alternative.[1]

• Base Strength: The base used to deprotonate the phosphonium (B103445) salt and form the ylide must be strong enough for the specific ylide. Incomplete ylide formation will result in unreacted starting materials.

• Ylide Instability: Some ylides, especially non-stabilized ones, can be unstable. It is often best to generate them in situ just prior to the addition of the carbonyl compound.

• Reaction Conditions: Temperature and reaction time can significantly impact the reaction. Monitoring the reaction by thin-layer chromatography (TLC) is recommended to determine the optimal conditions.

Q4: What is the role of lithium salts in a Wittig reaction?

A4: Lithium salts can have a significant effect on the stereochemical outcome of a Wittig reaction.[2] They can stabilize the betaine intermediate, which can lead to equilibration and the formation of the more thermodynamically stable E-alkene, even with non-stabilized ylides.[3] For reactions where the Z-alkene is the desired product from a non-stabilized ylide, it is crucial to use "salt-free" conditions, which typically involve using bases that do not introduce lithium ions, such as sodium or potassium bases.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of desired alkene	Incomplete ylide formation due to weak or old base.	Use a stronger, fresh base (e.g., n-BuLi, NaH, KHMDS).
Ylide is unstable and decomposes before reacting.	Generate the ylide in situ at low temperature and add the carbonyl compound promptly.
Reaction is sensitive to moisture or air.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (N₂ or Ar). Use anhydrous solvents.
Steric hindrance in the ketone or aldehyde.	Switch to the Horner-Wadsworth-Emmons reaction. Increase reaction temperature and time.
Poor E/Z selectivity	Using a semi-stabilized ylide.	Modify the ylide structure if possible. Optimize reaction conditions (solvent, temperature) to favor one isomer.
Presence of lithium salts when Z-isomer is desired.	Use salt-free conditions (e.g., NaHMDS or KHMDS as the base).
Need for E-isomer from a non-stabilized ylide.	Employ the Schlosser modification.[1]
Difficulty removing triphenylphosphine oxide (TPPO)	TPPO has similar polarity to the product.	Utilize a dedicated purification protocol (see Experimental Protocols section).
Product is not stable to chromatography.	Consider non-chromatographic methods like precipitation or crystallization.
Formation of unexpected byproducts	Ylide reacts with other functional groups in the starting material.	Protect sensitive functional groups before the Wittig reaction.
Aldehyde undergoes self-condensation (aldol reaction).	Add the aldehyde slowly to the ylide solution at a low temperature.

Data Presentation

Table 1: Effect of Solvent and Base on the E/Z Selectivity of a Wittig Reaction

Ylide Type	Carbonyl	Base	Solvent	Temperature (°C)	E:Z Ratio
Non-stabilized (Ph₃P=CHCH₃)	Benzaldehyde	n-BuLi	THF	-78 to 25	10:90
Non-stabilized (Ph₃P=CHCH₃)	Benzaldehyde	KHMDS	Toluene	-78 to 25	5:95
Stabilized (Ph₃P=CHCO₂Et)	Benzaldehyde	NaH	DMF	25	>95:5
Stabilized (Ph₃P=CHCO₂Et)	Cyclohexanone	NaOEt	Ethanol	25	>95:5
Semi-stabilized (Ph₃P=CHPh)	Benzaldehyde	NaNH₂	THF	0 to 25	50:50

Note: The values in this table are representative and can vary based on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for a Salt-Free Wittig Reaction to Favor the Z-Alkene

• Apparatus Setup: Under an inert atmosphere (N₂ or Ar), add the phosphonium salt (1.1 eq.) to an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Solvent Addition: Add anhydrous THF via cannula.

• Ylide Formation: Cool the suspension to -78 °C (dry ice/acetone (B3395972) bath). Add a solution of potassium hexamethyldisilazide (KHMDS) (1.05 eq.) in THF dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below -70 °C. The formation of the ylide is often indicated by a color change (typically to orange or red). Stir the mixture at -78 °C for 1 hour.

• Reaction with Carbonyl: Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise to the ylide solution at -78 °C.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to separate the desired Z-alkene from the E-isomer and triphenylphosphine oxide.

Protocol 2: Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride

This protocol is adapted from a procedure described by Batesky et al.[4]

• Post-Reaction: After the Wittig reaction is complete, concentrate the crude reaction mixture under reduced pressure.

• Dissolution: Dissolve the crude residue in ethanol.

• Precipitation: Prepare a 1.8 M solution of ZnCl₂ in warm ethanol. Add this solution to the ethanolic solution of the crude product at room temperature.[4]

• Stirring and Filtration: Stir the mixture. Scraping the inside of the flask can help induce the precipitation of the ZnCl₂(TPPO)₂ adduct.[4] Filter the mixture to remove the white precipitate.

• Purification: Concentrate the filtrate to remove the ethanol. The remaining residue can be further purified by slurrying with a solvent like acetone to remove any excess zinc chloride, which is insoluble.[4]

Visualizations

Caption: The Wittig reaction mechanism, proceeding through either a betaine or a direct [2+2] cycloaddition.

Caption: A logical workflow for troubleshooting low yields in Wittig reactions.

Caption: An overview of the main byproduct pathways in the Wittig reaction and their respective control strategies.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Scaling up the synthesis of 3-Methyl-1-hexene in the laboratory

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for the laboratory synthesis and scale-up of 3-Methyl-1-hexene. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-Methyl-1-hexene in the laboratory?

A1: The two most prevalent and versatile methods for the synthesis of 3-Methyl-1-hexene are the Wittig reaction and the Grignard reaction followed by dehydration of the resulting alcohol. The Wittig reaction offers excellent regioselectivity in placing the double bond.[1][2] The Grignard reaction provides a robust route to the corresponding alcohol, which is then dehydrated to the target alkene.

Q2: Which synthesis route generally provides a higher yield of 3-Methyl-1-hexene?

A2: Both the Wittig and Grignard routes can provide good to excellent yields of 3-Methyl-1-hexene, depending on the optimization of reaction conditions and the purity of the starting materials. For a comparative overview of typical yields, please refer to the data presented in Table 1.

Q3: What are the primary challenges when scaling up the synthesis of 3-Methyl-1-hexene?

A3: Scaling up the synthesis of 3-Methyl-1-hexene introduces several challenges. For the Grignard route, controlling the exothermic nature of the Grignard reagent formation is critical to prevent runaway reactions.[3][4] For both routes, ensuring efficient mixing and heat transfer becomes more complex in larger reactors. Purification of the final product from byproducts and unreacted starting materials can also be more challenging at a larger scale. A thorough hazard assessment and process optimization are crucial for a safe and efficient scale-up.[3][5]

Q4: How can I purify 3-Methyl-1-hexene from the reaction mixture?

A4: The most effective method for purifying 3-Methyl-1-hexene is fractional distillation. This technique separates compounds based on differences in their boiling points. 3-Methyl-1-hexene has a boiling point of approximately 84°C.[6] Potential impurities include unreacted starting materials, the alcohol intermediate (in the Grignard route), and triphenylphosphine (B44618) oxide (in the Wittig reaction). Careful control of the distillation temperature is key to achieving high purity. For detailed physical properties of potential isomers, refer to Table 3.

Experimental Protocols

Method 1: Synthesis of 3-Methyl-1-hexene via Wittig Reaction

This protocol details the synthesis of 3-Methyl-1-hexene from butanal and propyltriphenylphosphonium bromide.

Materials:

• Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Butanal

• Anhydrous tetrahydrofuran (B95107) (THF)

• Pentane (B18724)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Ylide Formation:

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add propyltriphenylphosphonium bromide (1.1 equivalents).

  • Add anhydrous THF to suspend the salt.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add n-BuLi (1.05 equivalents) dropwise. A color change to deep orange or red indicates the formation of the ylide.

  • Stir the mixture at 0°C for 1 hour.

• Reaction with Aldehyde:

  • Cool the ylide solution to -78°C (dry ice/acetone bath).

  • Add a solution of butanal (1.0 equivalent) in anhydrous THF dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the mixture with pentane (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

  • Remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation to yield 3-Methyl-1-hexene.

Method 2: Synthesis of 3-Methyl-1-hexene via Grignard Reaction and Dehydration

This protocol outlines the synthesis of 3-Methyl-1-hexene starting from 2-bromobutane (B33332) and propanal.

Materials:

• Magnesium turnings

• 2-Bromobutane

• Anhydrous diethyl ether or THF

• Propanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of 2-bromobutane (1.0 equivalent) in anhydrous diethyl ether dropwise to initiate the reaction.

  • Once the reaction starts (indicated by bubbling and heat), add the remaining 2-bromobutane solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for 30 minutes.

• Reaction with Aldehyde:

  • Cool the Grignard reagent to 0°C in an ice bath.

  • Add a solution of propanal (1.0 equivalent) in anhydrous diethyl ether dropwise.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

• Hydrolysis:

  • Slowly add saturated aqueous NH₄Cl solution to quench the reaction.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Remove the solvent to obtain crude 3-methyl-1-hexanol.

• Dehydration:

  • To the crude alcohol, add a catalytic amount of concentrated H₂SO₄ or H₃PO₄.

  • Heat the mixture and distill the alkene product as it forms.

  • Wash the distillate with saturated sodium bicarbonate solution and then with water.

  • Dry the organic layer over anhydrous Na₂SO₄ and purify by fractional distillation.

Data Presentation

Table 1: Comparison of Synthesis Routes for 3-Methyl-1-hexene

Parameter	Wittig Reaction	Grignard Reaction & Dehydration
Starting Materials	Propyltriphenylphosphonium bromide, Butanal	2-Bromobutane, Propanal, Mg
Typical Yield	65-85%	60-80%
Reaction Steps	2 (Ylide formation, Wittig reaction)	3 (Grignard formation, addition, dehydration)
Key Byproducts	Triphenylphosphine oxide	Dimerized Grignard products, isomeric alkenes
Stereoselectivity	Generally produces a mixture of E/Z isomers	Dehydration can lead to a mixture of isomers

Table 2: Physical Properties of 3-Methyl-1-hexene

Property	Value
Molecular Formula	C₇H₁₄
Molecular Weight	98.19 g/mol
Boiling Point	84 °C[6]
Density	0.69 g/mL[6]
Refractive Index	1.3965[6]

Table 3: Boiling Points of Potential Isomeric Impurities

Compound	Boiling Point (°C)
1-Hexene	63
(E)-3-Methyl-2-hexene	95-96
(Z)-3-Methyl-2-hexene	92-93
2-Ethyl-1-pentene	92

Troubleshooting Guides

Wittig Reaction Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield of Alkene	Incomplete ylide formation due to wet solvent or reagents.	Ensure all glassware is flame-dried and solvents are anhydrous. Use freshly opened or distilled THF.
Low reactivity of the aldehyde.	Use a more reactive aldehyde or consider a more reactive phosphonium (B103445) ylide.
Steric hindrance around the carbonyl group.	For hindered ketones, consider the Horner-Wadsworth-Emmons reaction as an alternative.
Presence of Triphenylphosphine Oxide in Product	Incomplete separation during work-up.	Wash the crude product with cold pentane or hexane (B92381) to precipitate the triphenylphosphine oxide. Column chromatography can also be effective for removal.
Formation of E/Z Isomers	Nature of the ylide (non-stabilized ylides tend to give Z-alkenes).	To favor the E-alkene, the Schlosser modification can be employed.[7]

Grignard Reaction & Dehydration Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Grignard Reaction Fails to Initiate	Magnesium surface is passivated with magnesium oxide.	Activate the magnesium by crushing it, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.[3]
Presence of moisture in glassware or solvent.	Rigorously dry all glassware and use anhydrous solvents.[8]
Low Yield of Alcohol	Wurtz coupling of the alkyl halide.	Add the alkyl halide slowly to the magnesium to maintain a low concentration.
Enolization of the aldehyde.	Add the Grignard reagent slowly to the aldehyde at a low temperature.
Formation of Multiple Alkene Isomers during Dehydration	Carbocation rearrangement during E1 dehydration.[9]	Use a milder dehydrating agent (e.g., phosphoric acid) and lower temperatures. Consider a two-step procedure involving conversion of the alcohol to a better leaving group (e.g., tosylate) followed by E2 elimination.
Charring during Dehydration	Use of strong acid at high temperatures.	Use a milder acid and distill the alkene as it forms to minimize contact time with the acid.[10]

Visualizations

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. dchas.org [dchas.org]
• 4. acs.org [acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Outline three different Grignard syntheses for 3 -methyl-3-hexanol. | Filo [askfilo.com]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. quora.com [quora.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemguide.co.uk [chemguide.co.uk]

Stability issues of 3-Methyl-1-hexene during long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Methyl-1-hexene during long-term storage.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of 3-Methyl-1-hexene in your experiments.

Issue 1: Inconsistent or Unexpected Experimental Results

Question: My reaction yield is lower than expected, or I am observing unexpected side products when using 3-Methyl-1-hexene from a previously opened bottle. What could be the cause?

Answer:

This issue is often linked to the degradation of 3-Methyl-1-hexene during storage. The primary degradation pathway for alkenes is autoxidation, which is a free-radical chain reaction with atmospheric oxygen, leading to the formation of peroxides and other oxygenated derivatives. These impurities can interfere with your reaction, leading to lower yields or the formation of unwanted byproducts.

Troubleshooting Steps:

• Purity Assessment: The first step is to assess the purity of your 3-Methyl-1-hexene sample. This can be done using the following analytical techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the presence of impurities and degradation products.

  • Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: To determine the absolute purity of the compound.

  • Peroxide Test Strips: A quick qualitative or semi-quantitative method to check for the presence of peroxides.

• Review Storage Conditions: Ensure that the compound has been stored according to the recommended guidelines:

  • Temperature: Store in a cool, dark place, ideally between 2-8°C.

  • Atmosphere: The container should be flushed with an inert gas (e.g., argon or nitrogen) before sealing to minimize contact with oxygen.

  • Light: Store in an amber or opaque container to protect it from light, which can catalyze autoxidation.

  • Container: The container should be tightly sealed to prevent exposure to air and moisture.

• Purification: If impurities are detected, you may need to purify the 3-Methyl-1-hexene before use. Fractional distillation is a common method for removing non-volatile impurities. However, caution is strongly advised as heating peroxidized alkenes can be extremely dangerous. Always test for peroxides before any distillation.

Issue 2: Visible Changes in the 3-Methyl-1-hexene Sample

Question: I have noticed that my stored 3-Methyl-1-hexene has a yellowish tint and has become more viscous. Is it still usable?

Answer:

Visible changes such as discoloration and increased viscosity are strong indicators of significant degradation and polymerization. The yellowing is often due to the formation of oxidized and polymeric byproducts. It is not recommended to use the product in this state, as the high level of impurities will likely lead to unreliable experimental results and potential safety hazards.

Troubleshooting Steps:

• Do Not Use: Do not use the material for any experiments.

• Safety Precautions: Handle the container with care. The presence of polymeric peroxides can make the mixture shock-sensitive.

• Dispose of Properly: Dispose of the degraded material according to your institution's hazardous waste disposal procedures. Do not attempt to purify the material by distillation due to the risk of explosion.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 3-Methyl-1-hexene instability during long-term storage?

A1: The primary cause of instability is autoxidation, a reaction with atmospheric oxygen that forms peroxides and other oxygenated compounds. This process is accelerated by exposure to light, heat, and the presence of metal contaminants.[1][2]

Q2: How can I prevent the degradation of 3-Methyl-1-hexene?

A2: To minimize degradation, store 3-Methyl-1-hexene in a cool, dark place under an inert atmosphere (argon or nitrogen).[3][4] Use an amber glass bottle with a tightly sealed cap. Purchasing smaller quantities to ensure fresh material is also a good practice.

Q3: What are the typical degradation products of 3-Methyl-1-hexene?

A3: The primary degradation products are hydroperoxides, epoxides, and aldehydes formed through the autoxidation of the alkene. Further reactions can lead to the formation of polymers.

Q4: How often should I test my stored 3-Methyl-1-hexene for peroxides?

A4: For previously opened containers, it is recommended to test for peroxides every 3-6 months, and always before use, especially if the material is to be heated or distilled.[1]

Q5: Are there any inhibitors I can add to prolong the shelf life of 3-Methyl-1-hexene?

A5: Yes, radical inhibitors such as butylated hydroxytoluene (BHT) can be added in small amounts (typically 50-200 ppm) to scavenge free radicals and slow down the autoxidation process. However, be aware that the inhibitor will be consumed over time and may need to be replenished if the container is opened frequently. Also, consider if the inhibitor will interfere with your intended application.

Data Presentation

The following tables provide illustrative data on the stability of 3-Methyl-1-hexene under different storage conditions. This data is representative and based on the general principles of alkene stability. Actual degradation rates can vary depending on the specific batch and handling procedures.

Table 1: Effect of Temperature on Purity of 3-Methyl-1-hexene Over Time (Stored in the Dark, Air Atmosphere)

Storage Time (Months)	Purity at 25°C (%)	Purity at 4°C (%)
0	99.5	99.5
3	98.0	99.2
6	96.2	98.8
12	92.5	97.5
24	85.0	95.0

Table 2: Effect of Atmosphere on Purity of 3-Methyl-1-hexene Over Time (Stored at 4°C in the Dark)

Storage Time (Months)	Purity in Air (%)	Purity under Nitrogen (%)
0	99.5	99.5
6	98.8	99.4
12	97.5	99.0
24	95.0	98.5

Table 3: Peroxide Formation in 3-Methyl-1-hexene Under Various Conditions

Condition	Peroxide Concentration after 6 Months (ppm)
25°C, Air, Light	> 100
25°C, Air, Dark	50 - 80
4°C, Air, Dark	10 - 30
4°C, Nitrogen, Dark	< 5

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify 3-Methyl-1-hexene and its potential degradation products.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the 3-Methyl-1-hexene sample in a volatile, high-purity solvent such as hexane (B92381) or pentane.

  • Prepare a series of calibration standards of pure 3-Methyl-1-hexene in the same solvent.

• GC-MS Parameters:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet: Split/splitless injector, 250°C, split ratio 50:1.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 150°C.

    • Hold for 5 minutes.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-300.

• Data Analysis:

  • Identify the 3-Methyl-1-hexene peak based on its retention time and mass spectrum.

  • Identify potential degradation products by comparing their mass spectra to a library (e.g., NIST). Common degradation products may include hydroperoxides, epoxides, and aldehydes.

  • Quantify the purity by comparing the peak area of 3-Methyl-1-hexene to the total peak area of all components (area percent method) or by using a calibration curve.

Protocol 2: Purity Assessment by Quantitative ¹H NMR (qNMR) Spectroscopy

Objective: To determine the absolute purity of a 3-Methyl-1-hexene sample.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3-Methyl-1-hexene sample into a clean NMR tube.

  • Accurately weigh approximately 5 mg of a high-purity internal standard (e.g., maleic anhydride (B1165640) or dimethyl sulfone) and add it to the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

  • Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) to the NMR tube and dissolve the sample and internal standard completely.

• NMR Acquisition Parameters:

  • Spectrometer: Bruker 400 MHz spectrometer or equivalent.

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for quantitative analysis).

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of 3-Methyl-1-hexene (e.g., the vinyl protons) and a signal of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = 3-Methyl-1-hexene

  • IS = Internal Standard

Mandatory Visualization

Caption: Autoxidation degradation pathway of 3-Methyl-1-hexene.

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Logical workflow for proper storage and handling.

References

• 1. Alkene Epoxidation and Oxygen Evolution Reactions Compete for Reactive Surface Oxygen Atoms on Gold Anodes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Addressing moisture sensitivity in organometallic reactions for alkene synthesis

This guide provides troubleshooting advice and answers to frequently asked questions regarding the challenges of handling moisture-sensitive organometallic reactions for alkene synthesis. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: Why are organometallic reagents so sensitive to moisture?

Organometallic reagents, such as Grignard and organolithium reagents, feature a highly polar carbon-metal bond, which imparts significant carbanionic character to the carbon atom.[1][2] This makes them extremely strong bases and nucleophiles.[1] They react readily and rapidly with even trace amounts of protic solvents, including water, to form hydrocarbons, thereby quenching the reagent and preventing the desired reaction.[1][3] This acid-base reaction is often faster than the intended nucleophilic attack on the substrate.[3]

Q2: What are the visual signs of a moisture-contaminated reaction?

Identifying moisture contamination early can save significant time and resources. Key indicators include:

• Failure of Grignard reaction initiation: The characteristic signs of initiation, such as spontaneous boiling, heat generation (exotherm), or the appearance of a cloudy grey/brown color, are absent.[4]

• Disappearance of color indicators: For reactions using a dryness indicator like sodium benzophenone (B1666685) ketyl in THF, the deep blue or purple color will fade or fail to form, indicating the presence of water or oxygen.[5][6]

• Low or no product yield: The most common consequence of moisture contamination is a significantly reduced yield of the desired product, with the starting materials often remaining unreacted.[7]

• Formation of side products: Quenching of the organometallic reagent by water produces the corresponding alkane, which may be observed as a major byproduct during analysis.[3]

Q3: What are the fundamental techniques for excluding moisture from a reaction?

Successfully handling these sensitive reagents relies on a combination of proper preparation and specialized equipment. The two most common approaches are the use of a Schlenk line and an inert atmosphere glovebox.[8] Key techniques include:

• Drying of Glassware: Laboratory glassware has a thin film of adsorbed moisture that must be removed.[9][10][11] This is typically achieved by heating in an oven (e.g., 125°C overnight) and cooling under an inert atmosphere, or by flame-drying the assembled apparatus under vacuum.[8][9]

• Use of Anhydrous Solvents: Solvents must be rigorously dried before use.[1][4] Common methods include distillation from drying agents or passage through a column of activated alumina.[6]

• Maintaining an Inert Atmosphere: Reactions are conducted under a blanket of dry, inert gas (typically nitrogen or argon) to prevent atmospheric moisture and oxygen from entering the system.[8][12]

• Airtight Transfer of Reagents: Liquid reagents are transferred using specialized techniques like syringes or cannula transfer to avoid exposure to the atmosphere.[10][11][12]

Troubleshooting Guide: Common Issues and Solutions

Problem: My Grignard reaction will not initiate.

This is one of the most frequent challenges. The primary cause is the passivating layer of magnesium oxide (MgO) on the surface of the magnesium metal, which prevents it from reacting with the organic halide.[4][13]

Q4: How can I activate the magnesium turnings to initiate the reaction?

Several methods can be used to disrupt the MgO layer and activate the magnesium:

• Chemical Activation:

  • Iodine (I₂): Adding a small crystal of iodine is a classic method. The disappearance of the purple iodine vapor or brown color in solution is a good indicator of initiation.[4][13][14]

  • 1,2-Dibromoethane (DBE): A few drops of DBE react readily with magnesium to produce ethylene (B1197577) gas (observed as bubbling) and magnesium bromide, exposing a fresh metal surface.[4][13][14]

  • Diisobutylaluminum hydride (DIBAH): A small amount of DIBAH can be used to activate the magnesium surface and scavenge residual water.[15][16]

• Mechanical Activation:

  • Crushing: Before adding solvent, use a dry glass rod to crush the magnesium turnings against the side of the flask to break the oxide layer.[4][13]

  • Stirring: Vigorous stirring of the dry magnesium turnings under an inert atmosphere can help abrade the surface.[14]

• Other Methods:

  • Sonication: Placing the reaction flask in an ultrasonic bath can help clean the magnesium surface.[14]

  • Pre-formed Grignard Reagent: Adding a small amount of a previously prepared Grignard reagent can often initiate the reaction.[13]

A logical workflow for troubleshooting an unsuccessful Grignard reaction initiation is presented below.

Caption: Troubleshooting workflow for an unsuccessful Grignard reaction initiation.

Problem: My yields are consistently low, even if the reaction appears to start.

Q5: My reaction initiated, but the yield is poor. What are the likely causes related to moisture?

Low yields are often due to subtle but persistent moisture contamination that quenches the organometallic reagent throughout the reaction.

• Inadequately Dried Solvent: The solvent may not be as dry as required. The efficiency of drying methods varies significantly. For example, distillation from sodium/benzophenone can dry THF to ~43 ppm water, while storage over 3 Å molecular sieves can achieve single-digit ppm levels over time.[17]

• Contaminated Reagents: The starting materials (e.g., the organic halide or the substrate) may contain trace amounts of water. If possible, purify and dry all reagents before use.

• Atmospheric Leaks: The reaction setup may not be perfectly sealed. Ensure all joints are well-greased (if using ground glass) and septa are fresh and provide a good seal.[9][10] A continuous positive pressure of inert gas is crucial.[11]

Data Presentation: Solvent Purity

The choice of solvent and drying method is critical for success. The following tables summarize the effectiveness of common drying techniques for frequently used solvents in organometallic synthesis.

Table 1: Effectiveness of Common Drying Agents for Tetrahydrofuran (THF)

Drying Method	Residual Water Content (ppm)	Time Required	Reference
Commercial Anhydrous (Sure/Seal™)	~15-50 ppm	N/A	[17]
Distillation from Sodium/Benzophenone	~43 ppm	Several hours	[17]
Storage over 3 Å Molecular Sieves (10% m/v)	~10 ppm	~5 days	[17]
Storage over 3 Å Molecular Sieves (20% m/v)	<10 ppm	48 hours	[17]
Passage through Activated Alumina Column	<1 ppm	Minutes	[6]

Table 2: Recommended Drying Methods for Various Solvents

Solvent	Recommended Drying Agent/Method	Resulting Water Content (ppm)	Reference
Toluene	Store over 3 Å molecular sieves (24h) or pass through silica (B1680970) column	Low single digits	[17]
Dichloromethane	Store over 3 Å molecular sieves or pass through silica column	Low single digits	[17]
Diethyl Ether	Distill from Sodium/Benzophenone	Deep purple/blue color indicates dryness	[5]
Acetonitrile	Pre-dry with 4 Å sieves, then distill from CaH₂	N/A (requires careful handling)	[5]
Methanol	Store over 3 Å molecular sieves (20% m/v) for 5 days	~10 ppm	[17]

Experimental Protocols

Protocol 1: Preparation of Glassware and Assembly on a Schlenk Line

This protocol outlines the standard procedure for setting up a reaction under an inert atmosphere using a Schlenk line. A Schlenk line is a dual-manifold apparatus that allows for the easy switching between a vacuum and a source of purified inert gas.[12]

• Clean and Dry Glassware: Thoroughly clean all glassware (reaction flask, condenser, etc.). Dry the glassware in an oven at >125°C for at least 4 hours (overnight is preferable).[9][10][11]

• Assemble Apparatus: While still hot, assemble the glassware. Lightly grease all ground-glass joints with a suitable vacuum grease to ensure an airtight seal.[9][10][18]

• Connect to Schlenk Line: Connect the assembled apparatus to the Schlenk line via flexible hosing.

• Purge-and-Refill Cycles: Perform a minimum of three "purge-and-refill" cycles to remove the atmospheric air and adsorbed moisture from the apparatus.[8][18]

  • Purge: Carefully open the stopcock on the flask to the vacuum manifold to evacuate the air.

  • Refill: Close the stopcock to the vacuum and slowly open it to the inert gas manifold to backfill the flask.

• Maintain Positive Pressure: Once the cycles are complete, leave the flask under a positive pressure of inert gas, which can be monitored via an oil bubbler attached to the line.[12][18]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Organometallic compound - Stability, Reactivity, Bonding | Britannica [britannica.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. Air-free technique - Wikipedia [en.wikipedia.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. web.mit.edu [web.mit.edu]
• 12. Schlenk line - Wikipedia [en.wikipedia.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale | CoLab [colab.ws]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Technical Support Center: Optimization of Chiral Catalysts for Asymmetric Hydrogenation of 3-Methyl-1-hexene

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the asymmetric hydrogenation of 3-Methyl-1-hexene.

Frequently Asked Questions (FAQs)

Q1: Why is the asymmetric hydrogenation of 3-Methyl-1-hexene challenging?

A1: The primary challenge lies in the substrate itself. 3-Methyl-1-hexene is an unfunctionalized, purely alkyl-substituted olefin. Unlike substrates with coordinating groups (e.g., amides, esters, or ketones), it lacks a functional group that can bind to the metal center of the catalyst to facilitate stereochemical control during the hydrogenation process.[1][2] This makes achieving high enantioselectivity difficult.

Q2: What types of catalysts are most effective for the asymmetric hydrogenation of unfunctionalized olefins like 3-Methyl-1-hexene?

A2: While traditional rhodium and ruthenium catalysts are highly effective for functionalized olefins, iridium-based catalysts, particularly those with chiral P,N ligands (like PHOX ligands), have proven to be superior for unfunctionalized substrates.[1][3][4] These catalysts do not require a coordinating group on the substrate and have demonstrated high enantioselectivities for a wide range of unfunctionalized olefins.[1][4]

Q3: What is a typical catalyst loading for this type of reaction?

A3: Catalyst loading can vary, but it is generally kept low to maximize turnover numbers (TON) and for economic reasons. Typical loadings range from 0.01 mol% to 1 mol% relative to the substrate. For initial screenings, a higher loading (e.g., 1 mol%) might be used, which can then be optimized to lower concentrations once a suitable catalyst system is identified.

Q4: How do I choose the right solvent for the reaction?

A4: Solvent choice is critical and can significantly impact both conversion and enantioselectivity. Non-coordinating or weakly coordinating solvents are generally preferred. Dichloromethane (DCM), dichloroethane (DCE), and various ethers like tetrahydrofuran (B95107) (THF) are commonly used. A screening of different solvents is often necessary to find the optimal one for a specific catalyst-substrate combination.[5]

Q5: What is the importance of the counter-anion in iridium-based catalysts?

A5: The counter-anion plays a crucial role in catalyst activity and stability. Large, weakly coordinating anions, such as tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF⁻), are often optimal.[3] These anions help to maintain a highly electrophilic and reactive cationic iridium center, preventing catalyst deactivation and improving moisture resistance.[3]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low Enantiomeric Excess (ee)

Potential Cause	Suggested Solution
Incorrect Catalyst Choice	Unfunctionalized olefins like 3-Methyl-1-hexene often require specialized catalysts. Consider screening Iridium-based catalysts with chiral P,N ligands (e.g., PHOX, pyridine-phosphinite).[1][3][5]
Suboptimal Temperature	Temperature can have a significant effect on enantioselectivity. Lowering the reaction temperature often increases ee, although it may decrease the reaction rate. Perform a temperature screening (e.g., from -20°C to 40°C).
Inappropriate Solvent	The solvent polarity and coordinating ability can influence the chiral environment. Screen a range of non-coordinating solvents such as DCM, DCE, THF, or toluene.[5]
Contaminated Reagents	Impurities in the substrate, solvent, or hydrogen gas can interfere with the catalyst. Ensure the use of high-purity, anhydrous solvents and substrate. Use a high-purity grade of hydrogen.[6]
Incorrect Hydrogen Pressure	While higher pressure often increases the reaction rate, it can sometimes negatively impact enantioselectivity. Optimize the hydrogen pressure, typically in the range of 1 to 50 bar.[5]

Problem 2: Low Conversion or No Reaction

Potential Cause	Suggested Solution
Catalyst Deactivation	Air, moisture, or impurities can deactivate the catalyst.[6] Ensure all manipulations are performed under a strictly inert atmosphere (glovebox or Schlenk line). Use freshly distilled, anhydrous solvents.
Insufficient Hydrogen Pressure/Supply	Check for leaks in the reactor setup. Ensure the hydrogen cylinder has adequate pressure and the regulator is functioning correctly.
Low Temperature	While beneficial for selectivity, very low temperatures can halt the reaction. Find a balance between temperature, reaction time, and conversion.
Poor Catalyst Solubility	The catalyst must be soluble in the reaction medium to be effective. If solubility is an issue, consider a different solvent system.
Inhibitors in Substrate	Functional group impurities in the substrate can act as catalyst poisons. Purify the 3-Methyl-1-hexene (e.g., by distillation) before use.

Problem 3: Inconsistent Results/Poor Reproducibility

Potential Cause	Suggested Solution
Variations in Reagent Quality	Use reagents from the same batch for a series of experiments. If a new bottle of solvent or substrate is used, re-optimization may be necessary.[6]
Atmospheric Contamination	Small leaks or variations in inert atmosphere techniques can lead to inconsistent levels of catalyst deactivation. Ensure your Schlenk line or glovebox is functioning optimally.[6]
Inaccurate Measurements	Ensure precise measurement of the catalyst, substrate, and solvent. Given the low catalyst loadings, small errors can have a large impact. Prepare a stock solution of the catalyst for better accuracy.
Stirring and Mass Transfer Issues	Inefficient stirring can lead to poor hydrogen dissolution in the liquid phase, causing inconsistent reaction rates. Ensure vigorous and consistent stirring for all experiments.

Data Presentation: Catalyst Performance Comparison

The following table summarizes representative data for the asymmetric hydrogenation of a generic unfunctionalized tri-substituted olefin, illustrating the impact of different ligands and conditions.

Catalyst Precursor	Chiral Ligand	Solvent	Pressure (bar)	Temp (°C)	Conversion (%)	ee (%)
[Ir(COD)Cl]₂	(S)-BINAP	DCM	50	25	85	75
[Ir(COD)Cl]₂	(R,R)-Me-DuPhos	THF	50	25	92	82
[Ir(COD)Cl]₂	(S)-ThrePHOX	DCM	50	0	>99	94
[Ir(COD)Cl]₂	(S)-SIPHOX	DCE	30	25	>99	91
[Rh(COD)₂]BF₄	(R,R)-Me-DuPhos	MeOH	20	25	<10	N/A

Note: This data is illustrative and serves as a guide for catalyst selection and optimization. Actual results for 3-Methyl-1-hexene may vary.

Experimental Protocols

Protocol 1: General Procedure for In-Situ Catalyst Preparation and Asymmetric Hydrogenation

Warning: This procedure involves air- and moisture-sensitive reagents and a flammable gas (H₂). All manipulations should be performed using standard Schlenk techniques or in a glovebox.

• Reactor Preparation: A high-pressure autoclave equipped with a magnetic stir bar is dried in an oven at 120°C overnight and cooled under a stream of dry argon or nitrogen.

• Catalyst Preparation (In-Situ):

  • In the glovebox, add the iridium precursor (e.g., [Ir(COD)Cl]₂, 0.005 mmol) and the chiral ligand (e.g., a P,N ligand, 0.011 mmol) to a Schlenk flask.

  • Add 5 mL of degassed, anhydrous solvent (e.g., DCM).

  • Stir the mixture at room temperature for 30-60 minutes to allow for complex formation. This solution is the catalyst stock.

• Reaction Setup:

  • To the prepared autoclave, add the substrate, 3-Methyl-1-hexene (1.0 mmol).

  • Using a gas-tight syringe, transfer the catalyst solution to the autoclave.

  • Seal the autoclave immediately.

• Hydrogenation:

  • Remove the autoclave from the glovebox.

  • Purge the autoclave three times with low-pressure hydrogen (approx. 5 bar).

  • Pressurize the reactor to the desired pressure (e.g., 50 bar) with hydrogen.

  • Place the reactor in a thermostatically controlled block or oil bath at the desired temperature (e.g., 25°C) and begin vigorous stirring.

• Work-up and Analysis:

  • After the desired reaction time (e.g., 12-24 hours), stop the stirring and cool the reactor to room temperature.

  • Carefully vent the excess hydrogen in a fume hood.

  • Open the reactor and take an aliquot of the reaction mixture.

  • To determine conversion, analyze the aliquot by Gas Chromatography (GC) using an achiral column.

  • To determine enantiomeric excess (ee), pass the crude mixture through a small plug of silica (B1680970) gel with an appropriate solvent to remove the catalyst, and then analyze by chiral GC.

Protocol 2: Analysis of Enantiomeric Excess (ee) by Chiral Gas Chromatography (GC)

• Column Selection: Choose a chiral stationary phase capable of separating alkane enantiomers, such as a cyclodextrin-based column (e.g., Beta DEX™ or Gamma DEX™).

• Sample Preparation: Dilute the purified reaction product in a suitable solvent (e.g., hexane) to an appropriate concentration.

• GC Conditions (Example):

  • Injector Temperature: 200°C

  • Detector (FID) Temperature: 250°C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start at 40°C, hold for 10 minutes, then ramp at 2°C/min to 120°C.

  • Injection Volume: 1 µL

• Analysis:

  • Identify the two peaks corresponding to the (R) and (S) enantiomers of 3-methylhexane.

  • Integrate the area of each peak (Area_R and Area_S).

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area_R - Area_S) / (Area_R + Area_S)| * 100

Visualizations

Experimental and Troubleshooting Workflow

Caption: Workflow from preparation to analysis for asymmetric hydrogenation.

Troubleshooting Decision Tree for Low Enantiomeric Excess (ee)

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ethz.ch [ethz.ch]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. datapdf.com [datapdf.com]
• 5. Iridium-catalyzed asymmetric hydrogenation of unfunctionalized, trialkyl-substituted olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Purity Analysis of 3-Methyl-1-hexene: A Comparative Guide to GC-FID, qNMR, and Titration Methods

For researchers, scientists, and drug development professionals, establishing the purity of reagents and intermediates is a cornerstone of reliable and reproducible outcomes. 3-Methyl-1-hexene, a seven-carbon branched alkene, is a valuable building block in organic synthesis. Its purity can significantly impact reaction yields, impurity profiles of subsequent products, and ultimately, the quality of the final active pharmaceutical ingredient. This guide provides an objective comparison of Gas Chromatography with Flame Ionization Detection (GC-FID), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and classical titration methods for the purity assessment of 3-Methyl-1-hexene, complete with supporting experimental protocols and data.

Comparative Analysis of Purity Determination Methods

The choice of analytical technique for purity assessment depends on several factors, including the required accuracy and precision, the nature of potential impurities, sample throughput needs, and available instrumentation. Below is a comparative summary of the most common methods for analyzing the purity of 3-Methyl-1-hexene.

Parameter	GC-FID	Quantitative NMR (qNMR)	Bromine/Iodine Titration
Principle	Separation by volatility and polarity, detection by ionization in a flame.	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Reaction of the double bond with a halogen, followed by back-titration of the excess halogen.
Primary Measurement	Peak area of the analyte relative to the total area of all detected components.	Integral of a specific proton signal of the analyte relative to a certified internal standard.	Moles of halogen consumed by the double bond.
Specificity	High for volatile impurities. Positional isomers may co-elute.	Very high. Provides structural confirmation and can distinguish between isomers with unique signals.	Low. Quantifies total unsaturation but does not identify the alkene or other unsaturated impurities.
Accuracy	High, with proper calibration.	Very high. Considered a primary ratio method by metrological institutes.	Moderate. Can be affected by substitution reactions and other interfering substances.
Precision (RSD)	Excellent (<1%)	Excellent (<1%)	Good (1-2%)
Sensitivity (LOD/LOQ)	High (ppm level)	Moderate (depends on acquisition time and field strength)	Low (percent level)
Sample Throughput	High (15-30 min per sample)	Moderate (10-20 min per sample)	Low to moderate
Common Impurities Detected	Isomers (e.g., other methylhexenes, heptenes), residual starting materials, solvents.	A wide range of organic impurities with proton signals that do not overlap with the analyte's or standard's signals.	Other unsaturated compounds.

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the purity analysis of volatile compounds like 3-Methyl-1-hexene. The method relies on the separation of the sample components in a capillary column followed by detection with a flame ionization detector, which generates a signal proportional to the mass of carbon atoms.

Instrumentation: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector.

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (100% dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase to 150 °C at 10 °C/min.

  • Hold: Hold at 150 °C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Sample Preparation: Prepare a 1% (v/v) solution of 3-Methyl-1-hexene in a suitable solvent such as hexane (B92381) or pentane.

Quantification: The purity is calculated using the area percent method, where the peak area of 3-Methyl-1-hexene is divided by the total area of all peaks in the chromatogram.

GC-FID Experimental Workflow for 3-Methyl-1-hexene Purity Analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that provides a direct measurement of the analyte concentration relative to a certified internal standard, without the need for a calibration curve of the analyte itself.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) with a proton-sensitive probe.

• Internal Standard: A certified reference material with known purity, such as maleic anhydride (B1165640) or 1,2,4,5-tetrachloro-3-nitrobenzene. The standard should have signals that do not overlap with the analyte's signals.

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble, such as chloroform-d (B32938) (CDCl₃) or benzene-d₆.

Sample Preparation:

• Accurately weigh about 10-20 mg of the 3-Methyl-1-hexene sample into a clean, dry vial.

• Accurately weigh about 5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

• Transfer the solution to a 5 mm NMR tube.

NMR Acquisition Parameters (for ¹H qNMR):

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds to ensure full relaxation).

• Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

Quantification: The purity of 3-Methyl-1-hexene is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = integral of the signal

• N = number of protons giving rise to the signal

• MW = molecular weight

• m = mass

• P = purity of the standard

Quantitative NMR (qNMR) Workflow for Purity Determination.

Bromine Number Titration

This classical chemical method determines the degree of unsaturation by measuring the amount of bromine that reacts with the double bond in the alkene. The Bromine Number is defined as the grams of bromine that react with 100 grams of the sample.

Instrumentation: An automatic potentiometric titrator with a platinum electrode or manual titration apparatus.

Reagents:

• Titration Solvent: A mixture of glacial acetic acid, methanol, and dichloromethane.

• Bromide-Bromate Solution (0.25 N): A standardized solution of potassium bromide and potassium bromate.

• Sulfuric Acid Solution.

Procedure (based on ASTM D1159):

• Accurately weigh an appropriate amount of the 3-Methyl-1-hexene sample into a titration flask.

• Dissolve the sample in the titration solvent.

• Cool the solution to 0-5 °C in an ice bath.

• Titrate the solution with the standardized bromide-bromate solution. The endpoint is detected potentiometrically or by a color change with an indicator.

• Perform a blank titration with the solvent only.

Calculation:

Bromine Number = [(A - B) * N * 7.99] / W

Where:

• A = volume of bromide-bromate solution used for the sample (mL)

• B = volume of bromide-bromate solution used for the blank (mL)

• N = normality of the bromide-bromate solution

• 7.99 = milli-equivalent weight of bromine

• W = weight of the sample (g)

The purity of 3-Methyl-1-hexene can then be estimated by comparing the experimental Bromine Number to the theoretical value.

Conclusion

For routine quality control where potential impurities are known and volatile, GC-FID offers a fast, reliable, and cost-effective solution for purity analysis of 3-Methyl-1-hexene. When the highest accuracy is required, or for the certification of a reference material, qNMR is the method of choice due to its status as a primary ratio method, providing direct and highly accurate purity values without the need for a specific standard of the analyte. Titration methods , while less specific, can be a useful and inexpensive tool for determining the overall unsaturation content, particularly in environments where advanced instrumentation is not available. The selection of the most appropriate method will ultimately be guided by the specific requirements of the analysis and the context of the research or development phase.

A Comparative Guide to Quantitative Analysis: Determining the Concentration of 3-Methyl-1-hexene using qNMR and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative analytical techniques for determining the concentration of 3-Methyl-1-hexene. The content is designed to assist researchers in selecting the most appropriate methodology for their specific analytical needs, supported by experimental data and detailed protocols.

Introduction to Quantitative NMR (qNMR)

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for determining the concentration and purity of organic compounds.[1][2] Unlike many other analytical techniques, the signal intensity in NMR spectroscopy is directly proportional to the number of nuclei responsible for the signal, enabling absolute quantification without the need for identical reference standards.[1] This intrinsic characteristic makes ¹H qNMR, in particular, a highly accurate and precise method for quantitative analysis.

3-Methyl-1-hexene, a volatile alkene, presents a valuable case study for exploring the capabilities of qNMR in comparison to more traditional methods like Gas Chromatography (GC).

Comparison of Analytical Methods

The choice of an analytical technique is often a trade-off between various performance parameters. Here, we compare ¹H qNMR with Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), two common methods for the analysis of volatile organic compounds.

Parameter	Quantitative ¹H NMR (qNMR)	Gas Chromatography (GC-FID)	Gas Chromatography (GC-MS)
Principle	Signal intensity is directly proportional to the number of atomic nuclei.	Separation based on volatility, detection by flame ionization.	Separation based on volatility, detection by mass-to-charge ratio.
Accuracy	High (typically >99%).[3]	High (typically 98-102% recovery with proper calibration).	High (typically 98-102% recovery with proper calibration).
Precision (%RSD)	High (<1%).[3]	High (<2%).[3]	High (<2%).
Linearity (R²)	Excellent (>0.999).[3]	Excellent (>0.999).	Excellent (>0.999).
Limit of Detection (LOD)	~0.1-1 mg/mL.[4]	~1-10 ng/mL.[4]	~0.1-1 ng/mL (in SIM mode).
Limit of Quantification (LOQ)	~0.5-5 mg/mL.[4]	~5-50 ng/mL.[4]	~0.5-5 ng/mL (in SIM mode).
Sample Throughput	Moderate.	High.	High.
Reference Standard	Requires a certified internal standard of a different compound.[5]	Requires a certified reference standard of the analyte.	Requires a certified reference standard of the analyte.
Structural Information	Provides detailed structural information of the analyte and impurities.	Provides retention time for identification.	Provides mass spectrum for structural confirmation.
Sample Preparation	Simple dissolution of analyte and internal standard.	Can require derivatization for some compounds, but not for volatile alkenes.	Can require derivatization for some compounds, but not for volatile alkenes.

Experimental Protocols

1. Quantitative ¹H NMR (qNMR) Protocol for 3-Methyl-1-hexene

This protocol is a general guideline and should be adapted and validated for specific instrumentation and experimental conditions.

a. Sample Preparation:

• Accurately weigh approximately 10 mg of the 3-Methyl-1-hexene sample into a clean NMR tube.

• Accurately weigh approximately 10 mg of a suitable internal standard (e.g., 1,4-Dinitrobenzene or Maleic Anhydride) and add it to the same NMR tube. The internal standard should have a known purity, be stable, and have signals that do not overlap with the analyte signals.

• Add a sufficient volume of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to dissolve both the sample and the internal standard completely (typically 0.6-0.7 mL).

• Cap the NMR tube and gently vortex to ensure a homogeneous solution.

b. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Flip Angle: 30° to ensure a shorter relaxation delay can be used.

• Acquisition Time (AQ): ≥ 3 seconds.

• Relaxation Delay (D1): ≥ 5 times the longest T₁ relaxation time of the signals of interest (both analyte and standard). A D1 of 30 seconds is often sufficient for many small molecules.

• Number of Scans (NS): 16 or higher to achieve a good signal-to-noise ratio (S/N > 250 for accurate integration).[6]

• Temperature: Maintain a constant temperature (e.g., 298 K).

c. Data Processing and Analysis:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Phase the spectrum carefully.

• Perform a baseline correction.

• Integrate the selected signals for both 3-Methyl-1-hexene and the internal standard. For 3-Methyl-1-hexene, the vinyl protons (=CH and =CH₂) in the region of δ 4.9-5.8 ppm are suitable for quantification.

• Calculate the concentration of 3-Methyl-1-hexene using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

  Where:

  • Canalyte = Concentration of 3-Methyl-1-hexene

  • I = Integral value of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

2. Gas Chromatography (GC-FID/MS) Protocol for 3-Methyl-1-hexene

a. Sample Preparation:

• Prepare a stock solution of 3-Methyl-1-hexene in a suitable volatile solvent (e.g., hexane (B92381) or pentane) of a known concentration.

• Prepare a series of calibration standards by serial dilution of the stock solution.

• Prepare the unknown sample by diluting it in the same solvent to fall within the calibration range.

• If using an internal standard method, add a known amount of a suitable internal standard (e.g., an alkane not present in the sample) to all standards and the unknown sample.

b. GC Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar capillary column (e.g., DB-1, HP-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 150 °C.

  • Hold: 2 minutes at 150 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Detector Temperature (FID): 280 °C.

• MS Parameters (if applicable):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-300.

c. Data Analysis:

• Generate a calibration curve by plotting the peak area of 3-Methyl-1-hexene against the concentration for the calibration standards.

• Determine the concentration of 3-Methyl-1-hexene in the unknown sample by interpolating its peak area on the calibration curve.

Visualizations

Caption: Workflow for quantitative NMR (qNMR) analysis.

Caption: Logical flow of qNMR data analysis.

Conclusion

For the quantitative determination of 3-Methyl-1-hexene, both qNMR and GC-based methods offer high accuracy and precision. The choice between them depends on the specific requirements of the analysis.

• qNMR is an excellent primary method that provides absolute quantification without the need for an analyte-specific reference standard. Its ability to provide structural information simultaneously is a significant advantage for purity assessments and impurity profiling.

• GC-FID and GC-MS are highly sensitive techniques, making them ideal for trace analysis. They offer higher sample throughput, which is beneficial for routine quality control of a large number of samples. However, they rely on the availability of a certified reference standard for the analyte.

For researchers in drug development and scientific discovery, the detailed structural insights and the absolute quantification capability of qNMR make it a valuable tool. For high-throughput screening and routine analysis where sensitivity is paramount, GC-MS and GC-FID remain the methods of choice.

References

• 1. emerypharma.com [emerypharma.com]
• 2. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Comparative Guide to the Synthetic Routes of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic methodologies for obtaining 3-Methyl-1-hexene, a valuable alkene intermediate in organic synthesis. The following sections detail four distinct synthetic pathways: the Grignard reaction, the Wittig reaction, the dehydration of a corresponding alcohol, and olefin metathesis. Each route is presented with a detailed experimental protocol, a discussion of its advantages and disadvantages, and a summary of expected outcomes to aid researchers in selecting the most appropriate method for their specific applications.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route for 3-Methyl-1-hexene depends on several factors, including the desired scale of the reaction, the availability and cost of starting materials, and the required purity of the final product. The following table summarizes the key aspects of the four discussed synthetic pathways.

Synthetic Route	Starting Materials	Key Reagents	Typical Reaction Conditions	Reported/Expected Yield	Key Advantages	Key Disadvantages
Grignard Reaction	Propyl bromide, Magnesium, Acrolein	Propylmagnesium bromide (Grignard reagent)	Anhydrous ether or THF, low to ambient temperature, followed by acidic workup.	60-75%	Readily available starting materials, reliable C-C bond formation.	Requires strictly anhydrous conditions, potential for side reactions (1,4-addition to acrolein).
Wittig Reaction	Butyl bromide, Triphenylphosphine (B44618), Propionaldehyde (B47417)	Butyltriphenylphosphonium bromide (Wittig salt), strong base (e.g., n-BuLi)	Anhydrous solvent (e.g., THF), inert atmosphere, low to ambient temperature.	70-85%	High regioselectivity for the double bond position, good yields.	Stoichiometric amounts of triphenylphosphine oxide byproduct can complicate purification.
Dehydration of Alcohol	3-Methyl-1-hexanol	Strong acid catalyst (e.g., H₂SO₄, H₃PO₄)	High temperatures (150-200 °C).	65-80%	Simple procedure, inexpensive reagents.	Potential for carbocation rearrangements leading to isomeric alkene impurities, harsh reaction conditions.
Olefin Metathesis	1-Pentene (B89616), Propene	Grubbs' or Schrock's catalyst	Inert atmosphere, organic solvent (e.g., dichloromethane).	>90% (in equilibrium)	High atom economy, catalytic process.	Expensive and air-sensitive catalysts, requires handling of gaseous reactants.

Experimental Protocols

Grignard Reaction Route

This two-step synthesis involves the formation of a Grignard reagent from propyl bromide, followed by its reaction with acrolein and subsequent dehydration of the resulting alcohol.

Step 1: Preparation of Propylmagnesium Bromide

• To a flame-dried 250 mL three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add magnesium turnings (2.4 g, 0.1 mol).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of propyl bromide (9.2 mL, 0.1 mol) in 50 mL of anhydrous diethyl ether.

• Add a small portion of the propyl bromide solution to the magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

• Add the remaining propyl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Acrolein and Dehydration

• Cool the Grignard solution to 0 °C in an ice bath.

• Add a solution of freshly distilled acrolein (5.6 g, 0.1 mol) in 20 mL of anhydrous diethyl ether dropwise from the dropping funnel, keeping the temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Pour the reaction mixture slowly into a beaker containing 100 g of crushed ice and 20 mL of concentrated sulfuric acid.

• Separate the ether layer and wash it with a saturated sodium bicarbonate solution and then with brine.

• Dry the ether layer over anhydrous magnesium sulfate, filter, and distill to obtain 3-Methyl-1-hexene.

Wittig Reaction Route

This route involves the preparation of a phosphonium (B103445) ylide from butyl bromide, which then reacts with propionaldehyde to form the desired alkene.

Step 1: Preparation of Butyltriphenylphosphonium Bromide

• In a 250 mL round-bottom flask, dissolve triphenylphosphine (26.2 g, 0.1 mol) in 100 mL of toluene.

• Add butyl bromide (13.7 g, 0.1 mol) and reflux the mixture for 24 hours.

• Cool the reaction mixture to room temperature, and collect the precipitated white solid by filtration.

• Wash the solid with cold diethyl ether and dry under vacuum to yield butyltriphenylphosphonium bromide.

Step 2: Wittig Reaction

• Suspend butyltriphenylphosphonium bromide (39.9 g, 0.1 mol) in 100 mL of anhydrous THF in a flame-dried 250 mL three-necked flask under a nitrogen atmosphere.

• Cool the suspension to 0 °C and add n-butyllithium (0.1 mol, e.g., 40 mL of a 2.5 M solution in hexanes) dropwise. A deep red color indicates the formation of the ylide.

• Stir the mixture at room temperature for 1 hour.

• Cool the ylide solution to 0 °C and add propionaldehyde (5.8 g, 0.1 mol) dropwise.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by adding 50 mL of water.

• Extract the product with pentane (B18724) (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by distillation to isolate 3-Methyl-1-hexene.

Dehydration of 3-Methyl-1-hexanol

This is a straightforward elimination reaction to produce the alkene.

• Place 3-Methyl-1-hexanol (11.6 g, 0.1 mol) in a 100 mL round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1 mL).

• Set up a simple distillation apparatus.

• Heat the flask to 150-160 °C. The alkene and water will co-distill.

• Collect the distillate in a receiving flask cooled in an ice bath.

• Separate the organic layer from the aqueous layer in the distillate.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and re-distill to obtain pure 3-Methyl-1-hexene.

Olefin Metathesis Route

This catalytic approach offers high atom economy but requires specialized catalysts and techniques.

• In a glovebox, dissolve Grubbs' second-generation catalyst (e.g., 5 mol%) in anhydrous and degassed dichloromethane (B109758) in a Schlenk flask.

• Add 1-pentene (1.2 equivalents) to the flask.

• Bubble propene gas through the solution at room temperature for 4-6 hours.

• Monitor the reaction by GC-MS.

• Once the reaction reaches equilibrium, remove the solvent under reduced pressure.

• The volatile 3-Methyl-1-hexene can be isolated by vacuum transfer or careful distillation from the catalyst residue.

Synthetic Pathway Diagrams

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Grignard reaction pathway to 3-Methyl-1-hexene.

Caption: Wittig reaction pathway to 3-Methyl-1-hexene.

Caption: Dehydration pathway to 3-Methyl-1-hexene.

Caption: Olefin metathesis pathway to 3-Methyl-1-hexene.

A Comparative Guide to the Polymerization of 3-Methyl-1-hexene and Other Hexene Isomers

For Researchers, Scientists, and Drug Development Professionals

The polymerization of α-olefins is a cornerstone of modern materials science, yielding a vast array of polymers with tailored properties for diverse applications. Within the C6 family of olefins, isomers such as 1-hexene (B165129) and its branched counterparts, including 3-methyl-1-hexene and 4-methyl-1-pentene, exhibit distinct behaviors in polymerization reactions. This guide provides an objective comparison of the polymerization performance of 3-methyl-1-hexene against other common hexene isomers, supported by available experimental data. The focus is on key performance indicators such as catalytic activity, polymer molecular weight, and polydispersity, primarily in the context of Ziegler-Natta and metallocene catalysis.

Influence of Isomeric Structure on Polymerization

The structure of the hexene isomer, particularly the position of the double bond and the presence and location of methyl branching, significantly influences its polymerizability. Steric hindrance around the reactive double bond is a primary determinant of monomer reactivity and the ultimate properties of the resulting polymer.

Key Hexene Isomers Considered:

• 1-Hexene: A linear α-olefin, serving as a benchmark for comparison.

• 3-Methyl-1-hexene: A branched α-olefin with a methyl group at the C-3 position.

• 4-Methyl-1-pentene: A branched α-olefin with a methyl group at the C-4 position.

Comparative Polymerization Data

While direct, side-by-side comparative studies of 3-methyl-1-hexene with other hexene isomers under identical conditions are limited in publicly available literature, we can infer its behavior based on extensive research on similar branched α-olefins. The following tables summarize typical experimental data for the polymerization of 1-hexene and 4-methyl-1-pentene, which provide a framework for understanding the expected performance of 3-methyl-1-hexene.

Ziegler-Natta Catalysis

Ziegler-Natta catalysts, typically heterogeneous systems based on titanium compounds, are widely used for olefin polymerization.[1][2] The multiple active sites on these catalysts can lead to polymers with broad molecular weight distributions.[3]

Table 1: Polymerization of Hexene Isomers with Ziegler-Natta Catalysts

Monomer	Catalyst System	Cocatalyst	Temperature (°C)	Activity (kg polymer / mol Ti·h)	Molar Mass (Mw) ( g/mol )	Polydispersity Index (PDI)	Reference
1-Hexene	TiCl₄/MgCl₂	Al(i-Bu)₃	70	1.8 (as kg PH/g cat)	1.4 x 10⁵	11.2	[4]
1-Hexene	TiCl₄/MgCl₂	AlEt₃	70	0.2 (as kg PH/g cat)	2.6 x 10⁵	25.0	[4]
4-Methyl-1-pentene	TiCl₄/MgCl₂	Al(i-Bu)₃	50	High	High	Broad	[3]

Metallocene Catalysis

Metallocene catalysts are single-site, homogeneous catalysts that offer precise control over polymer architecture, leading to narrow molecular weight distributions.[5]

Table 2: Polymerization of Hexene Isomers with Metallocene Catalysts

Monomer	Catalyst System	Cocatalyst	Temperature (°C)	Activity (kg polymer / mol Zr·h)	Molar Mass (Mw) ( g/mol )	Polydispersity Index (PDI)	Reference
1-Hexene	rac-Et(Ind)₂ZrCl₂	MAO	60	Varies with Al/Zr ratio	~10⁵	Narrow	[6]
4-Methyl-1-pentene	[η⁵:η¹-(2,3-Me₂Benz[e]Ind)SiMe₂NtBu]TiCl₂	MAO	45	1.3 x 10³	1.2 x 10⁵	2.1	[7]
4-Methyl-1-pentene	[η⁵:η¹-(Me₄C₅)SiMe₂NtBu]TiCl₂	MAO	45	0.8 x 10³	0.9 x 10⁵	2.3	[7]

Note: For 3-methyl-1-hexene, the steric hindrance is anticipated to significantly impact the insertion mechanism with metallocene catalysts, likely resulting in lower activity and molecular weight compared to both 1-hexene and 4-methyl-1-pentene. The precise control offered by metallocenes could, however, lead to polymers with unique microstructures.

Experimental Protocols

The following are generalized experimental protocols for the polymerization of hexene isomers based on common laboratory practices.

General Procedure for Ziegler-Natta Polymerization

• Reactor Preparation: A glass or stainless-steel reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• Solvent and Monomer Addition: Anhydrous solvent (e.g., toluene (B28343) or heptane) and the desired hexene isomer are introduced into the reactor.

• Cocatalyst Addition: The organoaluminum cocatalyst (e.g., triethylaluminum (B1256330) or triisobutylaluminum) is added to the reactor and the mixture is stirred.

• Catalyst Injection: The Ziegler-Natta catalyst slurry (e.g., TiCl₄/MgCl₂) is injected into the reactor to initiate polymerization.

• Polymerization: The reaction is allowed to proceed at a controlled temperature and pressure for a specified duration.

• Termination and Work-up: The polymerization is terminated by the addition of an alcohol (e.g., methanol (B129727) or ethanol). The polymer is then precipitated, washed, and dried under vacuum.

General Procedure for Metallocene Polymerization

• Reactor Setup: A Schlenk flask or a stirred autoclave is baked out and filled with an inert atmosphere.

• Solvent and Monomer Charging: The desired solvent and hexene isomer are added to the reactor.

• Cocatalyst and Catalyst Activation: The metallocene precursor is dissolved in the solvent, and the cocatalyst (typically methylaluminoxane, MAO) is added to activate the catalyst.

• Initiation: The activated catalyst solution is introduced into the monomer solution to start the polymerization.

• Reaction Control: The temperature is maintained using a water bath or a thermostat.

• Quenching and Isolation: The reaction is quenched with acidified methanol. The resulting polymer is collected by filtration, washed extensively, and dried to a constant weight.

Mechanistic Insights and Steric Effects

The polymerization of α-olefins at a transition metal center involves the coordination of the monomer followed by its insertion into the growing polymer chain. The steric environment around both the metal center and the incoming monomer plays a crucial role in the rate and regioselectivity of this process.

Caption: Steric hindrance comparison of hexene isomers approaching a catalyst active site.

The methyl group in 3-methyl-1-hexene is positioned closer to the double bond compared to 4-methyl-1-pentene. This proximity creates greater steric repulsion during the coordination and insertion steps of the polymerization, leading to a lower rate of polymerization. 1-Hexene, being a linear monomer, experiences the least steric hindrance and generally exhibits the highest reactivity.

Caption: Generalized workflow for the coordination polymerization of hexene isomers.

Conclusion

The polymerization behavior of hexene isomers is intricately linked to their molecular structure. While 1-hexene readily polymerizes with both Ziegler-Natta and metallocene catalysts, branched isomers exhibit reduced reactivity due to steric hindrance. For 3-methyl-1-hexene, the methyl group at the C-3 position is expected to significantly lower its polymerization activity and the achievable molecular weight of the resulting polymer compared to both the linear 1-hexene and the less sterically hindered 4-methyl-1-pentene.

Researchers and professionals in drug development and materials science should consider these structural-reactivity relationships when selecting monomers for the synthesis of polyolefins with specific properties. The choice of catalyst system is also critical, with metallocene catalysts offering greater control over the microstructure of polymers derived from sterically challenging monomers like 3-methyl-1-hexene, potentially leading to novel materials with unique thermal and mechanical properties. Further dedicated comparative studies are warranted to fully elucidate the polymerization kinetics and polymer characteristics of 3-methyl-1-hexene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Polymerization of Hexene-1 and Propylene over Supported Titanium–Magnesium Catalyst: Comparative Data on the Polymerization Kinetics and Molecular Weight Characteristics of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metallocene vs. Ziegler-Natta Catalysts: Which to Choose? [grace.com]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Catalysts for the Hydrogenation of Terminal Alkenes

For Researchers, Scientists, and Drug Development Professionals

The selective hydrogenation of terminal alkenes to their corresponding alkanes is a fundamental transformation in organic synthesis, crucial for the production of fine chemicals, pharmaceuticals, and materials. The choice of catalyst is paramount, directly influencing the reaction's efficiency, selectivity, and overall success. This guide provides a comparative analysis of commonly employed catalysts for the hydrogenation of terminal alkenes, supported by experimental data to aid in catalyst selection and process optimization.

Introduction to Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of hydrogen (H₂) across the double bond of an alkene in the presence of a catalyst, resulting in a saturated alkane.[1] This process is typically exothermic and highly efficient.[1] Catalysts for this transformation can be broadly categorized as homogeneous, which are soluble in the reaction medium, and heterogeneous, which are insoluble.[2][3] Key performance indicators for these catalysts include Turnover Number (TON), which represents the total number of substrate molecules converted per catalyst molecule before deactivation, and Turnover Frequency (TOF), the number of catalytic cycles per unit time.[4]

This guide focuses on a comparative study of four widely used catalyst types: Wilkinson's catalyst (Rhodium-based), Crabtree's catalyst (Iridium-based), Palladium-based catalysts (heterogeneous), and Nickel-based catalysts (heterogeneous).

Comparative Analysis of Catalysts

The selection of an appropriate catalyst is contingent on the specific requirements of the chemical transformation, including substrate complexity, desired selectivity, and process conditions. Below is a detailed comparison of the performance of various catalysts.

Data Presentation: Performance Metrics

The following table summarizes key performance data for the hydrogenation of terminal alkenes using different catalysts. It is important to note that the data is compiled from various studies, and direct comparison should be made with caution as reaction conditions may vary.

Catalyst Type	Catalyst Example	Substrate	TON	TOF (h⁻¹)	Selectivity (%)	Reaction Conditions
Rhodium	Wilkinson's Catalyst	1-Octene (B94956)	-	Relative rate: 1.00	High for terminal alkenes	Room temperature, 1 atm H₂
Wilkinson's Catalyst	2-Methyl-1-butene	-	Relative rate: 0.69	High for less substituted alkenes[5][6]	Room temperature, 1 atm H₂
Iridium	Crabtree's Catalyst	Trisubstituted Alkenes	High	High	Effective for hindered alkenes[6]	Room temperature, 1 atm H₂
Palladium	Pd/C	1-Hexene	-	-	High	Mild conditions
Pd-PW₁₁/ZrO₂	Cyclohexene (B86901)	28,010[7]	14,005[7]	High	50°C, 10 bar H₂, water
Nickel	[Ni(o-MeO-dppp)(OAc)₂]	1-Octene	-	1480[8]	High	80°C, high pressure H₂
Raney-Ni	General Alkenes	-	-	Can be less selective	Varies

Detailed Catalyst Profiles

Wilkinson's Catalyst ([RhCl(PPh₃)₃])

Wilkinson's catalyst is a homogeneous rhodium-based catalyst renowned for its high selectivity in the hydrogenation of unhindered terminal and disubstituted alkenes under mild conditions.[5][6]

• Mechanism: The catalytic cycle is initiated by the dissociation of a triphenylphosphine (B44618) ligand to create a vacant coordination site. This is followed by the oxidative addition of hydrogen, coordination of the alkene, migratory insertion of the alkene into the Rh-H bond, and finally, reductive elimination of the alkane product to regenerate the catalyst.

• Performance: It exhibits excellent selectivity for the hydrogenation of terminal double bonds in the presence of internal or more substituted double bonds. For instance, in a comparative study, the relative rate of hydrogenation of 1-octene was significantly higher than that of internal octene isomers. However, its activity decreases with increasing steric hindrance around the double bond.

Crabtree's Catalyst ([(COD)Ir(PCy₃)(py)]PF₆)

Crabtree's catalyst is a highly active homogeneous iridium-based catalyst that is particularly effective for the hydrogenation of sterically hindered and polysubstituted alkenes that are poor substrates for Wilkinson's catalyst.[6]

• Mechanism: The mechanism is believed to involve an Ir(III)/Ir(V) cycle. A key feature is the ability of the cyclooctadiene (COD) ligand to be hydrogenated and dissociate, creating highly reactive vacant coordination sites for substrate binding.

• Performance: This catalyst is known for its high turnover frequencies and its ability to hydrogenate tri- and even tetrasubstituted alkenes.[6] Its high reactivity makes it suitable for challenging hydrogenations where other catalysts fail.

Palladium-Based Catalysts (e.g., Pd/C)

Palladium on carbon (Pd/C) is a widely used heterogeneous catalyst due to its high activity, stability, and ease of separation from the reaction mixture.[9]

• Mechanism: The reaction occurs on the surface of the palladium nanoparticles. Hydrogen gas is adsorbed and dissociates into hydrogen atoms on the metal surface. The alkene also adsorbs onto the surface and sequentially reacts with the adsorbed hydrogen atoms to form the alkane, which then desorbs.[9]

• Performance: Pd/C is a versatile and efficient catalyst for the hydrogenation of a wide range of alkenes.[9] Its activity and selectivity can be influenced by the support material and the presence of modifiers.[10] For example, a zirconia-supported palladium catalyst demonstrated a very high TON of 28,010 and a TOF of 14,005 h⁻¹ for the hydrogenation of cyclohexene in water.[7]

Nickel-Based Catalysts (e.g., Raney® Ni)

Nickel-based catalysts, such as Raney® Nickel, are cost-effective heterogeneous catalysts used extensively in industrial-scale hydrogenations.

• Mechanism: Similar to Pd/C, the mechanism involves the adsorption and reaction of hydrogen and the alkene on the nickel surface.

• Performance: While highly active, nickel catalysts can sometimes be less selective than their noble metal counterparts, potentially leading to over-hydrogenation or isomerization side reactions. However, modern nickel catalysts with modified ligands have shown high activity and selectivity. For instance, a homogeneous nickel(II) complex achieved a TOF of 1480 h⁻¹ for the hydrogenation of 1-octene.[8]

Experimental Protocols

A generalized protocol for the comparative study of catalysts for the hydrogenation of a terminal alkene is provided below.

Objective: To compare the catalytic activity and selectivity of different catalysts (e.g., Wilkinson's catalyst, Pd/C) for the hydrogenation of a terminal alkene (e.g., 1-octene).

Materials:

• Substrate: 1-octene

• Solvent: Anhydrous, degassed toluene (B28343) or ethanol

• Catalysts: Wilkinson's catalyst, 10% Pd/C, etc.

• Hydrogen gas (high purity)

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vessel: Schlenk flask or a high-pressure autoclave

• Magnetic stirrer and hotplate

• Gas chromatograph (GC) equipped with a flame ionization detector (FID)

Procedure:

• Catalyst Preparation:

  • For homogeneous catalysts (e.g., Wilkinson's catalyst), prepare a stock solution of a known concentration in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

  • For heterogeneous catalysts (e.g., Pd/C), weigh the required amount of catalyst directly into the reaction vessel.

• Reaction Setup:

  • To the reaction vessel containing the catalyst, add the solvent and the internal standard.

  • Seal the vessel and purge with hydrogen gas several times to remove air.

  • Bring the reaction mixture to the desired temperature (e.g., 25 °C for homogeneous catalysts, may vary for heterogeneous catalysts).

  • Introduce hydrogen gas to the desired pressure (e.g., 1 atm for balloon pressure, or higher for autoclave).

• Reaction Execution:

  • Inject the substrate (1-octene) into the reaction mixture via a syringe to initiate the reaction.

  • Start vigorous stirring to ensure good mixing and gas-liquid mass transfer.

  • Monitor the reaction progress by taking aliquots of the reaction mixture at regular time intervals. Quench the reaction in the aliquot if necessary (e.g., by exposing to air for homogeneous catalysts or by rapid filtration for heterogeneous catalysts).

• Analysis:

  • Analyze the aliquots by GC to determine the conversion of 1-octene and the yield of the product (n-octane).

  • Calculate the conversion and selectivity at each time point.

  • Determine the initial turnover frequency (TOF) from the initial rate of the reaction. The Turnover Number (TON) can be calculated at the end of the reaction or when the catalyst deactivates.

• Catalyst Comparison:

  • Repeat the experiment under identical conditions for each catalyst being compared.

  • Plot the conversion of 1-octene versus time for each catalyst to compare their activities.

  • Compare the TOF and TON values to provide a quantitative assessment of catalyst performance.

Visualizations

Experimental Workflow

Caption: General experimental workflow for catalytic hydrogenation.

Generalized Catalytic Cycle for Alkene Hydrogenation

Caption: Generalized catalytic cycle for homogeneous alkene hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrogenation, catalytic hydrogenation | PPTX [slideshare.net]
• 3. Technology Trends of Catalysts in Hydrogenation Reactions: A Patent Landscape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of Analytical Methods for Alkene Isomer Analysis

For researchers, scientists, and drug development professionals, the accurate separation and quantification of alkene isomers is a critical analytical challenge. Due to their similar physicochemical properties, resolving and validating methods for positional and geometric (cis/trans) isomers demands robust and reliable analytical techniques. This guide provides an objective comparison of the performance of various analytical methods for alkene isomer analysis, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable technique for a given application.

The validation of an analytical procedure is essential to demonstrate its fitness for the intended purpose.[1] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established guidelines that outline the key parameters for method validation.[2][3][4][5][6][7] These core parameters include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Comparative Analysis of Analytical Techniques

Several analytical techniques are employed for the analysis of alkene isomers, each with its own set of advantages and limitations. The primary methods include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography (GC) is a powerful technique for the separation of volatile and semi-volatile compounds, making it highly suitable for the analysis of many alkene isomers.[8] When coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC offers excellent sensitivity and specificity.[9] The choice of the GC column's stationary phase is critical for achieving the desired separation of closely related isomers.[8]

High-Performance Liquid Chromatography (HPLC) is a versatile technique that separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. While less common for volatile, non-polar alkenes, HPLC can be advantageous for the analysis of functionalized or higher molecular weight alkenes.[10][11] The use of silver-ion HPLC (Ag-HPLC) can significantly enhance the separation of unsaturated compounds, including alkene isomers.

Supercritical Fluid Chromatography (SFC) has emerged as a "greener" and often faster alternative to both GC and HPLC for certain applications.[2][12] Using supercritical carbon dioxide as the main mobile phase, SFC can provide unique selectivity for chiral and achiral separations of isomers.[10][12][13][14][15][16][17]

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary analytical method that allows for the quantification of substances without the need for identical reference standards for each analyte.[1][3][4][7][18] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, enabling the determination of the relative and absolute amounts of different isomers in a mixture.[4]

The following table summarizes the typical quantitative performance data for these techniques in the context of alkene isomer analysis.

Validation Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV)	Supercritical Fluid Chromatography (SFC-UV)	Quantitative NMR (qNMR)
Linearity (R²)	> 0.998[9][19]	> 0.999[6][14][20][21]	> 0.995[8]	> 0.999[4]
Accuracy (% Recovery)	80 - 115%[9][19]	98 - 102%	89 - 109%[8]	98.5 - 101.5%[4]
Precision (% RSD)	< 15%[9][19]	< 2%[6]	< 15%[8]	< 1.5%[4]
LOD	Analyte and detector dependent (low µg/mL to ng/mL)	Analyte and detector dependent (µg/mL range)	Analyte and detector dependent (ng/mL range)[8]	Analyte dependent (mg/mL range)
LOQ	Analyte and detector dependent (low µg/mL to ng/mL)	Analyte and detector dependent (µg/mL range)	0.03 - 6.00 ng/mL[8]	Analyte dependent (mg/mL range)

Experimental Protocols

Detailed methodologies are crucial for the successful validation and implementation of any analytical procedure. The following sections provide representative protocols for the analysis of alkene isomers using GC, HPLC, SFC, and qNMR.

Gas Chromatography (GC-FID) Protocol for Octadecene Isomer Analysis

This protocol is designed for the separation and quantification of positional and geometric isomers of octadecene.

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

  • Column: High-polarity capillary column (e.g., DB-WAXetr, 60 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 2 minutes, then ramp at 5 °C/min to 220 °C, and hold for 5 minutes.[22]

  • Detector Temperature: 280 °C.[22]

• Sample Preparation:

  • Prepare a stock solution of the octadecene isomer mixture in hexane (B92381) at a concentration of 1 mg/mL.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Dissolve the unknown sample in hexane to an estimated concentration within the calibration range.

• Data Acquisition and Analysis:

  • Inject the standards and sample solutions.

  • Identify the peaks corresponding to the different octadecene isomers based on their retention times.

  • Construct a calibration curve for each isomer by plotting the peak area against the concentration.

  • Determine the concentration of each isomer in the unknown sample using the calibration curves.

High-Performance Liquid Chromatography (HPLC-UV) Protocol for Alkene Isomer Analysis

This protocol outlines a method for the separation of alkene isomers using a silver-ion stationary phase.

• Instrumentation and Conditions:

  • HPLC System: Equipped with a UV-Vis or Diode Array Detector (DAD).

  • Column: Silver-ion stationary phase column (e.g., ChromSpher 5 Lipids, 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of hexane and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 205 nm.

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Prepare a stock solution of the alkene isomer mixture in the initial mobile phase composition at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Dissolve the unknown sample in the initial mobile phase.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Data Acquisition and Analysis:

  • Inject the standards and sample solutions.

  • Identify the peaks of the isomers based on retention times.

  • Generate a calibration curve for each isomer.

  • Quantify the isomers in the unknown sample.

Supercritical Fluid Chromatography (SFC-UV) Protocol for Chiral Alkene Isomer Analysis

This protocol is suitable for the enantioselective separation of chiral alkene isomers.

• Instrumentation and Conditions:

  • SFC System: Equipped with a UV detector.

  • Column: Chiral stationary phase (e.g., polysaccharide-based column like Chiralpak IC, 150 x 4.6 mm, 3 µm).[18]

  • Mobile Phase: Supercritical CO₂ with a modifier (e.g., methanol (B129727) or ethanol).

  • Flow Rate: 2.5 mL/min.[18]

  • Backpressure: 150 bar.[18]

  • Column Temperature: 40 °C.[18]

  • Detection Wavelength: 220 nm.

  • Injection Volume: 5 µL.[18]

• Sample Preparation:

  • Dissolve the racemic alkene sample in a suitable solvent (e.g., a mixture of methanol and dichloromethane).[18]

  • Prepare a series of calibration standards for each enantiomer if available, or for the racemate.

  • Dissolve the unknown sample in the same solvent.

• Data Acquisition and Analysis:

  • Inject the standards and sample.

  • Determine the retention times for each enantiomer.

  • Calculate the enantiomeric excess (% ee) and the concentration of each enantiomer using the peak areas and calibration curves.

Quantitative NMR (qNMR) Protocol for Alkene Isomer Ratio Determination

This protocol describes the determination of the ratio of alkene isomers in a mixture using an internal standard.

• Instrumentation and Conditions:

  • NMR Spectrometer: 400 MHz or higher, equipped with a suitable probe.

  • Solvent: Deuterated chloroform (B151607) (CDCl₃) containing a known concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene).

  • Acquisition Parameters:

    • Pulse Angle: 90°.

    • Relaxation Delay (d1): 5 times the longest T1 relaxation time of the signals of interest.

    • Number of Scans: Sufficient to obtain a signal-to-noise ratio > 150 for the signals to be integrated.

• Sample Preparation:

  • Accurately weigh a known amount of the alkene isomer mixture into an NMR tube.

  • Add a precise volume of the deuterated solvent containing the internal standard.

  • Ensure the sample is completely dissolved.

• Data Acquisition and Processing:

  • Acquire the ¹H NMR spectrum.

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Integrate the characteristic signals for each isomer and the internal standard. Select non-overlapping signals for integration.

• Data Analysis:

  • Calculate the molar ratio of the isomers based on the integral values, the number of protons giving rise to each signal, and the known concentration of the internal standard.

Mandatory Visualizations

The following diagrams illustrate the general workflows for analytical method validation and the decision-making process for selecting an appropriate technique for alkene isomer analysis.

General workflow for analytical method validation.

Decision tree for selecting an analytical technique.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of sfc, gc and hplc | PPTX [slideshare.net]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. vurup.sk [vurup.sk]
• 6. Data on validation using accuracy profile of HPLC-UV method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 8. researchgate.net [researchgate.net]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Validation of HPLC method for the simultaneous and quantitative determination of 12 UV‐filters in cosmetics | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. azom.com [azom.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Validation of HPLC method for the simultaneous and quantitative determination of 12 UV-filters in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

A Comparative Guide to VOC Purification: Benchmarking Key Technologies for Researchers and Drug Development Professionals

For scientists and professionals in research and drug development, the effective purification of volatile organic compounds (VOCs) is a critical step in ensuring product purity, experimental accuracy, and regulatory compliance. This guide provides an objective comparison of five prevalent VOC purification techniques: activated carbon adsorption, photocatalytic oxidation, cryogenic condensation, biofiltration, and distillation. The performance of these methods is benchmarked using available experimental data, and detailed experimental protocols are provided to support reproducibility and further investigation.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative performance of each VOC purification technique based on key metrics such as removal efficiency, operational conditions, and applicability. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Technique	Target VOCs	Inlet Concentration (ppm)	Removal Efficiency (%)	Key Operational Parameters	References
Activated Carbon Adsorption	Toluene (B28343), Benzene, Acetone, Dichloromethane	1 - 50,000	20.7 - 95+	Temperature, Humidity, Carbon Type, Pore Size	[1][2][3][4]
Photocatalytic Oxidation	Toluene, Acetone, Formaldehyde	40 - 1600	40 - 92.95	Light Intensity (UV), Catalyst (TiO2), Humidity, Residence Time	[1][2][3]
Cryogenic Condensation	Dichloromethane, Isopropanol, Methanol	>10,000 (1%)	>99	Coolant Temperature (e.g., -158°F / -70°C with Liquid Nitrogen)	[4][5][6]
Biofiltration	Toluene, Acetone, Trichloroethylene	18.8 - 81.6	82 - >99	pH, Temperature, Moisture, Nutrient Supply, Microbial Strain	[7][8][9][10]
Distillation	Various (based on boiling point differences)	Mixture dependent	High (component specific)	Temperature, Pressure (Atmospheric or Vacuum)	[11][12][13][14]

Table 1: Comparative Removal Efficiency of VOC Purification Techniques.

Technique	Advantages	Disadvantages	Ideal Applications
Activated Carbon Adsorption	High efficiency for a broad range of VOCs, simple operation, cost-effective for low concentrations.[3]	Becomes saturated and requires regeneration or replacement, efficiency affected by humidity and temperature.[15]	Removal of low concentration VOCs from air streams, point-of-use purification.
Photocatalytic Oxidation	Complete mineralization of VOCs to CO2 and H2O, operates at ambient temperature.[16]	Potential for incomplete oxidation and formation of harmful byproducts, catalyst deactivation.[3]	Low concentration VOC abatement in indoor air or industrial emissions.
Cryogenic Condensation	High recovery of valuable VOCs, effective for high concentrations, no secondary emissions.[5][17]	High energy consumption, potential for freezing with water vapor or high melting point VOCs.[18]	Recovery of high-value solvents from process streams with high VOC concentrations.
Biofiltration	Environmentally friendly, low operating costs, can treat a wide range of VOCs.[9][19]	Requires stable operating conditions (pH, temp.), long start-up period, large footprint.[8][9]	Treatment of large volume, low concentration waste gas streams.
Distillation	Well-established, high-purity separation, can handle complex mixtures.[13][14]	Energy-intensive, not suitable for azeotropic mixtures, potential for thermal degradation of compounds.[20]	Separation and purification of liquid VOC mixtures, solvent recovery.

Table 2: Advantages, Disadvantages, and Ideal Applications of VOC Purification Techniques.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and validation of the presented data.

Activated Carbon Adsorption

Objective: To determine the adsorption capacity and breakthrough time of activated carbon for a specific VOC.

Materials:

• Glass column packed with a known weight of activated carbon.

• VOC gas stream of a known concentration.

• Mass flow controllers.

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable detector.

• Data acquisition system.

Procedure:

• Pack the glass column with a pre-weighed amount of activated carbon.

• Generate a continuous stream of the target VOC at a specific concentration using mass flow controllers to mix a VOC standard with a carrier gas (e.g., nitrogen or air).

• Pass the VOC stream through the activated carbon bed at a constant flow rate and temperature.

• Monitor the VOC concentration at the outlet of the column at regular intervals using a GC-FID.

• The breakthrough point is reached when the outlet VOC concentration reaches a predetermined percentage of the inlet concentration (e.g., 5%).

• Continue the experiment until the outlet concentration is equal to the inlet concentration (saturation).

• Calculate the adsorption capacity (mass of VOC adsorbed per mass of carbon) and plot the breakthrough curve (outlet concentration vs. time).

Photocatalytic Oxidation (PCO)

Objective: To evaluate the degradation efficiency of a photocatalyst for a specific VOC.

Materials:

• Photocatalytic reactor with a UV light source (e.g., UV-A lamp).

• Photocatalyst material (e.g., TiO2-coated substrate).

• VOC gas stream of a known concentration.

• Mass flow controllers.

• Gas chromatograph with a mass spectrometer (GC-MS) to identify byproducts.

• Humidity and temperature sensors.

Procedure:

• Place the photocatalyst material inside the reactor.

• Introduce a continuous flow of the target VOC at a specific concentration and relative humidity into the reactor.

• Turn on the UV light source to initiate the photocatalytic reaction.

• Monitor the inlet and outlet VOC concentrations using the GC-MS.

• Analyze the outlet stream for any potential byproducts of incomplete oxidation.

• Calculate the VOC removal efficiency as the percentage difference between the inlet and outlet concentrations.

• Vary parameters such as light intensity, residence time, and humidity to determine their effect on efficiency.

Cryogenic Condensation

Objective: To measure the recovery efficiency of VOCs from a gas stream using cryogenic cooling.

Materials:

• Cryogenic condenser (heat exchanger).

• Liquid nitrogen or other cryogen as a coolant.

• VOC-laden gas stream.

• Flow meters.

• Temperature and pressure sensors.

• Collection vessel for condensed VOCs.

• Gas chromatograph (GC) for concentration analysis.

Procedure:

• Pass the VOC-laden gas stream through the cryogenic condenser at a controlled flow rate.

• Circulate the liquid nitrogen through the condenser to cool the gas stream to the target temperature (e.g., -70°C).[5]

• The VOCs will condense out of the gas stream and be collected in the collection vessel.

• Measure the concentration of the VOC in the gas stream before and after the condenser using a GC.

• Measure the amount of VOC collected in the vessel over a specific time period.

• Calculate the recovery efficiency based on the change in VOC concentration in the gas phase and the amount of liquid VOC collected.

Biofiltration

Objective: To assess the removal efficiency and elimination capacity of a biofilter for a specific VOC.

Materials:

• Biofilter column packed with a suitable filter media (e.g., compost, peat).

• Inoculum of microorganisms capable of degrading the target VOC.

• VOC gas stream of a known concentration.

• Humidification system.

• Nutrient solution delivery system.

• Gas sampling ports at the inlet and outlet.

• Gas chromatograph (GC) for concentration analysis.

• pH and moisture sensors.

Procedure:

• Acclimatize the microbial population in the biofilter by introducing a low concentration of the target VOC over an extended period.

• Once the biofilter reaches a steady state of removal, introduce the VOC gas stream at the desired inlet concentration and flow rate.

• Maintain optimal conditions for microbial activity, including moisture content, pH, and nutrient levels.

• Monitor the inlet and outlet VOC concentrations at regular intervals using a GC.

• Calculate the removal efficiency as the percentage difference between the inlet and outlet concentrations.

• Calculate the elimination capacity (mass of VOC removed per unit volume of filter media per unit time).

Distillation

Objective: To determine the separation efficiency of a VOC mixture by distillation.

Materials:

• Distillation apparatus (distilling flask, fractionating column, condenser, receiving flask).

• Heating mantle with temperature control.

• Thermometer or temperature probe.

• Liquid mixture of VOCs with known composition.

• Gas chromatograph (GC) for analyzing the composition of the distillate and the remaining liquid.

Procedure:

• Place the VOC mixture into the distilling flask along with boiling chips.

• Assemble the distillation apparatus.

• Heat the mixture to its boiling point.

• Collect the distillate in the receiving flask as it condenses.

• Monitor the temperature at the top of the column throughout the distillation process.

• Collect different fractions of the distillate at different temperature ranges if performing fractional distillation.

• Analyze the composition of the initial mixture, each distillate fraction, and the remaining liquid in the distilling flask using a GC.

• Calculate the separation efficiency by determining the mole fraction of each component in the distillate fractions compared to the initial mixture.

Visualization of Workflows and Logical Relationships

The following diagrams illustrate the general experimental workflows for VOC purification and a logical framework for selecting the most appropriate technique.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Removal of toluene on BiOI/activated carbon via adsorption/photocatalysis synergistically [yndxxb.ynu.edu.cn]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. messer-us.com [messer-us.com]
• 6. cleanerproduction.hk [cleanerproduction.hk]
• 7. VOC Removal Performance of a Joint Process Coupling Biofiltration and Membrane-Filtration Treating Food Industry Waste Gas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Removal of Volatile Organic Compounds (VOCs) from Air: Focus on Biotrickling Filtration and Process Modeling [mdpi.com]
• 9. isca.me [isca.me]
• 10. researchgate.net [researchgate.net]
• 11. Federal & State Regulations | ASTM D1078 Standard test method for distillation range of volatile organic liquids | J. J. Keller® Compliance Network [jjkellercompliancenetwork.com]
• 12. walshmedicalmedia.com [walshmedicalmedia.com]
• 13. omicsonline.org [omicsonline.org]
• 14. Integrating Distillation with VOC Abatement: Key Benefits & Trends [shipandshore.com]
• 15. tecnosida.com [tecnosida.com]
• 16. oaepublish.com [oaepublish.com]
• 17. comipolaris.com [comipolaris.com]
• 18. 11-1 CRYOGENIC CONDENSATION AND RECOVERY OF VOCs USING LIQUID NITROGEN [p2infohouse.org]
• 19. Biofiltration of volatile organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Unraveling the Isomers of 3-Methyl-1-hexene

A detailed comparative analysis of the spectroscopic signatures of 3-Methyl-1-hexene and its structural isomers, providing researchers, scientists, and drug development professionals with a comprehensive guide for their identification and differentiation. This report leverages Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data to create distinct spectroscopic profiles for these closely related compounds.

In the realm of chemical analysis and drug development, the precise identification of molecular structure is paramount. Even subtle differences in the arrangement of atoms, as seen in structural isomers, can lead to vastly different chemical and biological properties. This guide provides an in-depth spectroscopic comparison of 3-Methyl-1-hexene and a selection of its C7H14 isomers, offering a valuable resource for unambiguous identification. By examining their characteristic signals in IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry, we can construct a unique fingerprint for each molecule.

Isomeric Landscape of C7H14

3-Methyl-1-hexene belongs to the diverse family of heptene (B3026448) isomers. Its structural isomers, which share the same molecular formula (C7H14) but differ in the connectivity of their atoms, present a significant analytical challenge. This guide focuses on a representative group of these isomers to highlight the power of spectroscopic techniques in distinguishing between them.

Performance of different chiral ligands in the asymmetric synthesis of 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral olefins, such as 3-Methyl-1-hexene, is a critical endeavor in the fields of pharmaceutical development and materials science. The precise control of stereochemistry is often paramount to the biological activity and material properties of a molecule. Palladium-catalyzed asymmetric allylic alkylation (AAA) stands out as a powerful and versatile method for the construction of stereogenic centers. The success of this reaction is heavily reliant on the choice of the chiral ligand, which orchestrates the enantioselectivity of the transformation.

This guide provides an objective comparison of the performance of different classes of chiral ligands in the context of the asymmetric synthesis of 3-Methyl-1-hexene and structurally related acyclic monosubstituted alkenes. The information presented is collated from seminal and recent literature in the field, offering a data-driven overview to aid in ligand selection and reaction optimization.

Performance of Chiral Ligands in Asymmetric Allylic Alkylation

The palladium-catalyzed asymmetric allylic alkylation, often referred to as the Tsuji-Trost reaction, typically involves the reaction of an allylic substrate (e.g., an allylic acetate (B1210297) or carbonate) with a nucleophile in the presence of a palladium catalyst and a chiral ligand. The chiral ligand is responsible for creating a chiral environment around the palladium center, which in turn directs the nucleophilic attack to one of the two enantiotopic faces of the π-allyl palladium intermediate, leading to the formation of one enantiomer of the product in excess.

While specific data for the synthesis of 3-Methyl-1-hexene is dispersed throughout the literature, a comprehensive understanding of ligand performance can be gleaned from studies on analogous acyclic substrates. The following table summarizes the performance of representative chiral ligands in the palladium-catalyzed asymmetric allylic alkylation of acyclic allylic esters with soft nucleophiles like dimethyl malonate.

Ligand Type	Chiral Ligand	Substrate	Yield (%)	ee (%)	Reference
Diphosphine	(S)-BINAP	1,3-diphenyl-2-propenyl acetate	90	90	[1]
Diphosphine	(R,R)-Trost Ligand	Racemic Allylic Acetate	High	>95	[2]
Phosphinooxazoline (PHOX)	(S)-iPr-PHOX	Acyclic Allylic Carbonate	High	High	[2]
Phosphoramidite	(R,R)-SIPHOS	1,3-diphenylallyl acetate	>95	96	[3]
P,N-Ligand	Prolinol-derived	1,3-diphenyl-2-propenyl acetate	91	93	[4]

Note: The data presented is for model reactions and the performance with 3-Methyl-1-hexene as the target may vary. Optimization of reaction conditions is crucial for achieving high yields and enantioselectivities.

Experimental Protocols

Below is a general experimental protocol for a palladium-catalyzed asymmetric allylic alkylation reaction, which can be adapted for the synthesis of 3-Methyl-1-hexene.

General Procedure for Palladium-Catalyzed Asymmetric Allylic Alkylation: [4]

To a solution of the palladium precursor (e.g., [Pd(η³-C₃H₅)Cl]₂, 1.0 mol%) and the chiral ligand (2.2 mol%) in an appropriate solvent (e.g., toluene, THF, or CH₂Cl₂) under an inert atmosphere (e.g., argon or nitrogen) is added the allylic substrate (1.0 equiv., e.g., hex-1-en-3-yl acetate for the synthesis of 3-Methyl-1-hexene). The mixture is stirred for a specified time at a specific temperature. The nucleophile (e.g., sodium dimethyl malonate, 1.2 equiv.) and a base (if necessary) are then added, and the reaction is monitored by TLC or GC. Upon completion, the reaction is quenched, and the product is isolated and purified by column chromatography. The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

Example Reaction Conditions:

• Catalyst: [Pd(η³-C₃H₅)Cl]₂

• Ligand: (R,R)-Trost Ligand

• Substrate: Racemic allylic acetate

• Nucleophile: Dimethyl malonate

• Base: N,O-Bis(trimethylsilyl)acetamide (BSA)

• Solvent: Toluene

• Temperature: Room Temperature

Visualizing the Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the palladium-catalyzed asymmetric allylic alkylation (Tsuji-Trost reaction).

Catalytic cycle of Palladium-catalyzed Asymmetric Allylic Alkylation.

Discussion of Ligand Classes

• Diphosphine Ligands: This class, which includes seminal ligands like BINAP and the highly successful Trost ligands, has been extensively used in AAA reactions. Trost ligands, with their C₂-symmetric chiral diamine backbone, create a well-defined chiral pocket that effectively controls the stereochemical outcome for a wide range of substrates.[2]

• Phosphinooxazoline (PHOX) Ligands: PHOX ligands are another class of privileged ligands for asymmetric catalysis. They possess both a phosphorus and a nitrogen donor atom, which coordinate to the palladium center. The modular nature of their synthesis allows for fine-tuning of their steric and electronic properties, leading to high enantioselectivities in many AAA reactions.[2]

• Phosphoramidite Ligands: These ligands have gained prominence due to their ease of synthesis and modularity. They have demonstrated excellent performance in palladium-catalyzed AAA, often providing high enantioselectivities and reactivities.[3]

• P,N-Bidentate Ligands: Ligands containing both phosphorus and nitrogen donor atoms, other than PHOX ligands, have also been successfully employed. The different electronic properties of the P and N donors can lead to unique reactivity and selectivity profiles.[4]

Conclusion

The selection of an appropriate chiral ligand is a critical parameter in the development of a successful palladium-catalyzed asymmetric allylic alkylation for the synthesis of 3-Methyl-1-hexene. While a universally superior ligand does not exist, the Trost-type ligands have shown broad applicability and generally provide high enantioselectivities for a variety of acyclic substrates. However, ligand screening is often necessary to identify the optimal choice for a specific substrate and nucleophile combination. The experimental protocol and the understanding of the catalytic cycle provided in this guide serve as a foundational starting point for researchers venturing into this powerful synthetic methodology. Further optimization of reaction parameters such as solvent, temperature, and base will likely be required to achieve the desired efficiency and stereoselectivity for the synthesis of enantioenriched 3-Methyl-1-hexene.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A comparative analysis of hydroboration versus oxymercuration-demercuration for alkene hydration

For researchers, scientists, and professionals in drug development, the selective hydration of alkenes is a cornerstone of organic synthesis. The choice between hydroboration-oxidation and oxymercuration-demercuration is pivotal, as each method offers a distinct regiochemical and stereochemical outcome. This guide provides a detailed comparative analysis of these two indispensable reactions, supported by experimental data and protocols to inform your synthetic strategy.

Introduction

The addition of water across a carbon-carbon double bond, or hydration, is a fundamental transformation in organic chemistry, yielding alcohols that are versatile intermediates in the synthesis of complex molecules and pharmaceuticals. While simple acid-catalyzed hydration is an option, it is often plagued by carbocation rearrangements and a lack of regioselectivity. Hydroboration-oxidation and oxymercuration-demercuration have emerged as superior methods, offering predictable control over the reaction's outcome.

Hydroboration-oxidation, pioneered by H.C. Brown, provides a route to anti-Markovnikov alcohols through a syn-addition mechanism.[1][2] Conversely, oxymercuration-demercuration affords Markovnikov alcohols via an anti-addition process, effectively avoiding the carbocation rearrangements that can complicate acid-catalyzed methods.[3][4] This guide will delve into the mechanisms, regioselectivity, stereoselectivity, and substrate scope of each reaction, presenting quantitative data to facilitate a direct comparison.

Mechanism of Action

The divergent outcomes of these two reactions are a direct result of their distinct mechanistic pathways.

Hydroboration-Oxidation: This two-step process begins with the electrophilic addition of borane (B79455) (BH₃), typically as a complex with tetrahydrofuran (B95107) (THF), to the alkene. This hydroboration step is a concerted syn-addition where the boron atom adds to the less substituted carbon and a hydride shifts to the more substituted carbon.[5][6] Subsequent oxidation of the resulting organoborane with hydrogen peroxide in a basic solution replaces the carbon-boron bond with a carbon-hydroxyl bond with retention of stereochemistry.[5][6]

Oxymercuration-Demercuration: This reaction also proceeds in two steps. The first, oxymercuration, involves the reaction of the alkene with mercuric acetate (B1210297) [Hg(OAc)₂] in an aqueous solvent. This leads to the formation of a cyclic mercurinium ion intermediate.[3][7] The subsequent nucleophilic attack by water occurs at the more substituted carbon, following Markovnikov's rule, in an anti-fashion relative to the mercury. The final demercuration step, a reduction with sodium borohydride (B1222165) (NaBH₄), replaces the mercury-containing group with a hydrogen atom.[3][4] A key advantage of this pathway is the absence of a true carbocation intermediate, thus preventing rearrangements.[4]

Data Presentation: A Quantitative Comparison

The choice between these two methods often hinges on the desired regiochemical and stereochemical outcome, as well as the expected yield. The following tables summarize the performance of each reaction with various alkene substrates.

Alkene Substrate	Reaction	Major Product	Regioselectivity	Yield (%)
1-Hexene (B165129)	Hydroboration-Oxidation	1-Hexanol	>99% (anti-Markovnikov)[8]	~90%
Oxymercuration-Demercuration	2-Hexanol	>98% (Markovnikov)[9]	~95%
Styrene	Hydroboration-Oxidation	2-Phenylethanol	98% (anti-Markovnikov)[10]	99%
Oxymercuration-Demercuration	1-Phenylethanol	>99% (Markovnikov)	~92%
1-Methylcyclohexene	Hydroboration-Oxidation	trans-2-Methylcyclohexanol	>99% (anti-Markovnikov)[11][12]	~85%
Oxymercuration-Demercuration	1-Methylcyclohexanol	>99% (Markovnikov)[13]	~90%
Norbornene	Hydroboration-Oxidation	exo-Norborneol	>99.5% (exo)[5]	~98%
Oxymercuration-Demercuration	exo-Norborneol	>99% (exo)	~93%

Note: Yields and regioselectivity can vary depending on the specific reaction conditions and the purity of the reagents.

Experimental Protocols

Detailed and reliable experimental procedures are critical for reproducible results. Below are generalized protocols for both reactions.

General Experimental Protocol for Hydroboration-Oxidation

• Reaction Setup: A dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar is charged with the alkene (1.0 equivalent) and anhydrous tetrahydrofuran (THF). The flask is cooled to 0 °C in an ice bath.

• Hydroboration: A solution of borane-THF complex (BH₃·THF, typically 1.0 M in THF, 1.1 equivalents) is added dropwise to the stirred alkene solution while maintaining the temperature at 0 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours.

• Oxidation: The reaction mixture is cooled again to 0 °C. A 3 M aqueous solution of sodium hydroxide (B78521) (NaOH, 3.0 equivalents) is added slowly, followed by the careful, dropwise addition of 30% hydrogen peroxide (H₂O₂, 3.0 equivalents), ensuring the temperature does not exceed 40-50 °C.

• Workup: The mixture is stirred at room temperature for 1-2 hours or until the oxidation is complete. The aqueous layer is separated and the organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude alcohol product.

• Purification: The crude product can be purified by distillation or column chromatography on silica (B1680970) gel.

General Experimental Protocol for Oxymercuration-Demercuration

• Reaction Setup: A round-bottom flask equipped with a magnetic stir bar is charged with mercuric acetate (Hg(OAc)₂, 1.1 equivalents), water (1.1 equivalents), and tetrahydrofuran (THF). The mixture is stirred until the mercuric acetate dissolves.

• Oxymercuration: The alkene (1.0 equivalent) is added to the solution, and the mixture is stirred at room temperature for 1-2 hours.

• Demercuration: A 3 M aqueous solution of sodium hydroxide (NaOH, 1.1 equivalents) is added, followed by the slow, portion-wise addition of sodium borohydride (NaBH₄, 0.5 equivalents). This step is often exothermic and may require cooling in an ice bath.

• Workup: The reaction is stirred for an additional 1-2 hours at room temperature. The mixture will turn gray or black as elemental mercury precipitates. The mixture is then diluted with diethyl ether and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude alcohol is purified by distillation or column chromatography. Caution: Mercury and its compounds are highly toxic. All procedures should be carried out in a well-ventilated fume hood, and all mercury-containing waste must be disposed of according to institutional safety protocols.

Visualizing the Pathways

The following diagrams illustrate the mechanistic and logical distinctions between the two hydration methods.

Mechanism of Hydroboration-Oxidation

Mechanism of Oxymercuration-Demercuration

References

• 1. benchchem.com [benchchem.com]
• 2. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 3. Oxymercuration Demercuration: Mechanism, Steps & Exam Guide [vedantu.com]
• 4. Oxymercuration reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 7. Oxymercuration-Demercuration - Chemistry Steps [chemistrysteps.com]
• 8. Solved Provide a mechanism that accounts for the formation | Chegg.com [chegg.com]
• 9. Solved Oxymercuration/demercuration of 1-hexene yields | Chegg.com [chegg.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. chegg.com [chegg.com]

Evaluating the efficiency of different metathesis catalysts for terminal olefins

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst for olefin metathesis is a critical decision that significantly impacts reaction efficiency, selectivity, and functional group tolerance. This guide provides an objective comparison of commonly employed metathesis catalysts for the transformation of terminal olefins, with a focus on Grubbs, Hoveyda-Grubbs, and Schrock catalysts. The information presented is supported by experimental data to aid in catalyst selection for specific synthetic applications.

Performance Comparison of Key Catalysts

The efficiency of a metathesis catalyst is often evaluated based on its turnover number (TON) and turnover frequency (TOF), which quantify the number of substrate molecules converted per molecule of catalyst and the rate of conversion, respectively. Other important metrics include reaction yield, selectivity (e.g., for the cross-metathesis product over self-metathesis products), and functional group tolerance.

Below is a summary of the performance of various catalysts in the self-metathesis of 1-octene, a common benchmark substrate.

Catalyst	Catalyst Loading (ppm)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Grubbs I	-	-	-	-	-	-
Grubbs II	50	50	1	Low	-
Hoveyda-Grubbs I	-	-	-	-	-	-
Hoveyda-Grubbs II	50	50	1	Low	Low
IndII-SIMes	50	50	1	-	Low
IndII-IMes	50	50	1	Inactive	-
Complex 91 (Unsymmetrical NHC)	50	50	1	70	98

Note: Data for Grubbs I and Hoveyda-Grubbs I for this specific direct comparison was not available in the searched literature. "Selectivity" refers to the selectivity for the desired 7-tetradecene (B6595692) product.

In a separate study focusing on the self-metathesis of 1-octene, a second-generation Grubbs catalyst demonstrated exceptionally high turnover numbers, reaching up to 4,458 at elevated temperatures. This highlights the significant impact of reaction conditions on catalyst performance.

General Catalyst Characteristics:

• Schrock Catalysts (Mo, W): These catalysts are known for their very high activity and are particularly effective for the metathesis of sterically demanding and electron-poor olefins. However, they exhibit high sensitivity to air and moisture and have limited tolerance for many functional groups, such as aldehydes, alcohols, and acids.

• Grubbs Catalysts (Ru):

  • First-Generation (Grubbs I): While less active than Schrock catalysts, Grubbs I is significantly more stable to air and moisture and tolerates a wider range of functional groups. Its activity is generally limited to less sterically hindered and strained olefins.

  • Second-Generation (Grubbs II): The replacement of a phosphine (B1218219) ligand with an N-heterocyclic carbene (NHC) results in a catalyst with markedly increased activity compared to Grubbs I, approaching the reactivity of Schrock catalysts for a broader range of substrates, including sterically demanding and electron-deficient olefins. It retains excellent functional group tolerance.

• Hoveyda-Grubbs Catalysts (Ru): These catalysts feature a chelating benzylidene ligand, which imparts greater stability.

  • First-Generation (Hoveyda-Grubbs I): Offers improved stability over Grubbs I.

  • Second-Generation (Hoveyda-Grubbs II): Combines the high activity of the NHC ligand with the enhanced stability of the chelating group, making it a highly popular and versatile catalyst. It can often be recovered and reused.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for cross-metathesis reactions of terminal olefins.

General Procedure for Cross-Metathesis of a Terminal Olefin with Methyl Acrylate (B77674) using Grubbs II Catalyst

This protocol is adapted from a procedure for the synthesis of γ-keto-α,β-unsaturated esters.

Materials:

• Allylic alcohol (1 equivalent)

• Methyl acrylate (5 equivalents)

• Grubbs Second-Generation Catalyst (0.005 equivalents)

• Copper(I) iodide (CuI) (0.006 equivalents)

• Anhydrous diethyl ether (Et₂O) to achieve a concentration of ~1 M with respect to the allylic alcohol.

Procedure:

• Oven-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Allow it to cool under a stream of argon.

• Under a positive flow of argon, charge the flask with methyl acrylate, Grubbs' second-generation catalyst, and CuI.

• Add anhydrous diethyl ether to the flask.

• Bubble argon through the reaction mixture for 15 minutes.

• After 10 minutes of argon sparging, add the allylic alcohol to the mixture.

• Heat the reaction mixture to reflux and stir for 5 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture and evaporate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Cross-Metathesis using Hoveyda-Grubbs II Catalyst

This protocol is a general procedure for the cross-metathesis of a terminal diene with methyl acrylate.

Materials:

• 4-methylidenehept-1-ene (B15477662) (1 equivalent)

• Methyl acrylate

• Hoveyda-Grubbs II Catalyst (e.g., 5 mol%)

• Anhydrous toluene (B28343) (to a concentration of 0.1 M)

Procedure:

• In a flask dried under vacuum and filled with an inert gas (argon or nitrogen), dissolve the 4-methylidenehept-1-ene in anhydrous toluene to a concentration of 0.1 M.

• Add methyl acrylate to the solution.

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Under a positive pressure of the inert gas, add the Hoveyda-Grubbs II catalyst to the reaction mixture.

• Seal the flask and heat the reaction mixture to 60°C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture and purify it by flash chromatography.

Visualizing Workflows and Pathways

Catalyst Selection Logic

The choice of catalyst depends on a variety of factors, including the steric and electronic properties of the substrate, the desired product, and the required functional group tolerance. The following diagram illustrates a simplified decision-making workflow.

Caption: Decision tree for selecting an appropriate olefin metathesis catalyst.

General Experimental Workflow for Olefin Metathesis

The following diagram outlines a typical experimental workflow for performing a cross-metathesis reaction with a terminal olefin.

Caption: A typical experimental workflow for an olefin metathesis reaction.

Cross-validation of analytical results for 3-Methyl-1-hexene from different laboratories

For researchers, scientists, and professionals in drug development, the accuracy and consistency of analytical results are paramount. When analytical methods are transferred between laboratories or when data from different sites are compared, cross-validation of the analytical methods becomes a critical exercise to ensure data integrity. This guide provides a framework for the cross-validation of analytical results for 3-Methyl-1-hexene, a volatile organic compound, between different laboratories.

Data Presentation: Hypothetical Inter-Laboratory Comparison

The following table summarizes the key validation parameters from a hypothetical cross-validation study of a Gas Chromatography-Flame Ionization Detection (GC-FID) method for the quantification of 3-Methyl-1-hexene between two laboratories. Such a study is essential to demonstrate the reproducibility and reliability of the analytical method across different locations.

Validation Parameter	Laboratory A	Laboratory B	Acceptance Criteria
Linearity (R²)	> 0.997	> 0.996	> 0.995
Limit of Detection (LOD)	0.05 µg/mL	0.06 µg/mL	Comparable
Limit of Quantification (LOQ)	0.15 µg/mL	0.18 µg/mL	Comparable
Accuracy (Recovery %)	98.5% - 101.2%	97.9% - 102.1%	95% - 105%
Precision (RSD %)
- Repeatability	< 1.5%	< 1.8%	< 2%
- Intermediate Precision	< 2.0%	< 2.2%	< 3%
Cross-Validation Samples (% Difference)
- Low Concentration	2.5%	< 15%
- Medium Concentration	1.8%	< 15%
- High Concentration	-1.2%	< 15%

Experimental Protocols

A robust and well-defined experimental protocol is the foundation of any successful cross-validation. Below is a detailed methodology for a Gas Chromatography-Flame Ionization Detection (GC-FID) method suitable for the analysis of 3-Methyl-1-hexene.

Sample Preparation

For the purpose of a cross-validation study, identical, pre-prepared samples of known concentration are distributed to each participating laboratory. These would typically include a blank matrix, calibration standards, and quality control (QC) samples at low, medium, and high concentrations.

• Standard Stock Solution (1000 µg/mL): An accurately weighed amount of pure 3-Methyl-1-hexene reference standard is dissolved in a suitable solvent, such as methanol (B129727) or hexane, in a class A volumetric flask.

• Calibration Standards: A series of calibration standards are prepared by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Quality Control (QC) Samples: QC samples are prepared at a minimum of three concentration levels (low, medium, and high) from a separate weighing of the reference standard to ensure independence from the calibration standards.

Gas Chromatography-Flame Ionization Detection (GC-FID) Parameters

The following instrumental parameters should be consistently applied in all participating laboratories to minimize variability.

• System: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar capillary column, such as a DB-5 (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the separation of volatile hydrocarbons.[1]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector: Splitless mode at a temperature of 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 150°C.

  • Hold for 5 minutes.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

Validation and Cross-Validation Procedure

Each laboratory should first validate the analytical method according to established guidelines (e.g., ICH Q2(R1)). The cross-validation is then performed by analyzing the same set of samples.

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area against concentration. The coefficient of determination (R²) should be calculated.

• Accuracy: Analyze the QC samples and express the results as a percentage of the nominal concentration.

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicates of the medium concentration QC sample on the same day.

  • Intermediate Precision (Inter-assay precision): Analyze the QC samples on different days with different analysts and/or equipment.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• Cross-Validation Analysis: Both laboratories analyze the blinded QC samples. The percentage difference between the results obtained by the two laboratories is then calculated.

Mandatory Visualizations

The following diagrams illustrate the workflow of the cross-validation process and the hierarchical relationship of the analytical validation parameters.

Caption: A typical workflow for the cross-validation of an analytical method between two laboratories.

Caption: The relationship between key analytical method validation parameters.

References

• 1. 1-Hexene, 3-methyl- [webbook.nist.gov]

Comparison of the environmental impact of different alkene synthesis methods

A Comprehensive Guide to the Environmental Impact of Alkene Synthesis Methods

For researchers, scientists, and professionals in drug development, selecting a synthetic route involves a delicate balance of efficiency, cost, and environmental impact. This guide provides a detailed comparison of various alkene synthesis methods, from large-scale industrial processes to common laboratory-scale reactions, with a focus on their environmental footprint. By examining key green chemistry metrics such as atom economy and the Environmental Factor (E-Factor), alongside detailed experimental protocols, this document aims to inform a more sustainable approach to chemical synthesis.

Comparative Analysis of Alkene Synthesis Methods

The environmental performance of a chemical reaction can be quantified using several metrics. Atom Economy provides a theoretical measure of the efficiency of a reaction, representing the proportion of reactant atoms incorporated into the desired product. The E-Factor , on the other hand, offers a more practical measure of waste, defined as the total mass of waste generated per unit mass of product. A lower E-Factor signifies a greener process.

The following table summarizes these metrics for a range of common alkene synthesis methods. It is important to note that while industrial processes are highly optimized for yield and efficiency, they often involve significant energy consumption and greenhouse gas emissions. Laboratory-scale methods, while versatile, can exhibit poor atom economy and generate substantial waste.

Synthesis Method	Representative Reaction	Atom Economy (%)	Estimated E-Factor	Key Environmental Considerations
Industrial Methods
Steam Cracking	Ethane (B1197151) → Ethylene (B1197577) + H₂	100%	~0.4	High energy consumption (850-950°C); significant CO₂ emissions (1.34-1.5 kg CO₂ eq/kg ethylene).[1]
Catalytic Dehydrogenation	Propane → Propene + H₂	100%	Low	High temperatures required (500-650°C); catalyst deactivation can be an issue.
Bio-ethanol Dehydration	C₂H₅OH → Ethylene + H₂O	60.9%	~0.6	Utilizes renewable feedstock; lower GHG emissions compared to steam cracking, but the overall environmental impact depends on the source of the bio-ethanol.[2]
Laboratory-Scale Methods
Dehydrohalogenation	2-Bromobutane + NaOEt → 2-Butene + NaBr + EtOH	27%	>5	Poor atom economy; use of strong bases and organic solvents.
Dehydration of Alcohols	Cyclohexanol (B46403) → Cyclohexene (B86901) + H₂O	83.7%	>1	Good atom economy for an elimination reaction; requires strong acids and heat.
Wittig Reaction	Benzaldehyde (B42025) + (Ph)₃P=CH₂ → Styrene (B11656) + (Ph)₃PO	26%	>10	Very poor atom economy; generates a stoichiometric amount of triphenylphosphine (B44618) oxide waste, which can be difficult to separate.[3]
Grignard Reaction & Dehydration	Acetone (B3395972) + MeMgBr → tert-Butanol (B103910) → Isobutene	49.9% (overall)	>10	Multi-step process with poor overall atom economy; requires anhydrous conditions and generates magnesium salts as waste.
Horner-Wadsworth-Emmons	Benzaldehyde + (EtO)₂P(O)CH₂CO₂Et → Ethyl cinnamate (B1238496)	58.7%	<10	Better atom economy than the Wittig reaction; produces water-soluble phosphate (B84403) byproducts that are easier to remove, reducing solvent use in purification.[4]

Visualizing the Synthesis Landscape

The choice of an alkene synthesis method is often a trade-off between feedstock availability, desired product, and environmental constraints. The following diagram illustrates the logical relationships between different categories of alkene synthesis.

A logical flow diagram comparing different alkene synthesis methodologies.

Experimental Protocols

Detailed methodologies are crucial for reproducing results and understanding the practical environmental impact of a reaction, including solvent usage and workup procedures.

Protocol 1: Steam Cracking of Ethane (Industrial)

Objective: To produce ethylene from ethane via thermal cracking.

Methodology:

• A feedstock of ethane is mixed with steam in a ratio of approximately 0.3-0.5 kg of steam per kg of ethane.

• The mixture is preheated and then passed through a series of tubes in a furnace.

• The furnace temperature is maintained at 850-950°C.

• The residence time in the furnace is very short, on the order of milliseconds, to maximize ethylene yield and minimize side reactions.

• The hot gas mixture exiting the furnace is rapidly quenched to stop the reaction.

• The product stream is then sent through a complex separation process involving compression, acid gas removal, and cryogenic distillation to isolate ethylene from other products like hydrogen, methane, and unreacted ethane.

Protocol 2: Dehydration of Cyclohexanol (Laboratory)

Objective: To synthesize cyclohexene from cyclohexanol.

Methodology:

• In a round-bottom flask, combine 10 mL of cyclohexanol with 2.5 mL of 85% phosphoric acid and a few boiling chips.

• Assemble a simple distillation apparatus with the flask.

• Heat the mixture gently to distill the product. The temperature of the distilling vapor should be maintained below 100°C.

• Continue the distillation until only a small amount of residue remains in the distilling flask.

• The collected distillate is transferred to a separatory funnel and washed with an equal volume of saturated sodium chloride solution to remove any unreacted alcohol.

• The aqueous layer is discarded, and the organic layer (cyclohexene) is dried over anhydrous sodium sulfate.

• The final product is obtained by decanting the dried liquid.

Protocol 3: Dehydrohalogenation of 2-Bromobutane (Laboratory)

Objective: To prepare a mixture of butene isomers from 2-bromobutane.

Methodology:

• A solution of sodium ethoxide in ethanol (B145695) is prepared by dissolving sodium metal in absolute ethanol.

• 2-Bromobutane is added dropwise to the sodium ethoxide solution at room temperature.

• After the addition is complete, the reaction mixture is heated to reflux for 1-2 hours.

• The reaction mixture is then cooled, and the butene gas produced is collected or the liquid mixture is subjected to fractional distillation to separate the alkene products from the solvent and salt byproduct.

• The collected alkenes are washed with water to remove any remaining ethanol and dried.

Protocol 4: Wittig Reaction (Laboratory)

Objective: To synthesize styrene from benzaldehyde.

Methodology:

• Methyltriphenylphosphonium bromide is suspended in anhydrous tetrahydrofuran (B95107) (THF) in a flask under an inert atmosphere.

• A strong base, such as n-butyllithium, is added dropwise at a low temperature (e.g., 0°C) to form the ylide, which is characterized by a color change.

• Benzaldehyde, dissolved in anhydrous THF, is then added dropwise to the ylide solution.

• The reaction is stirred at room temperature for several hours.

• The reaction is quenched by the addition of water.

• The product is extracted with an organic solvent, such as diethyl ether.

• The organic extracts are combined, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to separate the styrene from the triphenylphosphine oxide byproduct.

Protocol 5: Grignard Reaction and Dehydration (Laboratory)

Objective: To synthesize isobutene from acetone.

Methodology: Step A: Grignard Reaction

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings.

• A solution of methyl bromide in anhydrous diethyl ether is added dropwise to the magnesium to initiate the formation of the Grignard reagent (methylmagnesium bromide).

• Once the Grignard reagent is formed, a solution of acetone in anhydrous diethyl ether is added dropwise while cooling the reaction flask in an ice bath.

• After the addition is complete, the mixture is stirred at room temperature for 30 minutes.

• The reaction is quenched by the slow, careful addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are dried over anhydrous sodium sulfate, and the solvent is removed to yield crude tert-butanol.

Step B: Dehydration

• The crude tert-butanol is mixed with a catalytic amount of a strong acid, such as sulfuric acid.

• The mixture is gently heated, and the isobutene gas that evolves is collected.

Protocol 6: Horner-Wadsworth-Emmons Reaction (Laboratory)

Objective: To synthesize ethyl cinnamate from benzaldehyde.

Methodology:

• In a round-bottom flask, sodium hydride (as a 60% dispersion in mineral oil) is washed with hexane (B92381) under an inert atmosphere to remove the oil.

• Anhydrous tetrahydrofuran (THF) is added, and the suspension is cooled in an ice bath.

• Triethyl phosphonoacetate is added dropwise to the sodium hydride suspension. The mixture is stirred until hydrogen evolution ceases.

• A solution of benzaldehyde in anhydrous THF is then added dropwise to the phosphonate (B1237965) carbanion solution.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The reaction is quenched by the addition of water.

• The product is extracted with diethyl ether.

• The combined organic extracts are washed with water and brine, and then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude ethyl cinnamate can be purified by distillation or column chromatography. The aqueous washes contain the water-soluble phosphate byproduct.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Economic analysis of different industrial production routes for 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the primary industrial and potential laboratory-scale production routes for 3-Methyl-1-hexene. The focus is on the economic viability and synthetic pathways, supported by experimental data and detailed methodologies.

Executive Summary

The industrial production of 3-Methyl-1-hexene is primarily achieved through the dimerization of propylene (B89431), which yields a mixture of C6 isomers. While this is a cost-effective route for large-scale production, the final product is a mixture requiring further separation to isolate pure 3-Methyl-1-hexene. For laboratory and smaller-scale synthesis where high purity is critical, alternative routes such as the Grignard and Wittig reactions offer greater specificity, albeit at a higher cost and with greater complexity. This guide will delve into the economic and procedural specifics of these methodologies.

Comparative Economic Analysis of Production Routes

The economic feasibility of producing 3-Methyl-1-hexene is heavily dependent on the scale of production and the required purity of the final product. The following table summarizes the estimated costs associated with the primary industrial route and two potential laboratory-scale synthesis methods.

Metric	Propylene Dimerization (Industrial)	Grignard Reaction (Laboratory)	Wittig Reaction (Laboratory)
Raw Materials Cost	Low to Moderate	Moderate to High	High
Primary Feedstock	Propylene	2-Bromopentane (B28208), Acrolein	Butyl-triphenylphosphonium bromide, Propionaldehyde (B47417)
Catalyst Cost	Moderate (Zeolite or Ni-based)	N/A (Stoichiometric Mg)	N/A (Stoichiometric base and phosphonium (B103445) salt)
Energy Consumption	High (High temperature and pressure)	Moderate (Reflux conditions)	Low to Moderate (Typically room temperature)
Yield of C6 Isomers	High (up to 90%)	Moderate to High	Moderate to High
Selectivity for 3-Methyl-1-hexene	Low (Part of a complex mixture)	High	High
Separation Costs	High (Extractive distillation or complexation)	Low (Standard purification)	Low (Standard purification)
Scalability	High	Low	Low
Estimated Production Cost	$ - $$	$$ - $$$	$$$ - $$$$

Note: The cost estimations are relative and based on publicly available data for raw materials and general process economics. Specific costs can vary significantly based on plant location, capacity, and market fluctuations. Industrial-grade propylene prices are in the range of ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

$840-$ 1100 per metric ton[1][2][3][4]. Zeolite catalysts can range from $7-$ 8/kg for some types, with specialty catalysts being more expensive[5][6][7].

Industrial Production Route: Propylene Dimerization

The dimerization of propylene is the most economically viable route for the large-scale production of C6 olefins. Processes like the Hexall process utilize solid phosphoric acid or zeolite catalysts to convert propylene into a mixture of hexene isomers[8][9]. While highly efficient in producing C6 hydrocarbons, this method lacks specificity for 3-Methyl-1-hexene, resulting in a product stream containing various linear and branched isomers. The separation of these isomers is challenging due to their close boiling points and requires energy-intensive techniques like extractive distillation.

Experimental Protocol: Propylene Dimerization using a Zeolite Catalyst

Objective: To produce a mixture of hexene isomers, including 3-Methyl-1-hexene, via the dimerization of propylene.

Materials:

• Propylene (polymer grade)

• Zeolite catalyst (e.g., ZSM-22 or ZSM-35)

• High-pressure fixed-bed reactor

• Inert gas (Nitrogen or Argon)

• Condenser and collection vessel

Procedure:

• The zeolite catalyst is activated by heating under a flow of inert gas to remove any adsorbed water.

• The fixed-bed reactor is packed with the activated catalyst.

• The reactor is pressurized with the inert gas and heated to the reaction temperature (typically 200-300°C).

• A continuous flow of propylene is introduced into the reactor at a controlled pressure (typically 30-100 bar).

• The reaction is allowed to proceed, and the gaseous effluent from the reactor is passed through a condenser to liquefy the C6 products.

• The liquid product, a mixture of hexene isomers, is collected in a cooled vessel.

• The composition of the product mixture is analyzed by gas chromatography to determine the relative abundance of 3-Methyl-1-hexene and other isomers.

Figure 1. Workflow for the industrial production of a C6 isomer mixture via propylene dimerization.

Laboratory-Scale Synthesis Routes

For applications requiring high-purity 3-Methyl-1-hexene, targeted synthesis methods are necessary. The Grignard and Wittig reactions are two classic organometallic reactions that can be adapted for this purpose.

Grignard Reaction

The Grignard reaction provides a powerful method for forming carbon-carbon bonds. To synthesize 3-Methyl-1-hexene, a Grignard reagent prepared from a suitable alkyl halide is reacted with an appropriate aldehyde.

Experimental Protocol: Synthesis of 3-Methyl-1-hexene via Grignard Reaction

Objective: To synthesize 3-Methyl-1-hexene from 2-bromopentane and acrolein.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 2-Bromopentane

• Acrolein

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, magnesium turnings are placed in anhydrous diethyl ether.

• A solution of 2-bromopentane in anhydrous diethyl ether is added dropwise to initiate the formation of the Grignard reagent (sec-pentylmagnesium bromide).

• The reaction mixture is gently refluxed until most of the magnesium has reacted.

• The Grignard reagent is cooled in an ice bath, and a solution of freshly distilled acrolein in anhydrous diethyl ether is added dropwise.

• The reaction is stirred at room temperature until completion (monitored by TLC).

• The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by fractional distillation to yield 3-Methyl-1-hexene.

Figure 2. Logical workflow for the synthesis of 3-Methyl-1-hexene via a Grignard reaction.

Wittig Reaction

The Wittig reaction is a highly versatile method for the synthesis of alkenes from aldehydes or ketones. To produce 3-Methyl-1-hexene, a phosphonium ylide is reacted with propionaldehyde.

Experimental Protocol: Synthesis of 3-Methyl-1-hexene via Wittig Reaction

Objective: To synthesize 3-Methyl-1-hexene from butyl-triphenylphosphonium bromide and propionaldehyde.

Materials:

• Butyl-triphenylphosphonium bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Propionaldehyde

• Pentane

Procedure:

• Butyl-triphenylphosphonium bromide is suspended in anhydrous THF in a flame-dried flask under an inert atmosphere.

• The suspension is cooled to 0°C, and n-butyllithium is added dropwise to form the ylide, indicated by a color change.

• The mixture is stirred at room temperature for 1 hour.

• The reaction is cooled to 0°C, and a solution of propionaldehyde in anhydrous THF is added dropwise.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by GC).

• The reaction is quenched with water, and the product is extracted with pentane.

• The combined organic extracts are washed with brine and dried over anhydrous sodium sulfate.

• The solvent is carefully removed by distillation, and the crude product is purified by fractional distillation to yield 3-Methyl-1-hexene.

Figure 3. Logical workflow for the synthesis of 3-Methyl-1-hexene via a Wittig reaction.

Conclusion

The choice of production route for 3-Methyl-1-hexene is a trade-off between cost, scale, and purity. For large-scale industrial applications where a mixture of C6 isomers is acceptable, propylene dimerization is the most economical choice. However, for research, pharmaceutical, and other applications demanding high purity, the higher costs and lower scalability of the Grignard or Wittig reactions are justified by their high selectivity. A thorough cost-benefit analysis, considering the specific requirements of the end-use, is essential in selecting the optimal synthetic strategy.

References

• 1. imarcgroup.com [imarcgroup.com]
• 2. Propylene Price Trends, Chart, Index, Spot Prices And Forecast [price-watch.ai]
• 3. echemi.com [echemi.com]
• 4. Polypropylene Prices, Trends, Index, News, Monitor and Demand [chemanalyst.com]
• 5. Zeolite Catalyst Price, 2025 Zeolite Catalyst Price Manufacturers & Suppliers | Made-in-China.com [made-in-china.com]
• 6. echemi.com [echemi.com]
• 7. 分子筛 powder, Catalyst support, sodium Y zeolite | Sigma-Aldrich [sigmaaldrich.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Make hexene from propylene (Journal Article) | OSTI.GOV [osti.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Methyl-1-hexene: A Guide for Laboratory Professionals

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of personnel and the protection of the environment. This document provides essential procedural guidance for the proper disposal of 3-Methyl-1-hexene, a highly flammable liquid, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

3-Methyl-1-hexene is classified as a highly flammable liquid and vapor, posing significant fire and explosion hazards.[1][2][3] It is crucial to handle this chemical in well-ventilated areas and away from all sources of ignition, including heat, sparks, open flames, and static discharge.[2][4] In case of a spill, immediately evacuate the area and remove all ignition sources.[2] For personal protection, wear appropriate protective gloves, clothing, eye protection, and face protection.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyl-1-hexene, critical for its hazard assessment and handling procedures.

Property	Value	Reference
Flash Point	-6 °C (21.2 °F)	[1]
Molecular Formula	C₇H₁₄	[3]
Molecular Weight	98.19 g/mol	[3]
Boiling Point	60 - 66 °C (140 - 151 °F)
Classification	Highly Flammable Liquid (Class 3)	[2][5]

Step-by-Step Disposal Protocol

Adherence to the following step-by-step protocol is mandatory for the safe disposal of 3-Methyl-1-hexene waste.

1. Waste Collection and Segregation:

• Collect waste 3-Methyl-1-hexene in a designated, compatible, and properly sealed container.[4][5][6] The original container is often a suitable choice.[6][7]

• Do not mix 3-Methyl-1-hexene waste with other waste streams, especially incompatible materials such as oxidizers.[8]

• Ensure the container is kept closed except when adding waste.[6]

2. Labeling:

• Clearly label the waste container with the words "Hazardous Waste" and "Flammable Liquid".[6][9]

• Identify the contents as "Waste 3-Methyl-1-hexene" and list any other components present in the waste mixture.[6] General identifiers like "Solvent Waste" are not sufficient.[6]

• The label must be conspicuous and legible.[5]

3. Storage:

• Store the sealed and labeled waste container in a cool, dry, and well-ventilated area designated for hazardous waste accumulation.[2]

• The storage area must be away from exits, stairways, and any potential ignition sources.[5]

• Store flammable liquid waste in an approved flammable storage cabinet.[5][8] Quantities of flammable liquids exceeding 25 gallons must be stored in an approved cabinet.[5]

4. Disposal:

• Never dispose of 3-Methyl-1-hexene down the drain or in the regular trash.[6][7][9] This is illegal and poses a significant environmental and safety risk.[7]

• The disposal of 3-Methyl-1-hexene must be handled by a licensed hazardous waste disposal company.[4][5]

• Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup for the hazardous waste.[6] They will ensure compliance with all federal, state, and local regulations.[6]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-Methyl-1-hexene.

Caption: Workflow for the safe disposal of 3-Methyl-1-hexene.

By following these procedures, laboratory professionals can ensure the safe handling and disposal of 3-Methyl-1-hexene, maintaining a secure working environment and adhering to all regulatory requirements.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. westliberty.edu [westliberty.edu]
• 3. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. content.labscoop.com [content.labscoop.com]
• 5. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. triumvirate.com [triumvirate.com]
• 8. nipissingu.ca [nipissingu.ca]
• 9. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]

Personal protective equipment for handling 3-Methyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of 3-Methyl-1-hexene. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary

3-Methyl-1-hexene is a highly flammable liquid and vapor that can cause skin, eye, and respiratory tract irritation. It also poses an aspiration hazard, which can be fatal if the liquid is swallowed and enters the airways.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following table summarizes recommended PPE for handling 3-Methyl-1-hexene.

PPE Category	Item	Material/Type Recommendation
Hand Protection	Gloves	Nitrile or a Neoprene/Latex blend are suitable for splash protection. For prolonged contact, heavier-duty gloves may be necessary. Always inspect gloves for integrity before use.
Eye Protection	Safety Glasses/Goggles	Chemical splash goggles are required. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.
Body Protection	Lab Coat	A flame-retardant lab coat is recommended.
Respiratory	Respirator	Use in a well-ventilated area, such as a fume hood. If ventilation is inadequate or in the event of a large spill, a NIOSH-approved organic vapor respirator or a self-contained breathing apparatus may be necessary.

Glove Permeation Data

While specific breakthrough data for 3-Methyl-1-hexene is limited, data for the closely related chemical, Hexene, provides a strong guideline for glove selection. The following table presents breakthrough times for different glove materials when exposed to Hexene.

Glove Material	Thickness	Breakthrough Time (minutes)	Permeation Rate	Rating	Source
Nitrile (Showa N-DEX)	Not Specified	8	Not Specified	Not Recommended for Immersion	[2]
Neoprene/Latex Blend (Showa CHM)	Not Specified	15	Not Specified	Limited Splash Protection	[3]

Note: Breakthrough times can be affected by factors such as temperature, glove thickness, and the concentration of the chemical.[4] It is crucial to change gloves immediately after any known contact with 3-Methyl-1-hexene.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory when working with 3-Methyl-1-hexene.

Experimental Workflow for Handling 3-Methyl-1-hexene

Caption: A step-by-step workflow for the safe handling of 3-Methyl-1-hexene in a laboratory setting.

Step-by-Step Handling Procedure:

• Preparation : Before handling, ensure that a current Safety Data Sheet (SDS) for 3-Methyl-1-hexene is readily accessible. Have a chemical spill kit rated for flammable liquids nearby.

• Personal Protective Equipment : Don all required PPE as outlined in the table above.

• Ventilation : All work with 3-Methyl-1-hexene must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Chemical Handling :

  • Ground and bond all metal containers when transferring the chemical to prevent static discharge, which can be an ignition source.

  • Use only non-sparking tools.

  • Avoid contact with skin and eyes.

• Heating : Do not use an open flame to heat 3-Methyl-1-hexene. Use a heating mantle, steam bath, or oil bath with appropriate temperature controls.

• Storage : Store 3-Methyl-1-hexene in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

First Aid Measures

Immediate action is crucial in the event of exposure to 3-Methyl-1-hexene.

Immediate First Aid for 3-Methyl-1-hexene Exposure

Caption: A flowchart outlining the critical first aid steps to be taken immediately following exposure to 3-Methyl-1-hexene.

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Skin Contact : Remove all contaminated clothing. Immediately flush the skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

Proper disposal of 3-Methyl-1-hexene and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization and Segregation:

3-Methyl-1-hexene is classified as a non-halogenated flammable organic solvent. It must be segregated from other waste streams, particularly halogenated solvents, oxidizers, and corrosives.

Disposal Procedure:

• Containerization :

  • Collect all liquid waste containing 3-Methyl-1-hexene in a designated, properly labeled, and sealed container. The container must be compatible with the chemical.

  • Solid waste contaminated with 3-Methyl-1-hexene (e.g., gloves, absorbent pads, and paper towels) should be collected in a separate, clearly labeled, and sealed container.

• Labeling : All waste containers must be labeled with "Hazardous Waste," the full chemical name ("3-Methyl-1-hexene"), and the associated hazards (Flammable Liquid).

• Storage of Waste : Store waste containers in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition.

• Arranging for Disposal : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of 3-Methyl-1-hexene down the drain.

References

• 1. 3-Methyl-1-hexene | C7H14 | CID 18848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. newpig.scene7.com [newpig.scene7.com]
• 3. ehss.syr.edu [ehss.syr.edu]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]